BI-167107

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the Mechanism of Action of BI-167107

This technical guide provides a comprehensive overview of the molecular mechanism of action of BI-167107, a potent G-protein coupled receptor (GPCR) ligand. The information presented herein is intended for professionals in the fields of pharmacology, molecular biology, and drug development.

Core Mechanism of Action

BI-167107 is a high-affinity, full agonist for the β2 adrenergic receptor (β2AR), a member of the class A family of GPCRs.[1][2][3][4] Its primary mechanism involves binding to the orthosteric site of the β2AR, the same site that binds endogenous catecholamines.[5] This binding event stabilizes the receptor in its active conformation, initiating a cascade of intracellular signaling events.[5] Due to its high potency and remarkably slow dissociation from the target, BI-167107 has been instrumental as a tool for the structural determination of the active state of the β2AR and its complex with the Gs protein.[3][4][6]

Upon binding, BI-167107 induces significant conformational changes in the receptor's transmembrane (TM) helices. Notably, it causes an outward movement of approximately 11 Å at the cytoplasmic end of TM6 and rearrangements of TM5 and TM7.[5] This structural shift is crucial for the subsequent coupling and activation of the heterotrimeric Gs protein, which is the first step in the downstream signaling cascade.[5][7]

Binding Profile and Selectivity

BI-167107 exhibits a very high affinity for the β2AR with a dissociation constant (Kd) in the picomolar range and an exceptionally slow off-rate, contributing to its long-acting nature.[1][2][6] However, it is not a selective β2AR agonist.[3][4] It also demonstrates high-affinity agonism at the β1 adrenergic receptor (β1AR) and notable antagonist activity at the α1A adrenergic receptor (α1A).[3][4][6] Its activity on other receptors, such as serotonin (B10506) and dopamine (B1211576) transporters, is significantly weaker, occurring at micromolar concentrations.[3]

Quantitative Data Summary

Parameter	Value	Receptor/Assay	Reference
Dissociation Constant (Kd)	84 pM	β2AR	[1][2][3][4]
Bmax	2238 nM	β2AR	[4][6]
EC50 (cAMP accumulation)	0.05 nM	β2AR	[4][6]
Dissociation Half-life (t½)	>30 hours	β2AR	[6]
IC50 (Agonist activity)	3.2 nM	β1AR	[3][4][6]
IC50 (Antagonist activity)	32 nM	α1A	[3][4][6]
IC50	0.25 µM	5-HT1B	[3]
IC50	1.4 µM	5-HT1A	[3]
IC50	6.1 µM	5-HT transporter	[3]
IC50	5.9 µM	D2S	[3]
IC50	7.2 µM	Dopamine transporter	[3]
IC50	6.5 µM	μ (MOP)	[3]

Downstream Signaling Pathway

As an agonist of the β2AR, BI-167107 activates the canonical Gs-protein signaling pathway. The key steps are as follows:

• Receptor Activation: BI-167107 binds to and stabilizes the active conformation of the β2AR.

• G-Protein Coupling: The activated receptor promotes the exchange of GDP for GTP on the α-subunit (Gαs) of the associated Gs protein.

• G-Protein Dissociation: The GTP-bound Gαs subunit dissociates from the βγ-subunits and the receptor.

• Adenylyl Cyclase Activation: The GTP-Gαs complex binds to and activates adenylyl cyclase, an enzyme embedded in the cell membrane.

• cAMP Production: Activated adenylyl cyclase catalyzes the conversion of ATP into cyclic adenosine (B11128) monophosphate (cAMP).

• PKA Activation: The resulting increase in intracellular cAMP levels leads to the activation of Protein Kinase A (PKA), which then phosphorylates various downstream targets to elicit a cellular response.

Caption: β2AR signaling pathway activated by BI-167107.

Experimental Protocols

The characterization of BI-167107's mechanism of action relies on standard pharmacological assays.

A. Radioligand Binding Assay

This assay is used to determine the binding affinity (Kd) and maximum binding capacity (Bmax) of BI-167107 for the β2AR.

Methodology:

• Membrane Preparation: Membranes are prepared from cells overexpressing the β2AR.

• Incubation: A constant concentration of a radiolabeled β2AR antagonist (e.g., [³H]dihydroalprenolol) is incubated with the cell membranes in the presence of varying concentrations of unlabeled BI-167107.

• Separation: The reaction is incubated to equilibrium. Bound and free radioligand are then separated by rapid filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters, representing the bound radioligand, is measured using liquid scintillation counting.

• Data Analysis: Competition binding curves are generated by plotting the percentage of specific binding against the logarithm of the BI-167107 concentration. The IC50 value is determined and then converted to a Ki (and subsequently Kd) value using the Cheng-Prusoff equation.

B. cAMP Accumulation Assay

This functional assay measures the ability of BI-167107 to stimulate the production of cAMP, confirming its agonist activity and determining its potency (EC50).

Methodology:

• Cell Culture: Cells expressing the β2AR (e.g., HEK293 or CHO cells) are cultured in appropriate media.

• Incubation: Cells are pre-incubated with a phosphodiesterase inhibitor (e.g., IBMX) to prevent the degradation of cAMP.

• Stimulation: Cells are then stimulated with varying concentrations of BI-167107 for a defined period.

• Lysis and Detection: The reaction is stopped, cells are lysed, and the intracellular cAMP concentration is measured using a competitive immunoassay, such as HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA.

• Data Analysis: A dose-response curve is generated by plotting the cAMP concentration against the logarithm of the BI-167107 concentration. The EC50 value, representing the concentration at which BI-167107 elicits a half-maximal response, is calculated.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Structure of a nanobody-stabilized active state of the β2 adrenoceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. opnme.com [opnme.com]
• 4. opnme.com [opnme.com]
• 5. Agonist binding by the β2-adrenergic receptor: an effect of receptor conformation on ligand association–dissociation characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pardon Our Interruption [opnme.com]
• 7. pubs.acs.org [pubs.acs.org]

The Discovery and Synthesis of BI-167107: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

BI-167107 is a potent and long-acting full agonist of the β2-adrenergic receptor (β2AR), a member of the G-protein coupled receptor (GPCR) superfamily. Developed by Boehringer Ingelheim, it emerged from a research program aimed at discovering third-generation β2-agonists. Its high affinity, slow dissociation rate, and efficacy in stabilizing the active conformation of the β2AR have made it an invaluable tool in the structural biology of GPCRs, facilitating the crystallization and structure determination of the β2AR in its active state. This technical guide provides a comprehensive overview of the discovery, synthesis, and biological properties of BI-167107, including detailed experimental protocols and visual representations of its mechanism of action.

Discovery and Rationale

BI-167107 was identified during a medicinal chemistry campaign at Boehringer Ingelheim to develop novel, long-acting β2-adrenergic receptor agonists, likely for the treatment of respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD).[1][2] The primary goal was to discover compounds with high potency and a prolonged duration of action. BI-167107's exceptional characteristics, particularly its extremely high affinity for the β2AR and its remarkably slow dissociation rate, distinguished it from other candidates.[1][2] These properties not only made it a promising therapeutic lead but also an ideal chemical probe for biophysical and structural studies of the β2AR. Its ability to stabilize the active conformation of the receptor was instrumental in obtaining the crystal structure of the agonist-bound active-state β2AR, providing unprecedented insights into the mechanism of GPCR activation.[1] The PDB code for the crystal structure of BI-167107 in complex with the human β2AR is 3P0G.[1]

Synthesis of BI-167107

A practical, seven-step synthetic route for BI-167107 has been developed, starting from 2-nitroresorcinol. This synthesis was designed to be scalable and to avoid the use of toxic reagents. While the full experimental details from the primary publication by Wang et al. (2013) are not publicly available, the key steps are outlined below. For illustrative purposes, a detailed multi-step synthesis of a fluorescently-labeled BI-167107 derivative is also referenced, which provides insight into the chemical transformations that may be involved.

Please note: The following scheme is a generalized representation based on available information. The precise reagents, conditions, and yields for each step in the synthesis of BI-167107 are detailed in the Chinese Journal of Medicinal Chemistry, 2013, 23(4), 281-284, which was not accessible for this review.

Illustrative Synthetic Workflow

Caption: Generalized 7-step synthesis workflow for BI-167107.

Biological Activity and Data

BI-167107 is a high-affinity, full agonist of the β2-adrenergic receptor. Its biological activity has been characterized through various in vitro assays.

Receptor Binding Affinity

The binding affinity of BI-167107 for the β2AR is exceptionally high, as demonstrated by its low dissociation constant (Kd).

Parameter	Value	Receptor
Dissociation Constant (Kd)	84 pM	Human β2AR
Dissociation Half-Life (t½)	30 hours	Human β2AR

Table 1: Binding Affinity of BI-167107 for the Human β2-Adrenergic Receptor.

Functional Activity

BI-167107 is a potent agonist, stimulating downstream signaling pathways upon binding to the β2AR. Its potency is reflected in its low EC50 value for cAMP accumulation.

Parameter	Value	Assay
EC50	0.05 nM	cAMP Accumulation

Table 2: Functional Potency of BI-167107.

Selectivity Profile

While highly potent at the β2AR, BI-167107 also exhibits activity at other adrenergic receptors.

Receptor	Activity	IC50
β1 Adrenergic Receptor (human)	Agonist	3.2 nM
α1A Adrenergic Receptor (human)	Antagonist	32 nM
5-HT1B	Antagonist	0.25 µM
5-HT1A (human)	Agonist	1.4 µM
5-HT transporter (human)	Antagonist	6.1 µM
D2S (human)	Agonist	5.9 µM
μ (MOP) (human)	Agonist	6.5 µM
Dopamine transporter (human)	Antagonist	7.2 µM

Table 3: Selectivity Profile of BI-167107.[3]

Experimental Protocols

Radioligand Binding Assay (Competitive)

This protocol is a general method to determine the binding affinity of an unlabeled compound like BI-167107.

• Membrane Preparation: Prepare cell membranes from a cell line overexpressing the human β2-adrenergic receptor.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 12.5 mM MgCl2, 2 mM EDTA.

• Radioligand: [3H]-Dihydroalprenolol (DHA) or another suitable β2AR antagonist radioligand.

• Procedure:

  • In a 96-well plate, add assay buffer, a fixed concentration of radioligand (typically at its Kd value), and varying concentrations of the unlabeled test compound (BI-167107).

  • Add the cell membrane preparation to initiate the binding reaction.

  • Incubate at room temperature for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

  • Terminate the reaction by rapid filtration through a glass fiber filter plate, followed by washing with ice-cold assay buffer to separate bound from free radioligand.

  • Determine the amount of bound radioactivity by liquid scintillation counting.

• Data Analysis:

  • Non-specific binding is determined in the presence of a high concentration of a non-radiolabeled antagonist (e.g., 10 µM propranolol).

  • Specific binding is calculated by subtracting non-specific binding from total binding.

  • The IC50 value (concentration of BI-167107 that inhibits 50% of specific radioligand binding) is determined by non-linear regression analysis of the competition curve.

  • The Ki value is calculated from the IC50 using the Cheng-Prusoff equation.

cAMP Accumulation Assay

This protocol measures the functional agonistic activity of BI-167107.

• Cell Culture: Plate cells expressing the human β2-adrenergic receptor in a 96-well plate and culture overnight.

• Assay Medium: Serum-free medium containing a phosphodiesterase inhibitor (e.g., 0.5 mM IBMX) to prevent cAMP degradation.

• Procedure:

  • Wash the cells with assay medium.

  • Add varying concentrations of BI-167107 to the wells.

  • Incubate at 37°C for a specified time (e.g., 30 minutes).

  • Lyse the cells to release intracellular cAMP.

• cAMP Detection:

  • Quantify the amount of cAMP in the cell lysates using a commercially available kit, such as a competitive immunoassay (e.g., HTRF, ELISA, or AlphaScreen).

• Data Analysis:

  • Generate a dose-response curve by plotting the cAMP concentration against the logarithm of the BI-167107 concentration.

  • Determine the EC50 value (concentration of BI-167107 that produces 50% of the maximal response) using non-linear regression.

Signaling Pathway

BI-167107, as a β2-adrenergic receptor agonist, activates the canonical Gs-protein signaling cascade.

Caption: β2-Adrenergic receptor signaling pathway activated by BI-167107.

Conclusion

BI-167107 is a landmark molecule in the study of G-protein coupled receptors. Its discovery not only provided a potent and long-acting β2-agonist but also furnished the scientific community with an indispensable tool for elucidating the structural basis of β2AR activation. The data and protocols presented in this guide offer a comprehensive resource for researchers in pharmacology, structural biology, and drug discovery who are interested in the β2-adrenergic receptor and its ligands. Further research into the detailed synthetic methodology and the full therapeutic potential of BI-167107 and its analogs is warranted.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

BI-167107: A Technical Guide for Research Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

BI-167107 is a high-affinity, full agonist of the β2-adrenergic receptor (β2AR) utilized extensively in research, primarily as a tool for structural biology. Its exceptional potency and slow dissociation kinetics have been instrumental in stabilizing the active conformation of the β2AR, facilitating landmark crystallization studies of the receptor in complex with G-proteins. This guide provides a comprehensive overview of BI-167107's mechanism of action, its application in research, and a summary of its in vitro pharmacological profile.

Introduction

The β2-adrenergic receptor is a prototypical G-protein coupled receptor (GPCR) that mediates a wide range of physiological responses to catecholamines, making it a critical target for therapeutic intervention in conditions such as asthma and chronic obstructive pulmonary disease (COPD). Understanding the structural basis of β2AR activation is paramount for the rational design of novel therapeutics. BI-167107, a third-generation β2-agonist, has emerged as an indispensable tool in this endeavor.[1][2][3] Its unique pharmacological properties, particularly its high affinity and prolonged receptor occupancy, have enabled the determination of high-resolution crystal structures of the active-state β2AR.[1][4] This has provided unprecedented insights into the molecular mechanisms of GPCR activation.

Mechanism of Action

BI-167107 functions as a full agonist at the β2-adrenergic receptor.[5][6] Upon binding, it induces a conformational change in the receptor, leading to the activation of the downstream signaling cascade. This is primarily mediated through the canonical Gs protein pathway. The activated Gαs subunit stimulates adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP).[7] The elevated intracellular cAMP levels then activate Protein Kinase A (PKA), which phosphorylates various downstream targets, ultimately leading to a physiological response, such as smooth muscle relaxation in the airways.[7]

The interaction of BI-167107 with the β2AR binding pocket involves key residues that are also recognized by endogenous catecholamines.[4] Specifically, interactions have been noted with serine residues in transmembrane domain 5 (TM5) and asparagine in TM6, which are crucial for agonist binding and receptor activation.[4][6]

Quantitative Pharmacological Data

The in vitro pharmacological profile of BI-167107 has been well-characterized, highlighting its high potency and long duration of action. The following tables summarize the key quantitative data.

Parameter	Receptor	Value	Assay Type	Reference
Dissociation Constant (Kd)	Human β2AR	84 pM	Radioligand Binding	[1][3][5]
EC50	Human β2AR	0.05 nM	cAMP Accumulation	[1][3]
Dissociation Half-life (t½)	Human β2AR	> 30 hours	Radioligand Binding	[1]
Bmax	Human β2AR	2238 fmol/mg protein	Radioligand Binding	[1][3]

Table 1: In Vitro Activity of BI-167107 at the Human β2-Adrenergic Receptor

It is important to note that BI-167107 is not a selective β2AR agonist. It exhibits significant activity at other adrenergic and serotonergic receptors.

Receptor	Activity	IC50 / Ki	Assay Type	Reference
Human β1AR	Agonist	3.2 nM	Radioligand Binding	[1][2][3]
Human α1A	Antagonist	32 nM	Radioligand Binding	[1][2][3]
Human 5-HT1B	Antagonist	0.25 µM	Radioligand Binding	[2]
Human 5-HT1A	Agonist	1.4 µM	Radioligand Binding	[2]
Human 5-HT Transporter	Antagonist	6.1 µM	Radioligand Binding	[2]
Human Dopamine D2S	Agonist	5.9 µM	Radioligand Binding	[2]
Human µ-Opioid (MOP)	Agonist	6.5 µM	Radioligand Binding	[2]
Human Dopamine Transporter	Antagonist	7.2 µM	Radioligand Binding	[2]

Table 2: Selectivity Profile of BI-167107

Key Research Applications and Experimental Protocols

The primary application of BI-167107 in research is as a stabilizing agent for structural studies of the β2AR. Its use in other areas, such as cell-based signaling assays, is also prevalent.

Structural Biology and Crystallization

BI-167107's high affinity and slow off-rate are critical for overcoming the inherent instability of the active-state GPCR, which is necessary for successful crystallization.[1][4] These properties ensure that the receptor remains in a stable, agonist-bound conformation throughout the lengthy crystallization process.[1]

Experimental Protocol: β2AR Crystallization (Conceptual)

A generalized protocol for the crystallization of the β2AR in complex with BI-167107 and a stabilizing nanobody (e.g., Nb80) would involve:

• Protein Expression and Purification: The human β2AR is typically expressed in insect or mammalian cell lines. The receptor is then solubilized from the cell membranes using detergents and purified via affinity chromatography.

• Complex Formation: The purified β2AR is incubated with a molar excess of BI-167107 and the stabilizing nanobody to form a stable ternary complex.

• Crystallization: The complex is subjected to various crystallization screening conditions (e.g., vapor diffusion) to identify conditions that promote the formation of well-ordered crystals.

• X-ray Diffraction: The resulting crystals are then exposed to a high-intensity X-ray beam, and the diffraction pattern is collected to determine the three-dimensional structure of the complex.

In Vitro Signaling Assays

BI-167107 is also utilized as a reference agonist in cell-based assays to study β2AR signaling.

Experimental Protocol: cAMP Accumulation Assay

• Cell Culture: A cell line endogenously or recombinantly expressing the human β2AR (e.g., CHO, HEK293) is cultured to an appropriate density.

• Stimulation: The cells are incubated with varying concentrations of BI-167107 for a defined period.

• Lysis and Detection: The cells are lysed, and the intracellular cAMP concentration is measured using a competitive immunoassay, such as HTRF (Homogeneous Time-Resolved Fluorescence) or an ELISA-based method.

• Data Analysis: The resulting data is plotted as a dose-response curve to determine the EC50 value.

Visualizations

Signaling Pathway

Caption: BI-167107 signaling cascade via the β2AR-Gs pathway.

Experimental Workflow

Caption: Workflow for determining the EC50 of BI-167107.

Conclusion

BI-167107 is a powerful research tool that has significantly advanced our understanding of GPCR biology. Its primary utility lies in the stabilization of the active-state β2-adrenergic receptor for structural elucidation. While its lack of selectivity precludes its direct therapeutic use, the insights gained from studies involving BI-167107 are invaluable for the development of more selective and efficacious β-adrenergic agonists for the treatment of respiratory diseases and other conditions. Researchers employing BI-167107 should remain cognizant of its off-target activities to ensure accurate interpretation of experimental results.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. Agonist binding by the β2-adrenergic receptor: an effect of receptor conformation on ligand association–dissociation characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Structure of a nanobody-stabilized active state of the β2 adrenoceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Striving for optimal bronchodilation: focus on olodaterol - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to BI-167107: A High-Affinity β2 Adrenergic Receptor Agonist

This technical guide provides a comprehensive overview of the β2 adrenergic receptor (β2AR) agonist, BI-167107, for researchers, scientists, and drug development professionals. The document details its biochemical properties, signaling pathways, and the experimental protocols used for its characterization.

Introduction

BI-167107 is a potent and long-acting full agonist for the β2 adrenergic receptor.[1][2] Developed by Boehringer Ingelheim, it exhibits high affinity and a slow dissociation rate from the receptor.[3][4] These properties have made it an invaluable tool in the field of structural biology, particularly for the crystallization and structure determination of the β2AR in its active, G-protein-coupled state.[1][2] This guide summarizes the key quantitative data, experimental methodologies, and signaling pathways associated with BI-167107.

Quantitative Data

The following tables summarize the key in vitro pharmacological parameters of BI-167107.

Table 1: β2 Adrenergic Receptor Binding and Functional Parameters

Parameter	Value	Receptor/System	Reference
Dissociation Constant (Kd)	84 pM	Human β2AR	[1][2][3][4]
Bmax	2238 nM	Not specified	[1]
EC50 (cAMP accumulation)	0.05 nM	Not specified	[1]
Dissociation Half-life (t½)	30 hours	Human β2AR	[1]

Table 2: Selectivity Profile of BI-167107

Target	IC50	Assay Type	Reference
β1 Adrenergic Receptor (human)	3.2 nM	Agonist Radioligand	[1][2]
α1A Adrenergic Receptor (human)	32 nM	Antagonist Radioligand	[1][2]
5-HT1B (human)	0.25 µM	Antagonist Radioligand	[2]
5-HT1A (human)	1.4 µM	Agonist Radioligand	[2]
5-HT Transporter (human)	6.1 µM	Antagonist Radioligand	[2]
D2S Dopamine Receptor (human)	5.9 µM	Agonist Radioligand	[2]
μ (MOP) Opioid Receptor (human)	6.5 µM	Agonist Radioligand	[2]
Dopamine Transporter (human)	7.2 µM	Antagonist Radioligand	[2]

A Eurofins Safety Panel 44™ screen revealed several hits with >70% inhibition at 10µM, for which IC50 values were subsequently determined.[1][2]

Signaling Pathway

BI-167107, as a β2AR agonist, activates the canonical Gs-protein signaling cascade. Upon binding, it induces a conformational change in the receptor, leading to the activation of the heterotrimeric Gs protein. The activated Gαs subunit then stimulates adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP (cAMP).[5] cAMP acts as a second messenger, activating Protein Kinase A (PKA), which in turn phosphorylates various downstream targets, leading to a cellular response.[5]

BI-167107 β2AR signaling pathway.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below. These protocols are based on standard techniques and the methods sections of seminal papers characterizing BI-167107.

Radioligand Binding Assay (Competitive)

This protocol is a generalized procedure for determining the binding affinity (Ki) of BI-167107 for the β2AR.

1. Membrane Preparation:

• Culture cells expressing the human β2AR (e.g., HEK293 or Sf9 cells) to a high density.

• Harvest the cells and resuspend in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4 with protease inhibitors).

• Homogenize the cells and centrifuge at low speed to remove nuclei and cellular debris.

• Centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

• Wash the membrane pellet with fresh assay buffer and resuspend to a final protein concentration of 1-2 mg/mL.

• Determine the protein concentration using a suitable method (e.g., BCA assay). Aliquot and store the membranes at -80°C.[6]

2. Assay Procedure:

• Prepare serial dilutions of BI-167107 in assay buffer (50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4).

• In a 96-well plate, add in triplicate:

  • Total Binding: Cell membranes, a fixed concentration of a suitable radioligand (e.g., [3H]-dihydroalprenolol), and assay buffer.

  • Non-specific Binding: Cell membranes, radioligand, and a saturating concentration of a non-labeled antagonist (e.g., 10 µM propranolol).

  • Competitive Binding: Cell membranes, radioligand, and varying concentrations of BI-167107.

• Incubate the plate at room temperature for 1-2 hours to reach equilibrium.

• Terminate the reaction by rapid filtration through glass fiber filters (e.g., GF/C) using a cell harvester.

• Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.[6]

• Dry the filters, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

3. Data Analysis:

• Subtract the non-specific binding from all other measurements to obtain specific binding.

• Plot the specific binding as a function of the log concentration of BI-167107.

• Determine the IC50 value from the resulting competition curve.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Radioligand binding assay workflow.

cAMP Accumulation Functional Assay

This protocol describes a method to determine the functional potency (EC50) of BI-167107.

1. Cell Culture and Plating:

• Culture cells expressing the β2AR (e.g., HEK293) in appropriate growth medium.

• 24 hours prior to the assay, plate the cells into 96-well plates at a suitable density.

2. Assay Procedure:

• On the day of the assay, wash the cells with serum-free medium or a suitable assay buffer.

• Pre-incubate the cells with a phosphodiesterase (PDE) inhibitor (e.g., 0.5 mM IBMX) for 15-30 minutes at 37°C to prevent cAMP degradation.

• Prepare serial dilutions of BI-167107 in the assay buffer containing the PDE inhibitor.

• Add the BI-167107 dilutions to the cells and incubate for 30-60 minutes at 37°C.

3. cAMP Detection:

• Lyse the cells using the lysis buffer provided with a commercial cAMP detection kit (e.g., HTRF, ELISA, or luminescence-based kits).

• Perform the cAMP measurement according to the manufacturer's instructions. This typically involves a competitive immunoassay where cellular cAMP competes with a labeled cAMP for binding to a specific antibody.

4. Data Analysis:

• Generate a standard curve using known concentrations of cAMP.

• Convert the raw assay signal for each sample to a cAMP concentration using the standard curve.

• Plot the cAMP concentration against the log concentration of BI-167107.

• Fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.

cAMP accumulation assay workflow.

Crystallization of the β2AR-Gs Complex with BI-167107

The high affinity and slow off-rate of BI-167107 were instrumental in stabilizing the active conformation of the β2AR for crystallization in complex with its signaling partner, the Gs protein. A detailed protocol is highly specialized, but the key steps are outlined below, based on the work of Rasmussen et al. (2011).[7][8]

1. Protein Expression and Purification:

• Express the human β2AR in Sf9 insect cells using a baculovirus system. The construct is often engineered for stability, for example, by fusion with T4 lysozyme (B549824) (T4L).[7]

• Solubilize the receptor from membranes using a mild detergent (e.g., dodecylmaltoside).

• Purify the receptor using a combination of antibody affinity chromatography and ligand affinity chromatography.

• Express and purify the heterotrimeric Gs protein (Gαs, Gβ, Gγ) separately.

2. Complex Formation:

• Form the β2AR-Gs complex by incubating the purified receptor with a molar excess of purified Gs in the presence of BI-167107.[7]

• The presence of the high-affinity agonist BI-167107 is crucial for stabilizing the nucleotide-free, active state of the complex.

• Apyrase may be added to hydrolyze any released GDP, further stabilizing the complex.[7]

3. Crystallization:

• The purified β2AR-Gs-BI-167107 complex is concentrated and used for crystallization trials.

• Crystallization is often performed using the lipidic cubic phase (LCP) method, which provides a more native-like membrane environment.[7]

• Nanobodies that bind to and stabilize the complex may also be used to facilitate crystal formation.[7]

• Crystals are grown and then subjected to X-ray diffraction to determine the three-dimensional structure. The resulting structures, such as PDB: 3SN6, have provided unprecedented insights into GPCR activation.[1]

Conclusion

BI-167107 is a powerful research tool that has significantly advanced our understanding of β2 adrenergic receptor function and G-protein coupled receptor signaling mechanisms. Its high affinity and slow dissociation kinetics make it an ideal agonist for structural biology studies and for investigating the intricacies of β2AR pharmacology. This guide provides a foundational understanding of its properties and the experimental approaches used for its characterization, serving as a valuable resource for the scientific community.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. opnme.com [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. biblio.vub.ac.be [biblio.vub.ac.be]
• 8. Crystal structure of the β2 adrenergic receptor-Gs protein complex - PubMed [pubmed.ncbi.nlm.nih.gov]

BI-167107 chemical structure and properties

An In-depth Technical Guide to BI-167107 For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of BI-167107, a high-affinity full agonist for the β2 adrenergic receptor. It covers the chemical structure, physicochemical and pharmacological properties, associated signaling pathways, and key experimental methodologies.

Core Chemical Identity

BI-167107 is a synthetic organic compound developed by Boehringer Ingelheim. It was created during a research campaign to develop third-generation, long-acting β2-agonists for treating pulmonary diseases like asthma.[1][2][3] Its high potency and remarkably slow dissociation rate have made it an invaluable tool for structural biology, particularly in stabilizing and crystallizing the active state of the β2 adrenergic receptor (β2AR) and its complex with G-proteins.[1][3][4]

Chemical Structure and Identifiers

The chemical structure and standard identifiers for BI-167107 are summarized below.

Identifier	Value
IUPAC Name	5-hydroxy-8-(1-hydroxy-2-((2-methyl-1-(o-tolyl)propan-2-yl)amino)ethyl)-2H-benzo[b][3][5]oxazin-3(4H)-one[6]
CAS Number	1202235-68-4[5][6]
Molecular Formula	C₂₁H₂₆N₂O₄[6]
SMILES	O=C(N1)COC2=C1C(O)=CC=C2C(CNC(C)(C)CC3=C(C)C=CC=C3)O[6]
2D Structure

Physicochemical Properties

Key physicochemical data for BI-167107 are presented in the table below. This information is crucial for handling, formulation, and experimental design.

Property	Value
Molecular Weight	370.449 g/mol [6][7]
Purity	>98% (via HPLC)[6][7]
Solubility	Soluble in DMSO at 75 mg/mL (202.46 mM)[6][7]

Pharmacological Profile

BI-167107 is characterized by its potent agonism at β-adrenergic receptors and a distinctive selectivity profile.

Mechanism of Action

BI-167107 acts as a full agonist at the β2 adrenergic receptor, a member of the G-protein-coupled receptor (GPCR) family.[4][5] Upon binding, it stabilizes an active conformation of the receptor, promoting its coupling to the stimulatory G-protein (Gs).[8] This activation initiates a downstream signaling cascade. The compound's utility in structural studies is enhanced by its extremely slow dissociation from the receptor, with a half-life of over 30 hours, which ensures the receptor remains in a stable, agonist-bound state.[1][3]

Potency and Efficacy

The following table summarizes the quantitative pharmacological data for BI-167107, highlighting its high affinity and functional potency.

Parameter	Target	Value	Assay Type
K_d	Human β2AR	84 pM[1][3][4][5]	Radioligand Binding
EC₅₀	Human β2AR	0.05 nM[1][3]	cAMP Accumulation
t½ (dissociation)	Human β2AR	30 hours[1][3]	Radioligand Dissociation
IC₅₀	Human β1AR	3.2 nM[1][2][3][6]	Agonist Radioligand
IC₅₀	Human α1A	32 nM[1][2][3][6]	Antagonist Radioligand

Selectivity Profile

While highly potent at β2AR, BI-167107 is not entirely selective. A Eurofins Safety Panel 44™ screen revealed significant activity at other receptors.[1][2][3] Its activity at β1AR is also notable.[1][2][3][6]

Target	Activity Type	IC₅₀
β1 Adrenergic Receptor (human)	Agonist	3.2 nM[1][2][3]
α1A Adrenergic Receptor (human)	Antagonist	32 nM[1][2][3]
5-HT1B (human)	Antagonist	0.25 µM[2][3]
5-HT1A (human)	Agonist	1.4 µM[2][3]
D2S (human)	Agonist	5.9 µM[2][3]
5-HT Transporter (human)	Antagonist	6.1 µM[2][3]
µ (MOP) Opioid Receptor (human)	Agonist	6.5 µM[2][3]
Dopamine Transporter (human)	Antagonist	7.2 µM[2][3]

Signaling Pathway

Activation of the β2AR by BI-167107 initiates the canonical Gs-protein signaling cascade. The diagram below illustrates this pathway.

β2AR Gs-protein signaling pathway activated by BI-167107.

Experimental Protocols

BI-167107's unique properties have led to its use in various experimental settings. Below are outlines of key methodologies.

Synthesis of BI-167107

A practical, 7-step synthetic route has been developed for BI-167107, which is suitable for large-scale preparation.[9]

• Starting Material : 2-nitroresorcinol.

• Key advantages : The reported route avoids the use of highly toxic reagents.

• Confirmation : The final product structure was confirmed by ¹H NMR, ¹³C NMR, and Mass Spectrometry.[9]

Note: For detailed, step-by-step synthesis protocols, researchers should refer to the primary literature, such as Wang et al., 2013, as cited in related publications.[9]

In Vitro Radioligand Binding Assay

This protocol is used to determine the binding affinity (K_d or K_i) of BI-167107 for its target receptors.

Workflow for a competitive radioligand binding assay.

Methodology Details:

• Membrane Preparation : Membranes are prepared from cells overexpressing the human β2AR.

• Competition Binding : A constant concentration of a suitable radioligand (e.g., [¹²⁵I]-cyanopindolol) is incubated with the membranes in the presence of varying concentrations of the unlabeled competitor ligand (BI-167107).

• Equilibrium : The reaction is allowed to reach equilibrium.

• Separation : The mixture is rapidly filtered through glass fiber filters to separate receptor-bound radioligand from the unbound fraction.

• Quantification : The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis : The concentration of BI-167107 that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined by non-linear regression. The inhibition constant (K_i) is then calculated using the Cheng-Prusoff equation.[10]

cAMP Accumulation Assay

This functional assay measures the ability of BI-167107 to stimulate the production of the second messenger cyclic AMP (cAMP), providing a readout of its agonistic activity.

Methodology Details:

• Cell Culture : Whole cells expressing the β2AR (e.g., CHO or HEK293 cells) are cultured.

• Stimulation : Cells are incubated with varying concentrations of BI-167107 for a defined period. A phosphodiesterase inhibitor is often included to prevent cAMP degradation.

• Lysis and Detection : Cells are lysed, and the intracellular cAMP concentration is quantified using a suitable method, such as a competitive immunoassay (e.g., HTRF, ELISA) or a reporter gene assay.[10][11]

• Data Analysis : A dose-response curve is generated by plotting the cAMP level against the logarithm of the agonist concentration. The EC₅₀ value (the concentration producing 50% of the maximal response) is determined using a sigmoidal dose-response model.[11]

Conclusion

BI-167107 is a highly potent, long-acting full agonist of the β2 adrenergic receptor with significant activity at the β1AR as well. Its unique pharmacological profile, particularly its high affinity and slow dissociation kinetics, has established it as a critical chemical tool for the biophysical and structural characterization of β-adrenergic receptors. The data and protocols summarized in this guide provide a foundational resource for researchers utilizing this compound in studies of GPCR structure, function, and pharmacology.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. opnme.com [opnme.com]
• 3. opnme.com [opnme.com]
• 4. Structure of a nanobody-stabilized active state of the β2 adrenoceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. BI 167107 | 1202235-68-4 | Adrenergic Receptor | MOLNOVA [molnova.com]
• 7. BI 167107 | 1202235-68-4 | Adrenergic Receptor | MOLNOVA [molnova.com]
• 8. Biased signaling pathways in β2-adrenergic receptor characterized by 19F-NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. High-Affinity Functional Fluorescent Ligands for Human β-Adrenoceptors - PMC [pmc.ncbi.nlm.nih.gov]

BI-167107 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of BI-167107, a potent and long-acting agonist for the β2 adrenergic receptor (β2AR). The document details its chemical properties, mechanism of action, and key experimental applications, serving as a vital resource for professionals in pharmacological research and drug development.

Core Compound Data

BI-167107 is a high-affinity, full agonist that has been instrumental in advancing our understanding of G-protein-coupled receptor (GPCR) structure and function.[1][2] Its high potency and slow dissociation rate have made it a valuable tool for biophysical and structural studies, particularly in the crystallization of the active state of the β2AR.[2][3]

Property	Value	Source
CAS Number	1202235-68-4	[1][4][5][6]
Molecular Weight	370.44 g/mol	[5][7]
Molecular Formula	C21H26N2O4	[6]
Appearance	White to off-white solid	[1][7]
Purity	>98% (HPLC)	[6]

Mechanism of Action and Signaling Pathway

BI-167107 functions as a full agonist at the β2 adrenergic receptor, a member of the class A family of GPCRs.[2][8] Upon binding, it stabilizes the active conformation of the receptor, leading to the activation of the downstream signaling cascade.[8] This is initiated by the coupling of the activated receptor to the stimulatory G protein (Gs).[8] Subsequently, Gs activates adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP (cAMP). The increase in intracellular cAMP levels activates Protein Kinase A (PKA), which then phosphorylates various downstream targets, leading to a cellular response.

The interaction of BI-167107 with the β2AR binding pocket is characterized by extensive polar interactions between the carbonyl oxygen, amine, and hydroxyl groups of the ligand and key residues such as Ser2035.42, Ser2075.46 in transmembrane helix 5 (TM5), Asn2936.55 in TM6, and Tyr3087.35 in TM7.[8]

BI-167107 activated β2AR signaling pathway.

Receptor Binding Affinity and Selectivity

BI-167107 exhibits a very high affinity for the β2AR with a dissociation constant (Kd) of 84 pM.[1][5][8] It is important to note that BI-167107 is not a selective β2AR agonist.[2][9] It also demonstrates significant activity at other adrenergic receptors.

Target	Activity	IC50 / Kd	Source
β2 Adrenergic Receptor (β2AR)	Full Agonist	Kd: 84 pM	[1][5][8]
β1 Adrenergic Receptor (β1AR)	Agonist	IC50: 3.2 nM	[2][4]
α1A Adrenergic Receptor (α1A)	Antagonist	IC50: 32 nM	[4]
5-HT1B	Antagonist	IC50: 0.25 µM
5-HT1A	Agonist	IC50: 1.4 µM	[2]
D2S	Agonist	IC50: 5.9 µM	[2]
5-HT transporter	Antagonist	IC50: 6.1 µM	[2]
μ (MOP)	Agonist	IC50: 6.5 µM	[2]
Dopamine transporter	Antagonist	IC50: 7.2 µM	[2]

Experimental Protocols

BI-167107 has been utilized in a variety of experimental settings to probe GPCR function and structure. Below are generalized methodologies for key experiments.

1. Radioligand Binding Assays

• Objective: To determine the binding affinity (Kd) of BI-167107 for the β2AR.

• Methodology:

  • Prepare membranes from cells overexpressing the β2AR.

  • Incubate the membranes with increasing concentrations of a radiolabeled antagonist (e.g., [3H]dihydroalprenolol).

  • In parallel, perform competitive binding experiments by co-incubating the membranes and radioligand with increasing concentrations of unlabeled BI-167107.

  • Separate bound from free radioligand by rapid filtration.

  • Quantify the radioactivity of the filters using liquid scintillation counting.

  • The Kd is calculated by analyzing the competition binding data using non-linear regression analysis (e.g., Cheng-Prusoff equation).

2. cAMP Accumulation Assay

• Objective: To measure the functional potency (EC50) of BI-167107 as a β2AR agonist.

• Methodology:

  • Culture cells expressing the β2AR.

  • Pre-treat the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Stimulate the cells with increasing concentrations of BI-167107 for a defined period.

  • Lyse the cells and measure the intracellular cAMP concentration using a suitable assay kit (e.g., ELISA, HTRF).

  • Plot the cAMP concentration against the log of the BI-167107 concentration and fit the data to a sigmoidal dose-response curve to determine the EC50.

3. X-ray Crystallography

• Objective: To determine the three-dimensional structure of the β2AR in its active state, bound to BI-167107.

• Methodology:

  • Overexpress and purify the β2AR, often with modifications to enhance stability (e.g., fusion to T4 lysozyme).

  • To stabilize the active conformation, the purified receptor is incubated with BI-167107 and a stabilizing binding protein, such as a Gs protein or an engineered nanobody.[8][10]

  • The receptor-ligand-nanobody complex is then subjected to crystallization trials under various conditions.

  • Crystals are cryo-protected and diffraction data is collected at a synchrotron source.

  • The resulting electron density map is used to build and refine the atomic model of the complex.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. BI-167107 | β2AR agonist | Probechem Biochemicals [probechem.com]
• 5. BI-167107 | TargetMol [targetmol.com]
• 6. BI 167107 | 1202235-68-4 | Adrenergic Receptor | MOLNOVA [molnova.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Structure of a nanobody-stabilized active state of the β2 adrenoceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pardon Our Interruption [opnme.com]
• 10. rcsb.org [rcsb.org]

BI-167107: A Comprehensive Technical Review of its Agonist Profile at the β2-Adrenergic Receptor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of BI-167107, a potent and long-acting β-adrenergic receptor agonist. This document summarizes its pharmacological characteristics, focusing on its activity as a full agonist at the β2-adrenergic receptor (β2AR), and provides detailed experimental methodologies for key assays used in its characterization.

Executive Summary

BI-167107 is a high-affinity, full agonist for the β2-adrenergic receptor.[1][2][3] Its primary utility has been as a pharmacological tool, particularly in structural biology, to stabilize the active conformation of the β2AR for crystallization and structural elucidation.[4][5] While highly potent at the β2AR, it is not a selective agonist, exhibiting significant activity at the β1-adrenergic and α1A-adrenergic receptors.[4][5][6] This guide will detail the quantitative pharmacology of BI-167107, outline the experimental protocols for its characterization, and illustrate the key signaling pathways involved.

Quantitative Pharmacological Data

The following tables summarize the quantitative data for BI-167107, providing a clear comparison of its potency and affinity at various receptors.

Table 1: In Vitro Activity of BI-167107 at the β2-Adrenergic Receptor

Parameter	Value	Reference
Binding Affinity (Kd)	84 pM	[1][4][5][6]
Functional Potency (EC50)	0.05 nM	[4][6]
Dissociation Half-life (t1/2)	> 30 hours	[6]

Table 2: Selectivity Profile of BI-167107

Target Receptor	Assay Type	Measured Value (IC50)	Reference
β1-Adrenergic Receptor (human)	Agonist Radioligand Binding	3.2 nM	[4][5][6]
α1A-Adrenergic Receptor (human)	Antagonist Radioligand Binding	32 nM	[4][5][6]
5-HT Transporter (human)	Antagonist Radioligand Binding	6.1 µM	[4][6]
5-HT1A (human)	Agonist Radioligand Binding	1.4 µM	[4][6]
5-HT1B (human)	Antagonist Radioligand Binding	0.25 µM	[4][6]
D2S (human)	Agonist Radioligand Binding	5.9 µM	[4][6]
Dopamine Transporter (human)	Antagonist Radioligand Binding	7.2 µM	[4][6]
μ (MOP) (human)	Agonist Radioligand Binding	6.5 µM	[4][6]

Signaling Pathways

BI-167107, as a β2AR agonist, primarily signals through the Gs protein-coupled pathway, leading to the activation of adenylyl cyclase and a subsequent increase in intracellular cyclic AMP (cAMP).

Caption: β2-Adrenergic Receptor Signaling Pathway activated by BI-167107.

The activation of the Gs protein is a cyclical process initiated by the binding of an agonist to the GPCR.

Caption: The G-Protein Activation and Deactivation Cycle.

Experimental Protocols

Detailed methodologies for the key experiments used to characterize BI-167107 are provided below.

Radioligand Binding Assay (Competitive)

This assay is used to determine the binding affinity (Ki) of an unlabeled compound (BI-167107) by measuring its ability to displace a radiolabeled ligand from the β2AR.

Materials:

• Cell membranes expressing the human β2AR.

• Radiolabeled β2AR antagonist (e.g., [3H]-Dihydroalprenolol).

• Unlabeled BI-167107.

• Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

• Wash Buffer (ice-cold).

• Glass fiber filters.

• Scintillation cocktail.

• Scintillation counter.

Procedure:

• Membrane Preparation: Prepare cell membranes from a cell line overexpressing the β2AR. Determine the protein concentration of the membrane preparation.

• Assay Setup: In a 96-well plate, set up the following reactions in triplicate:

  • Total Binding: Membranes, radioligand, and assay buffer.

  • Non-specific Binding (NSB): Membranes, radioligand, and a high concentration of a non-labeled antagonist (e.g., 10 µM propranolol).

  • Competitive Binding: Membranes, radioligand, and serial dilutions of BI-167107.

• Incubation: Incubate the plate at a specified temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Filtration: Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the free radioligand.

• Washing: Quickly wash the filters with ice-cold wash buffer to minimize non-specific binding.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the NSB from the total binding.

  • Plot the percentage of specific binding against the logarithm of the BI-167107 concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Experimental workflow for a competitive radioligand binding assay.

cAMP Accumulation Assay

This functional assay measures the ability of an agonist to stimulate the production of intracellular cAMP, providing a measure of its potency (EC50) and efficacy.

Materials:

• Cells expressing the human β2AR.

• Assay medium.

• BI-167107.

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

• cAMP assay kit (e.g., HTRF, FRET, or ELISA-based).

• Cell lysis buffer (if required by the kit).

Procedure:

• Cell Culture: Plate cells expressing the β2AR in a 96-well plate and grow to the desired confluency.

• Agonist Stimulation:

  • Prepare serial dilutions of BI-167107 in assay medium containing a PDE inhibitor.

  • Remove the culture medium from the cells and add the agonist dilutions.

  • Incubate for a specified time (e.g., 30 minutes) at 37°C.

• Cell Lysis and Detection:

  • Lyse the cells according to the cAMP assay kit protocol.

  • Perform the cAMP detection assay following the manufacturer's instructions. This typically involves a competitive immunoassay where cellular cAMP competes with a labeled cAMP for binding to a specific antibody.

• Signal Measurement: Measure the signal (e.g., fluorescence, luminescence, or absorbance) using a plate reader. The signal is inversely proportional to the amount of cAMP produced by the cells.

• Data Analysis:

  • Generate a standard curve using known concentrations of cAMP.

  • Convert the raw signal data to cAMP concentrations using the standard curve.

  • Plot the cAMP concentration against the logarithm of the BI-167107 concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 (potency) and Emax (efficacy). To classify it as a full agonist, the Emax of BI-167107 should be comparable to that of a reference full agonist like isoproterenol.

Caption: Experimental workflow for a cAMP accumulation assay.

Conclusion

BI-167107 is unequivocally a full agonist at the β2-adrenergic receptor, characterized by its high potency and affinity. Its slow dissociation rate has made it an invaluable tool for the structural and functional characterization of the β2AR in its active state. However, its lack of selectivity, with significant activity at β1 and α1A adrenergic receptors, should be a key consideration in its experimental application. The data and protocols presented in this guide provide a comprehensive resource for researchers utilizing or studying this important pharmacological agent.

References

• 1. researchgate.net [researchgate.net]
• 2. GloSensor™ cAMP Assay Protocol [promega.sg]
• 3. researchgate.net [researchgate.net]
• 4. cosmobio.co.jp [cosmobio.co.jp]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]

The Agonist BI-167107: A Molecular Key to Unlocking the β2-Adrenergic Receptor's Active State

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The β2-adrenergic receptor (β2AR), a prototypical G protein-coupled receptor (GPCR), plays a crucial role in regulating physiological processes, making it a prime target for therapeutic intervention in conditions like asthma and cardiovascular diseases. Understanding the molecular mechanisms governing its activation is paramount for the rational design of novel therapeutics. This technical guide delves into the pivotal role of the synthetic agonist BI-167107 in stabilizing the active conformation of the β2AR, a critical step that has enabled groundbreaking structural and functional studies. Through a comprehensive review of quantitative data, detailed experimental methodologies, and visual representations of key processes, this document serves as a vital resource for professionals in the field.

Quantitative Profile of BI-167107 at the β2-Adrenergic Receptor

BI-167107 is a high-affinity, potent, and long-acting agonist of the β2AR. Its unique properties have made it an invaluable tool for structural biologists and pharmacologists. The following tables summarize the key quantitative data that define the interaction of BI-167107 with the β2AR.

Parameter	Value	Description	Reference
Binding Affinity (Kd)	84 pM	Dissociation constant, indicating a very high affinity of BI-167107 for the β2AR.[1][2]	opnMe
Potency (EC50)	0.05 nM	Half maximal effective concentration for cAMP accumulation, demonstrating high potency in eliciting a cellular response.[1]	opnMe
Dissociation Half-life (t½)	30 hours	The time taken for half of the bound BI-167107 to dissociate from the receptor, highlighting its long-acting nature.[1]	opnMe

Table 1: Key Pharmacological Parameters of BI-167107 for the β2-Adrenergic Receptor.

The Structural Basis of Active State Stabilization

The binding of an agonist to a GPCR induces a cascade of conformational changes that culminate in an "active state" capable of engaging and activating intracellular signaling partners, primarily G proteins. BI-167107 has been instrumental in capturing this transient active state for crystallographic studies.[1][3]

The crystal structure of the β2AR in complex with BI-167107 reveals a significant outward movement of the cytoplasmic end of transmembrane helix 6 (TM6).[4] This conformational rearrangement creates a binding pocket for the G protein, initiating the downstream signaling cascade. Molecular dynamics simulations have further elucidated that BI-167107 establishes key hydrogen bonds with residues such as Ser203, Ser207, and Asn293 within the receptor's binding pocket, contributing to the stabilization of this active conformation.[5]

β2-Adrenergic Receptor Signaling Pathways

The binding of BI-167107 to the β2AR primarily initiates signaling through the canonical Gs protein pathway. However, evidence also suggests potential coupling to Gi proteins, leading to a more complex and nuanced signaling profile.

Gs Protein-Mediated Signaling

Upon stabilization of the active state by BI-167107, the β2AR facilitates the exchange of GDP for GTP on the α-subunit of the heterotrimeric Gs protein.[6] This leads to the dissociation of the Gαs subunit, which in turn activates adenylyl cyclase. Adenylyl cyclase then catalyzes the conversion of ATP to cyclic AMP (cAMP), a ubiquitous second messenger that activates Protein Kinase A (PKA). PKA proceeds to phosphorylate various downstream targets, leading to the cellular response.[6]

β2AR Gs-Protein Signaling Pathway

Gi Protein Coupling and Biased Signaling

In addition to Gs coupling, the β2AR has been shown to interact with inhibitory G proteins (Gi).[7] This dual coupling allows for a more intricate regulation of cellular signaling. Agonists that preferentially activate one pathway over another are termed "biased agonists." While BI-167107 is primarily considered a Gs-biased agonist, the potential for Gi coupling adds another layer of complexity to its pharmacological profile and highlights the dynamic nature of GPCR signaling.[8]

Experimental Protocols for Studying BI-167107 and β2AR

A variety of experimental techniques are employed to characterize the interaction between BI-167107 and the β2AR. The following sections provide detailed methodologies for key experiments.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Kd) of BI-167107 for the β2AR.

Materials:

• Membranes from cells expressing β2AR

• Radiolabeled ligand (e.g., [3H]-dihydroalprenolol)

• Unlabeled BI-167107

• Assay buffer (e.g., 75 mM Tris-HCl, 12.5 mM MgCl2, 2 mM EDTA, pH 7.4)

• Scintillation fluid and counter

Procedure:

• Prepare a series of dilutions of unlabeled BI-167107.

• In a 96-well plate, add a constant concentration of radiolabeled ligand to each well.

• Add the varying concentrations of unlabeled BI-167107 to the wells.

• Add the β2AR-expressing cell membranes to initiate the binding reaction.

• Incubate at room temperature for a defined period (e.g., 1-2 hours) to reach equilibrium.

• Terminate the reaction by rapid filtration through glass fiber filters to separate bound from free radioligand.

• Wash the filters with ice-cold assay buffer.

• Measure the radioactivity on the filters using a scintillation counter.

• Analyze the data using non-linear regression to determine the IC50, from which the Ki (a measure of affinity) can be calculated.

cAMP Accumulation Assay

This functional assay measures the ability of BI-167107 to stimulate the production of cAMP, providing a measure of its potency (EC50).

Materials:

• Whole cells expressing β2AR

• BI-167107

• Stimulation buffer

• cAMP assay kit (e.g., HTRF, AlphaScreen, or ELISA-based)

Procedure:

• Plate β2AR-expressing cells in a 96-well plate and allow them to adhere.

• Prepare a serial dilution of BI-167107.

• Aspirate the culture medium and add the BI-167107 dilutions to the cells.

• Incubate for a specified time (e.g., 30 minutes) at 37°C to allow for cAMP production.

• Lyse the cells to release the intracellular cAMP.

• Measure the cAMP concentration in the cell lysates using a commercial assay kit according to the manufacturer's instructions.

• Plot the cAMP concentration against the log of the BI-167107 concentration and fit the data to a sigmoidal dose-response curve to determine the EC50.

X-ray Crystallography

This technique provides a high-resolution three-dimensional structure of the β2AR in its active state, stabilized by BI-167107.

Procedure Overview:

• Protein Expression and Purification: Express a modified, stable version of the β2AR (often a fusion protein with T4 lysozyme, β2AR-T4L) in an appropriate system (e.g., insect cells). Purify the receptor using affinity chromatography.

• Complex Formation: Incubate the purified β2AR-T4L with a molar excess of BI-167107 to ensure saturation of the binding sites. To further stabilize the active state, a nanobody (a single-domain antibody fragment) that recognizes the intracellular face of the active receptor is often added.

• Crystallization: The protein-ligand-nanobody complex is crystallized, typically using the lipidic cubic phase (LCP) method, which provides a membrane-like environment.

• Data Collection and Structure Determination: The crystals are exposed to a high-intensity X-ray beam, and the resulting diffraction pattern is used to calculate the electron density map and build the atomic model of the complex.

Workflow for β2AR Crystallography

Logical Relationship of BI-167107's Action

The following diagram illustrates the logical flow from the binding of BI-167107 to the ultimate cellular response, highlighting its central role in stabilizing the active state of the β2AR.

Logical Flow of BI-167107 Action

Conclusion

BI-167107 has proven to be an indispensable pharmacological tool for dissecting the intricacies of β2-adrenergic receptor activation. Its high affinity and slow dissociation kinetics have facilitated the stabilization and subsequent structural determination of the elusive active state of the receptor. This has provided unprecedented insights into the molecular rearrangements that govern GPCR function. The quantitative data and experimental methodologies outlined in this guide provide a solid foundation for researchers and drug development professionals to further explore the therapeutic potential of targeting the β2AR and other G protein-coupled receptors. The continued application of such well-characterized molecular probes will undoubtedly accelerate the discovery of next-generation therapeutics with improved efficacy and specificity.

References

• 1. cAMP Accumulation Assays Using the AlphaScreen® Kit (PerkinElmer) [bio-protocol.org]
• 2. en.bio-protocol.org [en.bio-protocol.org]
• 3. giffordbioscience.com [giffordbioscience.com]
• 4. Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Protocol to Study β-Arrestin Recruitment by CB1 and CB2 Cannabinoid Receptors | Springer Nature Experiments [experiments.springernature.com]
• 7. benchchem.com [benchchem.com]
• 8. Radioligand binding and competition assays [bio-protocol.org]

The Medicinal Chemistry and Structure-Activity Relationship of BI-167107: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

BI-167107 is a potent, high-affinity, full agonist of the β2-adrenergic receptor (β2AR) with a dissociation constant (Kd) of 84 pM.[1] Developed by Boehringer Ingelheim during a research campaign to discover third-generation, long-acting β2-agonists for respiratory diseases, BI-167107 has become an invaluable tool in structural biology.[2][3][4] Its high potency and slow dissociation kinetics have been instrumental in stabilizing the active-state conformation of the β2AR, facilitating landmark crystallographic studies of G-protein coupled receptor (GPCR) activation.[2][3][4] This technical guide provides a comprehensive overview of the medicinal chemistry, structure-activity relationship (SAR), and pharmacological profile of BI-167107, including detailed experimental protocols for key assays.

Introduction: The Quest for Long-Acting β2-Agonists

β2-adrenergic receptor agonists are a cornerstone in the treatment of obstructive airway diseases like asthma and chronic obstructive pulmonary disease (COPD). Their therapeutic effect stems from the relaxation of bronchial smooth muscle, leading to bronchodilation. The evolution of β2-agonists has been driven by the need for longer duration of action, allowing for less frequent dosing and improved patient compliance. BI-167107 emerged from a program aimed at developing once-a-day β2-agonists.[3]

Medicinal Chemistry of BI-167107

Core Scaffold and Synthetic Route

The chemical structure of BI-167107 features a hydroxyl-substituted heteroaryl scaffold, a common feature in several β2-agonists designed to mimic the catechol moiety of endogenous ligands like epinephrine. A practical synthetic route for BI-167107 has been developed starting from 2-nitroresorcinol, involving a 7-step reaction sequence.[5] This synthesis is noted for avoiding toxic reagents and being suitable for scale-up production.[5]

While a detailed, step-by-step SAR study leading specifically to BI-167107 is not extensively published in peer-reviewed literature, the broader patent literature from Boehringer Ingelheim on "novel long-working beta-2-agonists" provides insights into the chemical space explored. The patent MXPA06007948A discloses a general formula encompassing a wide range of derivatives, suggesting that the optimization process likely involved systematic modifications of various substituents on a core scaffold to achieve the desired potency and pharmacokinetic profile.

Structure-Activity Relationship (SAR)

The key structural features of BI-167107 contributing to its high affinity and agonist activity at the β2AR are consistent with the established pharmacophore for this receptor class. The interactions of BI-167107 with the β2AR have been elucidated through co-crystallization studies.

Key interactions include:

• Hydrogen bonding: The hydroxyl group on the phenyl ring and the secondary amine in the linker are critical for anchoring the ligand in the binding pocket through interactions with key amino acid residues such as Asp113 and Ser204/207.

• Aromatic interactions: The aromatic ring system of BI-167107 engages in π-π stacking or hydrophobic interactions within the receptor's transmembrane helices.

The "long-acting" nature of BI-167107 is attributed to its slow dissociation from the receptor, with a dissociation half-life of 30 hours.[4] This prolonged receptor occupancy is a key characteristic of third-generation β2-agonists and is influenced by the overall lipophilicity and specific interactions of the molecule within a putative exosite or micro-environment of the receptor.

Pharmacological Profile

In Vitro Activity

BI-167107 is a highly potent and efficacious agonist of the human β2-adrenergic receptor. Its in vitro pharmacological profile is summarized in the table below.

Parameter	Value	Receptor/System	Reference
Binding Affinity (Kd)	84 pM	Human β2AR	[1]
Functional Potency (EC50)	0.05 nM	cAMP accumulation in cells expressing human β2AR	[4]
Dissociation Half-Life (t½)	30 hours	Human β2AR	[4]

Selectivity Profile

BI-167107 is not a highly selective β2AR agonist. A screening against a panel of receptors and transporters revealed significant activity at the β1-adrenergic receptor and the α1A-adrenergic receptor. This lack of selectivity makes it unsuitable for therapeutic use where β2AR-specific action is required, but it does not detract from its utility as a structural biology tool.[2][4]

Off-Target	Activity	IC50	Reference
β1-adrenergic receptor (human)	Agonist	3.2 nM	[2][4]
α1A-adrenergic receptor (human)	Antagonist	32 nM	[2][4]
5-HT1B (human)	Antagonist	0.25 µM	[2]
5-HT1A (human)	Agonist	1.4 µM	[2]
5-HT transporter (human)	Antagonist	6.1 µM	[2]
D2S (human)	Agonist	5.9 µM	[2]
μ (MOP) (human)	Agonist	6.5 µM	[2]
Dopamine transporter (human)	Antagonist	7.2 µM	[2]

Experimental Protocols

Radioligand Binding Assay for β2-Adrenergic Receptor

This protocol describes a competitive binding assay to determine the affinity of a test compound for the β2-adrenergic receptor.

Principle: The assay measures the ability of an unlabeled test compound to compete with a fixed concentration of a radiolabeled antagonist (e.g., [³H]-Dihydroalprenolol or [¹²⁵I]-Cyanopindolol) for binding to the β2AR present in cell membranes. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined, and from this, the equilibrium dissociation constant (Ki) is calculated using the Cheng-Prusoff equation.[6]

Materials:

• Cell membranes prepared from cells expressing the human β2-adrenergic receptor.

• Radioligand: [¹²⁵I]-Cyanopindolol.

• Unlabeled ligand for non-specific binding determination: Propranolol or Alprenolol.

• Test compound (BI-167107 or analogs).

• Incubation Buffer: 50 mM Tris-HCl, 12 mM MgCl₂, 2 mM EDTA, pH 7.4.

• Wash Buffer: 50 mM NaCl, pH 7.4 (ice-cold).

• GF/C glass fiber filters, presoaked in 0.3% polyethylenimine.

• Scintillation fluid and vials.

• Scintillation counter.

Procedure:

• Preparation of Reagents:

  • Dilute the cell membranes in incubation buffer to the desired concentration.

  • Prepare serial dilutions of the test compound in incubation buffer.

  • Prepare solutions of the radioligand and the unlabeled ligand for non-specific binding in incubation buffer.

• Assay Setup:

  • In a 96-well plate, add in the following order:

    • 25 µL of incubation buffer (for total binding) or unlabeled ligand (for non-specific binding).

    • 25 µL of test compound at various concentrations.

    • 25 µL of radioligand.

    • 200 µL of diluted cell membranes.

• Incubation: Incubate the plate at 25°C for 60 minutes.

• Filtration: Rapidly filter the contents of each well through the GF/C filters using a cell harvester.

• Washing: Wash the filters five times with 1 mL of ice-cold wash buffer.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the log of the test compound concentration.

  • Determine the IC50 value from the resulting sigmoidal curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Accumulation Assay

This protocol describes a method to measure the functional potency of a β2AR agonist by quantifying the intracellular accumulation of cyclic AMP (cAMP).

Principle: Activation of the β2AR, a Gs-coupled receptor, stimulates adenylyl cyclase, which catalyzes the conversion of ATP to cAMP. The amount of cAMP produced is proportional to the level of receptor activation by an agonist. Various commercial kits are available for the sensitive detection of cAMP, often based on competitive immunoassays or bioluminescent reporter systems.[7][8][9][10]

Materials:

• Cells stably or transiently expressing the human β2-adrenergic receptor.

• Cell culture medium.

• Stimulation Buffer: Hank's Balanced Salt Solution (HBSS) containing 5 mM HEPES, 0.1% BSA, and 0.5 mM IBMX (a phosphodiesterase inhibitor to prevent cAMP degradation).

• Test compound (BI-167107 or analogs).

• Forskolin (a direct activator of adenylyl cyclase, used as a positive control).

• cAMP detection kit (e.g., GloSensor™ cAMP Assay, HTRF cAMP Assay, or AlphaScreen cAMP Assay).

Procedure:

• Cell Plating: Seed the cells in a 96- or 384-well plate at a predetermined density and allow them to attach overnight.

• Compound Preparation: Prepare serial dilutions of the test compound and controls in stimulation buffer.

• Cell Stimulation:

  • Remove the cell culture medium from the wells.

  • Add the diluted test compound or control solutions to the respective wells.

  • Incubate the plate at 37°C for a specified time (e.g., 30 minutes).

• Cell Lysis and cAMP Detection:

  • Follow the specific instructions of the chosen cAMP detection kit. This typically involves adding a lysis buffer that also contains the detection reagents.

• Signal Measurement: Measure the signal (luminescence, fluorescence, or FRET) using a plate reader.

• Data Analysis:

  • Generate a dose-response curve by plotting the signal against the log of the agonist concentration.

  • Determine the EC50 value, which is the concentration of the agonist that produces 50% of the maximal response.

Visualizations

β2-Adrenergic Receptor Signaling Pathway

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. Pardon Our Interruption [opnme.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. GloSensor™ cAMP Assay Protocol [promega.jp]
• 8. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. cosmobio.co.jp [cosmobio.co.jp]
• 10. Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17 - PMC [pmc.ncbi.nlm.nih.gov]

BI-167107 Downstream Signaling Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

BI-167107 is a potent and high-affinity full agonist for the β2-adrenergic receptor (β2AR), a member of the G protein-coupled receptor (GPCR) family.[1][2][3] Primarily utilized as a tool compound to stabilize the active conformation of the β2AR for structural studies, its downstream signaling properties provide a valuable model for understanding β2AR-mediated cellular responses.[4][5][6][7] This guide delineates the primary downstream signaling pathways activated by BI-167107, focusing on the canonical Gs-adenylyl cyclase-cAMP pathway and its subsequent effectors. It also explores the concept of biased agonism and potential non-canonical signaling. Detailed experimental protocols for assessing these pathways are provided, alongside quantitative data and visual representations of the signaling cascades and experimental workflows.

Quantitative Data Summary

The following tables summarize the key in vitro pharmacological parameters of BI-167107, providing a quantitative basis for its activity at the β2-adrenergic receptor.

Table 1: Binding Affinity and Efficacy of BI-167107 at the β2-Adrenergic Receptor

Parameter	Value	Cell Line	Reference
Dissociation Constant (Kd)	84 pM	Not Specified	[1][2][8]
EC50 for cAMP Accumulation	0.05 nM	Not Specified	[8]
EC50 for cAMP Accumulation	0.6 nM	CHO-K1	[2]

Table 2: Selectivity Profile of BI-167107

Target	Activity	IC50/EC50	Reference
β1-Adrenergic Receptor (β1AR)	Agonist	3.2 nM	[4][5][7][8]
α1A-Adrenergic Receptor (α1AAR)	Antagonist	32 nM	[4][5][7][8]

Core Signaling Pathways

Canonical Gs-Adenylyl Cyclase-cAMP Pathway

The primary and best-characterized signaling pathway activated by BI-167107 upon binding to the β2AR is the canonical Gs protein-mediated cascade. This pathway is fundamental to the physiological and pharmacological effects of β2AR agonists.

• Receptor Activation: BI-167107 binds to the extracellular domain of the β2AR, inducing a conformational change that stabilizes the receptor in its active state.[9]

• G Protein Coupling: The activated β2AR acts as a guanine (B1146940) nucleotide exchange factor (GEF) for the heterotrimeric G protein, Gs. It promotes the exchange of GDP for GTP on the α subunit of Gs (Gαs).

• Adenylyl Cyclase Activation: The GTP-bound Gαs dissociates from the βγ subunits and activates adenylyl cyclase, a membrane-bound enzyme.

• cAMP Production: Activated adenylyl cyclase catalyzes the conversion of ATP to cyclic adenosine (B11128) monophosphate (cAMP), a key second messenger.[10]

Canonical Gs-Adenylyl Cyclase-cAMP Pathway Activation by BI-167107.

Downstream Effectors of cAMP

The elevation of intracellular cAMP levels triggers the activation of several downstream effector proteins, primarily Protein Kinase A (PKA) and Exchange Protein directly Activated by cAMP (EPAC).

• Protein Kinase A (PKA): cAMP binds to the regulatory subunits of PKA, causing their dissociation from the catalytic subunits. The freed catalytic subunits are then active and phosphorylate a multitude of substrate proteins on serine and threonine residues, leading to diverse cellular responses.[11]

• Exchange Protein directly Activated by cAMP (EPAC): EPACs are guanine nucleotide exchange factors for the small G proteins Rap1 and Rap2. cAMP binding to EPAC induces a conformational change that activates its GEF activity, leading to the activation of Rap proteins and subsequent downstream signaling.[12][13]

Downstream Effectors of cAMP: PKA and EPAC Pathways.

β-Arrestin Pathway and Biased Agonism

Upon agonist binding, GPCRs are phosphorylated by G protein-coupled receptor kinases (GRKs). This phosphorylation promotes the binding of β-arrestins, which sterically hinder further G protein coupling, leading to receptor desensitization.[1] However, β-arrestins can also act as scaffold proteins, initiating G protein-independent signaling cascades.[1][14][15]

"Biased agonism" describes the ability of a ligand to preferentially activate one signaling pathway over another (e.g., G protein-dependent vs. β-arrestin-dependent).[2][6][14][15] While many β2AR agonists show a bias towards Gs activation, the specific bias of BI-167107 has not been extensively characterized in publicly available literature.[4] Investigating the β-arrestin recruitment profile of BI-167107 is crucial for a complete understanding of its signaling properties.

Experimental Protocols

cAMP Accumulation Assay

This protocol is designed to quantify the intracellular accumulation of cAMP in response to BI-167107 stimulation.

Materials:

• HEK293 cells (or other suitable cell line) endogenously or recombinantly expressing the human β2AR.

• Cell culture medium (e.g., DMEM) with 10% FBS and antibiotics.

• Phosphate-buffered saline (PBS).

• Stimulation buffer (e.g., HBSS) supplemented with a phosphodiesterase (PDE) inhibitor such as 0.5 mM IBMX.

• BI-167107 stock solution.

• Forskolin (positive control).

• cAMP assay kit (e.g., HTRF, ELISA, or luminescence-based).

Procedure:

• Cell Culture: Seed cells in a 96-well or 384-well plate at an appropriate density and culture overnight.

• Cell Stimulation:

  • Aspirate the culture medium and wash the cells once with PBS.

  • Add stimulation buffer containing the PDE inhibitor and incubate for 10-15 minutes at 37°C.

  • Add varying concentrations of BI-167107 or controls (forskolin, vehicle) to the wells.

  • Incubate for a defined period (e.g., 30 minutes) at 37°C.

• Cell Lysis and cAMP Detection:

  • Lyse the cells according to the cAMP assay kit manufacturer's instructions.

  • Perform the cAMP detection assay as per the kit protocol.

• Data Analysis:

  • Generate a standard curve using the cAMP standards provided in the kit.

  • Determine the concentration of cAMP in each sample.

  • Plot the cAMP concentration against the log concentration of BI-167107 to generate a dose-response curve and calculate the EC50 value.

Workflow for a cAMP Accumulation Assay.

β-Arrestin Recruitment Assay

This protocol describes a method to measure the recruitment of β-arrestin to the β2AR upon stimulation with BI-167107, often using a technology like PathHunter® (DiscoverX) or NanoBiT® (Promega).[16]

Materials:

• Cells engineered to co-express the β2AR fused to a larger enzyme fragment (e.g., ProLink™) and β-arrestin fused to a smaller, complementary enzyme fragment (e.g., Enzyme Acceptor).

• Cell culture medium.

• Assay buffer.

• BI-167107 stock solution.

• Isoproterenol (positive control).

• Detection reagents specific to the assay technology.

Procedure:

• Cell Plating: Plate the engineered cells in a white, opaque 96-well or 384-well microplate and culture overnight.

• Compound Addition:

  • Prepare serial dilutions of BI-167107 and controls in assay buffer.

  • Add the compound solutions to the wells.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 60-90 minutes) to allow for β-arrestin recruitment.

• Detection:

  • Add the detection reagents according to the manufacturer's protocol.

  • Incubate at room temperature for a specified time (e.g., 60 minutes) to allow for signal development.

• Signal Measurement: Measure the luminescence signal using a plate reader.

• Data Analysis:

  • Plot the luminescence signal against the log concentration of BI-167107 to generate a dose-response curve and calculate the EC50 for β-arrestin recruitment.

Workflow for a β-Arrestin Recruitment Assay.

Conclusion

BI-167107 serves as a powerful pharmacological tool for elucidating the downstream consequences of β2AR activation. Its primary signaling mechanism involves the robust activation of the Gs-adenylyl cyclase-cAMP pathway, leading to the engagement of PKA and EPAC. While its potential for biased agonism towards or away from the β-arrestin pathway remains to be fully elucidated, the experimental frameworks provided herein offer a clear path for such investigations. A comprehensive understanding of the complete signaling profile of BI-167107 will not only enhance its utility as a research tool but also contribute to the broader understanding of β2AR pharmacology and the development of future therapeutics targeting this important receptor.

References

• 1. β-arrestin-biased agonism of β-adrenergic receptor regulates Dicer-mediated microRNA maturation to promote cardioprotective signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. beta-arrestin-biased agonism at the beta2-adrenergic receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Recruitment of β-Arrestin 1 and 2 to the β2-Adrenoceptor: Analysis of 65 Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GPCR Interactions | Beta-Arrestin Recruitment | GPCR Activation [worldwide.promega.com]
• 6. mdpi.com [mdpi.com]
• 7. opnme.com [opnme.com]
• 8. Pardon Our Interruption [opnme.com]
• 9. Structural insights into the dynamic process of β2-adrenergic receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cAMP Accumulation Assay - Creative BioMart [creativebiomart.net]
• 11. promega.com [promega.com]
• 12. Epac and PKA: a tale of two intracellular cAMP receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. More PKA independent β-adrenergic signalling via cAMP: Is Rap1-mediated glucose uptake in vascular smooth cells physiologically important? - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Molecular Mechanism of β-Arrestin-Biased Agonism at Seven-Transmembrane Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Molecular mechanism of β-arrestin-biased agonism at seven-transmembrane receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Protocol to Study β-Arrestin Recruitment by CB1 and CB2 Cannabinoid Receptors | Springer Nature Experiments [experiments.springernature.com]

BI-167107 and β-Arrestin Signaling: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the β2-adrenergic receptor (β2AR) agonist BI-167107, with a specific focus on its engagement of β-arrestin signaling pathways. BI-167107 is a high-affinity, potent, and long-acting full agonist of the β2AR, which has been instrumental in structural biology for stabilizing the active state of the receptor.[1][2] Beyond its utility in crystallization, understanding its functional profile, including its interaction with β-arrestin, is crucial for its application as a pharmacological tool.

Core Concepts: Biased Agonism at the β2-Adrenergic Receptor

G protein-coupled receptors (GPCRs) like the β2AR are not simple on-off switches. Upon activation by an agonist, they can initiate signaling through two major pathways: the canonical G protein-dependent pathway and the β-arrestin-dependent pathway.

• G Protein Signaling: For the β2AR, this primarily involves coupling to the stimulatory G protein (Gs), which activates adenylyl cyclase, leading to the production of cyclic AMP (cAMP).[3] This second messenger mediates a variety of physiological responses, including smooth muscle relaxation.[3]

• β-Arrestin Signaling: Following agonist-induced phosphorylation of the receptor by G protein-coupled receptor kinases (GRKs), β-arrestins are recruited.[3] This recruitment classically leads to receptor desensitization and internalization.[3] However, β-arrestins can also act as signal transducers themselves, scaffolding various protein kinases to initiate G protein-independent signaling cascades.[4]

Biased agonism , or functional selectivity, describes the ability of a ligand to preferentially activate one of these pathways over the other.[5] A ligand that shows a preference for the β-arrestin pathway is termed "β-arrestin-biased," while one that favors G protein signaling is "G protein-biased." The development of biased agonists is a key area in modern pharmacology, as it may allow for the design of drugs with improved therapeutic profiles and fewer side effects.[5]

Quantitative Data Presentation

BI-167107 has been well-characterized in terms of its binding affinity and its activation of the Gs-cAMP pathway. While it has been reported in the literature to be partially biased towards β-arrestin over Gs signaling, specific quantitative data from the primary source for its β-arrestin recruitment, such as EC50 and Emax values, were not available in the conducted search.[2] The table below summarizes the available quantitative data for BI-167107's interaction with the β2AR.

Parameter	Value	Assay Type	Target	Reference
Binding Affinity (Kd)	84 pM	Radioligand Binding	Human β2AR	[1]
Potency (EC50)	0.05 nM	cAMP Accumulation	Human β2AR	[6]
β-Arrestin Signaling	Partially biased for β-arrestin over Gs	Not Specified	Human β2AR	[2]

Signaling Pathways and Experimental Workflows

To understand the functional characterization of BI-167107, it is essential to visualize the signaling pathways it modulates and the experimental workflows used to measure these activities.

Caption: β2AR Signaling Pathways.

Caption: PathHunter Assay Workflow.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for key assays used to characterize the pharmacology of BI-167107.

Radioligand Binding Assay (for Affinity Determination)

This protocol is a general method for determining the binding affinity (Kd) of a test compound like BI-167107 to its receptor.

1. Materials:

• Cell membranes prepared from cells overexpressing the human β2AR.

• Radioligand, e.g., [3H]-dihydroalprenolol ([3H]-DHA).

• Binding buffer (e.g., 75 mM Tris-HCl, 12.5 mM MgCl2, 2 mM EDTA, pH 7.4).

• Non-specific binding control (e.g., high concentration of a non-radiolabeled antagonist like propranolol).

• BI-167107 at various concentrations.

• Glass fiber filters.

• Scintillation cocktail and a scintillation counter.

2. Procedure:

• In a 96-well plate, combine cell membranes, [3H]-DHA (at a concentration near its Kd), and either binding buffer (for total binding), non-specific binding control, or varying concentrations of BI-167107.

• Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.

• Wash the filters multiple times with ice-cold binding buffer.

• Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the specific binding as a function of the BI-167107 concentration and fit the data to a one-site competition model to determine the Ki value, which is then converted to Kd.

cAMP Accumulation Assay (for Gs Activation)

This protocol describes a method to measure the potency (EC50) and efficacy of BI-167107 in activating the Gs signaling pathway. Homogeneous Time-Resolved Fluorescence (HTRF) is a common technology for this purpose.

1. Materials:

• HEK293 cells (or other suitable cell line) stably expressing the human β2AR.

• Cell culture medium.

• Stimulation buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• BI-167107 at various concentrations.

• HTRF cAMP assay kit (containing a cAMP-d2 acceptor and an anti-cAMP-cryptate donor).

• A microplate reader capable of HTRF detection.

2. Procedure:

• Plate the cells in a 384-well plate and incubate overnight.

• Remove the culture medium and add the stimulation buffer containing the phosphodiesterase inhibitor.

• Add varying concentrations of BI-167107 to the wells.

• Incubate for a defined period (e.g., 30 minutes) at room temperature.

• Add the HTRF assay reagents (cAMP-d2 and anti-cAMP-cryptate) to each well.

• Incubate for 60 minutes at room temperature.

• Read the plate on an HTRF-compatible microplate reader, measuring the emission at 665 nm and 620 nm.

• Calculate the HTRF ratio and convert it to cAMP concentration using a standard curve.

• Plot the cAMP concentration as a function of BI-167107 concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.

β-Arrestin Recruitment Assay (PathHunter® Enzyme Fragment Complementation)

This protocol outlines a common method to quantify the recruitment of β-arrestin to the β2AR upon agonist stimulation.[1]

1. Materials:

• PathHunter® β-Arrestin cell line co-expressing the β2AR fused to a ProLink™ (PK) tag and β-arrestin fused to an Enzyme Acceptor (EA) tag.[1]

• Cell plating reagent.

• BI-167107 at various concentrations.

• PathHunter® Detection Reagent Kit (containing Galacton Star® substrate).

• A chemiluminescent plate reader.

2. Procedure:

• Plate the PathHunter® cells in a 384-well assay plate and incubate overnight.[1]

• Prepare serial dilutions of BI-167107 in the appropriate assay buffer.

• Add the BI-167107 dilutions to the cells.

• Incubate the plate for a period sufficient for receptor activation and β-arrestin recruitment (e.g., 90 minutes) at 37°C.[1]

• Add the PathHunter® Detection Reagent to each well.

• Incubate for 60 minutes at room temperature to allow for the enzymatic reaction to develop.

• Measure the chemiluminescent signal using a plate reader.

• Plot the signal intensity as a function of BI-167107 concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax for β-arrestin recruitment.

Conclusion

BI-167107 is a valuable pharmacological tool for studying the β2-adrenergic receptor. Its high affinity and potency as a Gs agonist are well-documented. The report of its partial bias towards β-arrestin signaling highlights the complexity of GPCR pharmacology and underscores the importance of characterizing ligands across multiple signaling pathways.[2] The detailed experimental protocols provided in this guide offer a framework for the comprehensive functional analysis of BI-167107 and other GPCR ligands. Further investigation to obtain and analyze the primary data on its β-arrestin signaling profile will provide a more complete understanding of its mechanism of action and solidify its utility in dissecting the nuances of biased agonism at the β2AR.

References

• 1. A novel luminescence-based β-arrestin recruitment assay for unmodified receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Conformational selection guides β-arrestin recruitment at a biased G protein-coupled receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Pardon Our Interruption [opnme.com]
• 6. β2 -Adrenoceptor agonist profiling reveals biased signalling phenotypes for the β2 -adrenoceptor with possible implications for the treatment of asthma - PubMed [pubmed.ncbi.nlm.nih.gov]

BI-167107: A Technical Guide to its G-protein and β-Arrestin Coupling Selectivity

For Researchers, Scientists, and Drug Development Professionals

Abstract

BI-167107 is a high-affinity, long-acting agonist of the β2-adrenergic receptor (β2AR) that has been instrumental in structural and functional studies of G-protein coupled receptors (GPCRs).[1][2][3] While primarily recognized for its potent β2AR agonism, BI-167107 is not a selective ligand, exhibiting significant activity at the β1-adrenergic receptor (β1AR) and antagonistic properties at the α1A-adrenergic receptor.[1][2][4] This technical guide provides an in-depth analysis of the G-protein coupling selectivity and β-arrestin recruitment profile of BI-167107, presenting key quantitative data, detailed experimental methodologies, and visual representations of the associated signaling pathways and workflows.

Pharmacological Profile and Receptor Selectivity

BI-167107 is a full agonist at the β2AR with a high affinity, as evidenced by a dissociation constant (Kd) of 84 pM.[2][3][4] Its primary application has been as a tool compound to stabilize the active conformation of the β2AR for crystallographic studies.[1][2][4] However, its utility in functional studies requires a clear understanding of its activity at other receptors. A Eurofins Safety Panel 44™ screen revealed its broader selectivity profile.[1][4]

Table 1: Receptor Binding Affinity and Functional Activity of BI-167107

Receptor Target	Assay Type	Parameter	Value	Reference
β2-Adrenergic Receptor (human)	Radioligand Binding	Kd	84 pM	[2][4]
β2-Adrenergic Receptor (human)	cAMP Accumulation	EC50	0.05 nM	[4]
β1-Adrenergic Receptor (human)	Agonist Radioligand	IC50	3.2 nM	[1][4]
α1A-Adrenergic Receptor (human)	Antagonist Radioligand	IC50	32 nM	[1][4]
5-HT1B (human)	Antagonist Radioligand	IC50	0.25 µM	[1][4]
5-HT1A (human)	Agonist Radioligand	IC50	1.4 µM	[1][4]
5-HT Transporter (human)	Antagonist Radioligand	IC50	6.1 µM	[1][4]
D2S (human)	Agonist Radioligand	IC50	5.9 µM	[1][4]
μ (MOP) (human)	Agonist Radioligand	IC50	6.5 µM	[1][4]
Dopamine Transporter (human)	Antagonist Radioligand	IC50	7.2 µM	[1][4]

G-Protein Coupling Selectivity

The β2AR, the primary target of BI-167107, is known to promiscuously couple to different G-protein subtypes, primarily Gs and to a lesser extent, Gi.[5] BI-167107 has been utilized as a full agonist to probe these distinct coupling events.

Gs-Protein Coupling

Activation of the Gs pathway is the canonical signaling mechanism for the β2AR, leading to the activation of adenylyl cyclase and a subsequent increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP). BI-167107 is a potent activator of this pathway.

Table 2: BI-167107 Potency and Efficacy in Gs-Protein Activation Assays

Cell Line	Assay Type	Parameter	Value	Reference
HEK293	cAMP Accumulation	EC50	0.05 nM	[4]
HEK293	BRET-based Gs activation	pEC50	8.6 ± 0.1	[6]

Gi-Protein Coupling

While the β2AR preferentially couples to Gs, it can also engage Gi proteins, which inhibit adenylyl cyclase.[5] Studies utilizing nuclear magnetic resonance (NMR) spectroscopy have confirmed that BI-167107 induces conformational changes in the β2AR that are compatible with both Gs and Gi coupling.[5] While direct quantitative comparisons of BI-167107's potency for Gs versus Gi activation are not extensively published in single studies, the available data suggests that Gs is the preferred pathway.

β-Arrestin Recruitment

Upon agonist stimulation, GPCRs are phosphorylated by G-protein coupled receptor kinases (GRKs), which promotes the recruitment of β-arrestins. This leads to receptor desensitization, internalization, and can also initiate G-protein independent signaling cascades. BI-167107 has been shown to induce β-arrestin recruitment to the β2AR.

Table 3: BI-167107 in β-Arrestin Recruitment Assays

Cell Line	Assay Type	Observation	Reference
HEK293	BRET	BI-167107 (1 µM) stimulates β-arrestin 1 recruitment to the β2AR.	[7]

Signaling Pathways and Experimental Workflows

Visualizing Signaling Pathways

The following diagrams illustrate the primary signaling pathways activated by BI-167107 upon binding to the β2-adrenergic receptor.

Caption: BI-167107 signaling at the β2AR.

Experimental Workflow Diagrams

The following diagrams outline the typical workflows for key assays used to characterize BI-167107's activity.

Caption: Workflow for a cAMP accumulation assay.

Caption: Workflow for a BRET-based G-protein activation assay.

Caption: Workflow for a PathHunter β-arrestin recruitment assay.

Detailed Experimental Protocols

cAMP Accumulation Assay

This protocol is a generalized procedure for measuring Gs activation.

• Cell Culture: Culture HEK293 cells stably or transiently expressing the human β2AR in appropriate media.

• Cell Plating: Seed cells into 96- or 384-well plates at a density that will result in a confluent monolayer on the day of the assay.

• Assay Preparation: On the day of the assay, aspirate the culture medium and replace it with stimulation buffer containing a phosphodiesterase inhibitor (e.g., 0.5 mM IBMX) to prevent cAMP degradation. Incubate for 30 minutes at 37°C.

• Agonist Stimulation: Prepare serial dilutions of BI-167107 in stimulation buffer. Add the agonist to the cells and incubate for a defined period (e.g., 30 minutes) at 37°C.

• Cell Lysis and Detection: Lyse the cells and measure cAMP levels using a commercially available kit (e.g., HTRF, ELISA, or luminescence-based assays) according to the manufacturer's instructions.

• Data Analysis: Plot the response (e.g., fluorescence ratio) against the logarithm of the agonist concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.

BRET-based G-Protein Activation Assay

This protocol describes a method to measure the activation of specific G-protein subtypes.[8]

• Constructs: Utilize plasmids encoding the untagged GPCR of interest (β2AR), a Gα subunit fused to Renilla luciferase (Rluc), an untagged Gβ subunit, and a Gγ subunit fused to a fluorescent acceptor like Venus.

• Cell Culture and Transfection: Co-transfect HEK293 cells with the four constructs. The ratio of plasmids should be optimized to achieve optimal BRET signal.

• Cell Plating: Plate the transfected cells in white, clear-bottom 96-well plates.

• Assay: 24-48 hours post-transfection, replace the culture medium with a suitable assay buffer. Add the Rluc substrate, coelenterazine H, to a final concentration of 5 µM.

• Agonist Addition and Measurement: Immediately after substrate addition, measure the baseline BRET ratio (emission at 530 nm / emission at 485 nm). Then, add BI-167107 at various concentrations and monitor the change in the BRET ratio over time. G-protein activation leads to a conformational change in the heterotrimer, resulting in a change in the BRET signal.

• Data Analysis: Calculate the net BRET ratio by subtracting the baseline from the agonist-induced signal. Plot the net BRET ratio against the agonist concentration to determine potency (EC50) and efficacy (Emax).

PathHunter® β-Arrestin Recruitment Assay

This protocol is based on the DiscoverX PathHunter® assay, a common platform for measuring β-arrestin recruitment.[9][10][11][12][13]

• Cell Line: Use a PathHunter® cell line engineered to co-express the β2AR fused to a ProLink™ (PK) tag and β-arrestin fused to an Enzyme Acceptor (EA) tag.

• Cell Plating: Plate the cells in white-walled, clear-bottom microplates and incubate overnight.

• Agonist Stimulation: Prepare serial dilutions of BI-167107 in the appropriate assay buffer. Add the diluted agonist to the cells and incubate for 90 minutes at 37°C.

• Detection: Prepare the detection reagent mixture according to the manufacturer's protocol. Add the detection mix to each well and incubate at room temperature for 60 minutes, protected from light.

• Signal Measurement: Measure the chemiluminescent signal using a luminometer.

• Data Analysis: Normalize the data to the maximum signal obtained with a reference full agonist. Plot the normalized response against the logarithm of the agonist concentration to determine the EC50 and Emax values.

Conclusion

BI-167107 is a potent agonist of the β2-adrenergic receptor, with well-documented activity at the β1AR and α1A-AR. Its primary G-protein coupling pathway is through Gs, leading to robust cAMP production. While it also engages Gi and recruits β-arrestin, a comprehensive, direct quantitative comparison of its functional selectivity across these pathways is an area that warrants further investigation. The experimental protocols and workflows provided in this guide offer a framework for researchers to conduct such comparative studies, which are essential for fully elucidating the nuanced signaling profile of this important pharmacological tool.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. opnme.com [opnme.com]
• 5. pnas.org [pnas.org]
• 6. biorxiv.org [biorxiv.org]
• 7. Distinct conformations of GPCR–β-arrestin complexes mediate desensitization, signaling, and endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bioluminescence Resonance Energy Transfer assay to characterize Gi-like G protein subtype- dependent functional selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. cosmobio.co.jp [cosmobio.co.jp]
• 11. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 12. Measurement of β-Arrestin Recruitment for GPCR Targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. cosmobio.co.jp [cosmobio.co.jp]

Dual Molecule Review: An In-Depth Technical Guide to BI-167107 and Zongertinib (BI 1810631)

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive review of the literature for two distinct molecular entities originating from Boehringer Ingelheim: BI-167107, a potent β2-adrenergic receptor agonist, and zongertinib (B10856216) (BI 1810631), a selective HER2 tyrosine kinase inhibitor. This document delineates the preclinical and clinical findings for each compound, presenting quantitative data in structured tables, detailing experimental methodologies, and illustrating key signaling pathways using Graphviz diagrams.

Part 1: BI-167107 - A High-Affinity β2-Adrenergic Receptor Agonist

BI-167107 is a potent and long-acting full agonist of the β2-adrenergic receptor (β2AR).[1][2][3] Its high affinity and slow dissociation kinetics have established it as a valuable research tool, particularly in the structural elucidation of the β2AR.[3]

Quantitative Data Summary

The following tables summarize the key in vitro binding and functional parameters of BI-167107.

Parameter	Value	Receptor/Assay	Source
Dissociation Constant (Kd)	84 pM	β2-Adrenergic Receptor	[1][2]
IC50	3.2 nM	β1-Adrenergic Receptor (agonist radioligand)	[2][3]
IC50	32 nM	α1A-Adrenergic Receptor (antagonist radioligand)	[2][3]
EC50	0.05 nM	cAMP Accumulation	[3]
Dissociation Half-life (t½)	30 hours	β2-Adrenergic Receptor	[3]

Table 1: In Vitro Activity of BI-167107.

Target	Activity	IC50	Source
5-HT Transporter (h)	Antagonist	6.1 µM	[2]
5-HT1A (h)	Agonist	1.4 µM	[2]
5-HT1B	Antagonist	0.25 µM	[2]
D2S (h)	Agonist	5.9 µM	[2]
Dopamine Transporter (h)	Antagonist	7.2 µM	[2]
μ (MOP) (h)	Agonist	6.5 µM	[2]

Table 2: Selectivity Profile of BI-167107 against various off-targets.

Experimental Protocols

In Vitro Radioligand Binding Assays (General Protocol):

Detailed experimental protocols for BI-167107 are not publicly available. However, a general methodology for radioligand binding assays to determine affinity (Kd) and selectivity (IC50) would typically involve the following steps:

• Membrane Preparation: Membranes are prepared from cells or tissues expressing the target receptor (e.g., β2AR, β1AR, α1A).

• Radioligand Incubation: A fixed concentration of a suitable radioligand (e.g., [3H]-dihydroalprenolol for β-adrenergic receptors) is incubated with the membrane preparation.

• Competitive Binding: Increasing concentrations of the unlabeled test compound (BI-167107) are added to compete with the radioligand for binding to the receptor.

• Separation and Scintillation Counting: The bound and free radioligand are separated by rapid filtration. The radioactivity of the filters, representing the bound radioligand, is measured using a scintillation counter.

• Data Analysis: The data are analyzed using non-linear regression to determine the IC50 value, which is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand. The Kd can be calculated from the IC50 using the Cheng-Prusoff equation.

cAMP Accumulation Assay (General Protocol):

To determine the functional agonistic activity of BI-167107, a cAMP accumulation assay is typically performed:

• Cell Culture: Cells expressing the β2AR are cultured in appropriate media.

• Compound Treatment: The cells are treated with increasing concentrations of BI-167107.

• cAMP Measurement: After an incubation period, the intracellular levels of cyclic AMP (cAMP) are measured using a commercially available kit, such as a competitive immunoassay with a fluorescent or luminescent readout.

• Data Analysis: The concentration-response curve is plotted, and the EC50 value (the concentration of the agonist that produces 50% of the maximal response) is determined.

Signaling Pathway

Activation of the β2-adrenergic receptor by an agonist like BI-167107 primarily initiates a Gs-protein-mediated signaling cascade, leading to the production of cyclic AMP (cAMP) by adenylyl cyclase. cAMP then activates Protein Kinase A (PKA), which in turn phosphorylates various downstream targets, leading to a cellular response.

BI-167107 β2-Adrenergic Receptor Signaling Pathway.

Part 2: Zongertinib (BI 1810631) - A Selective HER2 Tyrosine Kinase Inhibitor

Zongertinib (also known as BI 1810631) is an investigational, orally administered, irreversible tyrosine kinase inhibitor (TKI) that selectively targets human epidermal growth factor receptor 2 (HER2) mutations.[4][5] It is currently under clinical development for the treatment of non-small cell lung cancer (NSCLC) harboring HER2 mutations. A key feature of zongertinib is its selectivity for HER2 over wild-type epidermal growth factor receptor (EGFR), which is intended to minimize EGFR-related toxicities.[4]

Quantitative Data Summary

The clinical efficacy and safety of zongertinib have been evaluated in the Phase Ia/Ib Beamion LUNG-1 trial.[1][6][7][8][9]

Efficacy Endpoint	Value	Patient Population	Source
Objective Response Rate (ORR)	66.7%	Pretreated HER2-mutant NSCLC (120 mg cohort)	[7]
Objective Response Rate (ORR)	73.9%	Pretreated HER2-mutant NSCLC (interim analysis)	[8]
Disease Control Rate (DCR)	91.3%	Pretreated HER2-mutant NSCLC (interim analysis)	[8]
Intracranial ORR	41%	Patients with brain metastases	[10]
Median Duration of Response (DoR)	14.1 months	Pretreated HER2-mutant NSCLC	[11]
Median Progression-Free Survival (PFS)	12.4 months	Pretreated HER2-mutant NSCLC	[12]

Table 3: Clinical Efficacy of Zongertinib in the Beamion LUNG-1 Trial.

Adverse Event (Grade)	Incidence	Patient Population	Source
Treatment-Related Adverse Events (any grade)	67%	Pretreated HER2-mutant NSCLC (interim analysis)	[8]
Grade ≥3 Treatment-Related Adverse Events	5%	Pretreated HER2-mutant NSCLC (interim analysis)	[8]
Diarrhea (any grade)	24% (G1/G2)	Pretreated HER2-mutant NSCLC (interim analysis)	[8]
Rash (any grade)	Not specified	Pretreated HER2-mutant NSCLC (interim analysis)
Treatment Discontinuation due to AEs	0%	Pretreated HER2-mutant NSCLC (interim analysis)	[8]

Table 4: Safety Profile of Zongertinib in the Beamion LUNG-1 Trial.

Experimental Protocols

Beamion LUNG-1 Clinical Trial Methodology:

The Beamion LUNG-1 trial (NCT04886804) is an open-label, Phase Ia/Ib dose-escalation and expansion study.[1][6][7][8][9]

• Phase Ia (Dose Escalation): This phase enrolled patients with various advanced solid tumors harboring HER2 aberrations to determine the maximum tolerated dose (MTD) and recommended Phase II dose (RP2D) of zongertinib.[8] Patients received escalating oral doses of zongertinib either once or twice daily.[8]

• Phase Ib (Dose Expansion): This phase is enrolling patients with HER2-mutant advanced or metastatic NSCLC.[6][8] The primary endpoint for this phase is the objective response rate (ORR) as assessed by central independent review according to RECIST 1.1 criteria.[7]

• Patient Population: Eligible patients have histologically or cytologically confirmed advanced, unresectable, and/or metastatic non-hematologic malignancies with documented HER2 mutations.[1] Patients with asymptomatic or active brain metastases are eligible for certain cohorts.[1]

• Treatment: Zongertinib is administered orally as tablets.[6]

• Assessments: Tumor responses are evaluated regularly. Safety and tolerability are monitored throughout the study.[6]

Preclinical Xenograft Model (General Protocol):

While specific protocols for zongertinib are proprietary, a general methodology for evaluating the in vivo efficacy of a TKI in a xenograft model would involve:

• Cell Line Selection: Human NSCLC cell lines with known HER2 mutations are selected.

• Animal Model: Immunocompromised mice (e.g., nude or SCID mice) are used.

• Tumor Implantation: The selected cancer cells are implanted subcutaneously into the flanks of the mice.

• Tumor Growth and Randomization: Once the tumors reach a predetermined size, the mice are randomized into treatment and control groups.

• Drug Administration: Zongertinib is administered orally to the treatment group at various doses, while the control group receives a vehicle.

• Tumor Measurement and Data Analysis: Tumor volume is measured regularly. At the end of the study, the tumors are excised and weighed. The antitumor efficacy is determined by comparing the tumor growth in the treated groups to the control group.

Signaling Pathway

HER2 is a member of the epidermal growth factor receptor (EGFR) family of receptor tyrosine kinases. In NSCLC with HER2 mutations, the receptor is constitutively active, leading to the activation of downstream signaling pathways, primarily the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK pathways, which promote cell proliferation, survival, and growth.[12] Zongertinib acts by irreversibly inhibiting the kinase activity of the mutated HER2 receptor, thereby blocking these downstream signals.

Zongertinib Inhibition of HER2 Signaling Pathway.

References

• 1. Beamion LUNG-1: A Study to Test Different Doses of Zongertinib in People With Different Types of Advanced Cancer (Solid Tumours With Changes in the HER2 Gene) | Clinical Research Trial Listing [centerwatch.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. opnme.com [opnme.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Zongertinib (BI 1810631), an Irreversible HER2 TKI, Spares EGFR Signaling and Improves Therapeutic Response in Preclinical Models and Patients with HER2-Driven Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ClinicalTrials.gov [clinicaltrials.gov]
• 7. my.clevelandclinic.org [my.clevelandclinic.org]
• 8. ascopubs.org [ascopubs.org]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]
• 11. The oncogene HER2; Its signaling and transforming functions and its role in human cancer pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

The Pivotal Role of BI-167107 in Advancing G Protein-Coupled Receptor (GPCR) Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

G protein-coupled receptors (GPCRs) represent the largest and most diverse group of membrane receptors in eukaryotes, playing a crucial role in a vast array of physiological processes and serving as major drug targets. The study of their structure and function is paramount in modern pharmacology. This technical guide delves into the historical context and significance of BI-167107, a potent and long-acting β2-adrenergic receptor (β2AR) agonist. Synthesized during a developmental campaign for third-generation β2-agonists, BI-167107 has become an invaluable tool, not for its therapeutic potential, but for its remarkable ability to stabilize the active conformation of the β2AR. This property has been instrumental in elucidating the structural basis of GPCR activation, paving the way for structure-based drug design and a deeper understanding of receptor signaling.

Historical Context and Development

BI-167107 emerged from a research program aimed at developing long-acting β2-agonists for the treatment of chronic obstructive pulmonary disease (COPD).[1][2] While its development as a therapeutic agent was not pursued, its unique pharmacological properties, particularly its high potency and exceptionally slow dissociation from the β2AR, made it an ideal candidate for structural biology studies.[1][2] The inherent instability of the active state of GPCRs had long been a major hurdle in obtaining high-resolution crystal structures. BI-167107's ability to "lock" the β2AR in its active conformation was a breakthrough, enabling the crystallization and structural determination of the receptor in complex with its G protein (Gs) and other signaling partners.[1][2][3] This research has provided unprecedented insights into the molecular mechanisms of GPCR activation and signaling.

BI-167107 is structurally and functionally related to olodaterol (B163178) (marketed as Striverdi Respimat), an ultra-long-acting β2-agonist used in the management of COPD.

Quantitative Pharmacological Data

The pharmacological profile of BI-167107 is characterized by its high affinity and potency at the β2-adrenergic receptor. The following tables summarize the key quantitative data from in vitro studies.

Parameter	Value	Receptor/System	Reference
Binding Affinity (Kd)	84 pM	Human β2-Adrenergic Receptor	[4]
Functional Potency (EC50)	0.05 nM	cAMP Accumulation in CHO cells	[1]
Dissociation Half-life (t½)	> 30 hours	Human β2-Adrenergic Receptor	[2]

Table 1: Key Pharmacological Parameters of BI-167107 for the β2-Adrenergic Receptor

While a potent β2AR agonist, BI-167107 is not entirely selective. Its activity at other adrenergic receptors is detailed below.

Receptor	Activity	IC50	Reference
β1-Adrenergic Receptor	Agonist	3.2 nM	[1][2][5]
α1A-Adrenergic Receptor	Antagonist	32 nM	[1][2][5]

Table 2: Selectivity Profile of BI-167107

Experimental Protocols

The characterization of BI-167107 and its interaction with the β2AR has relied on a suite of key in vitro assays. The following are detailed methodologies for these experiments.

Radioligand Binding Assay (Competition)

This assay is used to determine the binding affinity (Ki) of an unlabeled compound (like BI-167107) by measuring its ability to displace a radiolabeled ligand from the receptor.

Materials:

• Cell membranes expressing the β2-adrenergic receptor.

• Radiolabeled ligand (e.g., [3H]-dihydroalprenolol).

• Unlabeled competitor ligand (BI-167107).

• Binding buffer (e.g., Tris-HCl, MgCl2, pH 7.4).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Prepare serial dilutions of BI-167107.

• In a 96-well plate, add the cell membranes, a fixed concentration of the radiolabeled ligand, and the varying concentrations of BI-167107.

• Include control wells for total binding (radioligand only) and non-specific binding (radioligand in the presence of a high concentration of a non-radiolabeled antagonist).

• Incubate the plate to allow the binding to reach equilibrium.

• Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand.

• Wash the filters with ice-cold binding buffer.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding at each concentration of BI-167107 by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the log concentration of BI-167107 and fit the data to a sigmoidal dose-response curve to determine the IC50.

• Convert the IC50 to a Ki value using the Cheng-Prusoff equation.[6]

cAMP Accumulation Assay (HTRF)

This assay measures the functional potency (EC50) of an agonist by quantifying the increase in intracellular cyclic AMP (cAMP), a second messenger produced upon β2AR activation. Homogeneous Time-Resolved Fluorescence (HTRF) is a common detection method.[7][8][9][10]

Materials:

• Cells expressing the β2-adrenergic receptor (e.g., CHO or HEK293 cells).

• BI-167107.

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

• HTRF cAMP assay kit (containing cAMP-d2 and anti-cAMP cryptate).

• HTRF-compatible plate reader.

Procedure:

• Seed the cells in a 384-well plate and culture overnight.

• Prepare serial dilutions of BI-167107.

• Aspirate the culture medium and add the PDE inhibitor in assay buffer.

• Add the different concentrations of BI-167107 to the wells.

• Incubate the plate to allow for cAMP production.

• Lyse the cells and add the HTRF reagents (cAMP-d2 and anti-cAMP cryptate).

• Incubate to allow for the competitive binding reaction to occur.

• Read the plate on an HTRF-compatible reader at two wavelengths (e.g., 620 nm and 665 nm).

• Calculate the HTRF ratio and plot it against the log concentration of BI-167107.

• Fit the data to a sigmoidal dose-response curve to determine the EC50.

β-Arrestin Recruitment Assay (Tango Assay)

This assay assesses another aspect of GPCR activation: the recruitment of β-arrestin proteins to the activated receptor, which is involved in signal desensitization and can also initiate G protein-independent signaling. The Tango assay is a well-established method for this purpose.[11][12][13][14][15]

Materials:

• HTLA cells (HEK293 cells stably expressing a tTA-dependent luciferase reporter and a β-arrestin2-TEV protease fusion construct).

• Plasmids encoding the β2AR fused to a TEV cleavage site and a transcription factor.

• BI-167107.

• Luciferase substrate.

• Luminometer.

Procedure:

• Co-transfect the HTLA cells with the β2AR-transcription factor fusion plasmid.

• Seed the transfected cells in a 96-well plate.

• Prepare serial dilutions of BI-167107.

• Add the different concentrations of BI-167107 to the cells.

• Incubate the plate to allow for receptor activation, β-arrestin recruitment, cleavage of the transcription factor, and subsequent luciferase expression.

• Lyse the cells and add the luciferase substrate.

• Measure the luminescence using a luminometer.

• Plot the luminescence signal against the log concentration of BI-167107.

• Fit the data to a sigmoidal dose-response curve to determine the EC50 for β-arrestin recruitment.

Visualizations: Signaling Pathways and Experimental Workflows

To further clarify the concepts discussed, the following diagrams illustrate the key signaling pathway and experimental workflows.

Caption: β2-Adrenergic Receptor Signaling Pathway Activated by BI-167107.

Caption: Experimental Workflow for Radioligand Binding Assay.

Caption: Experimental Workflow for HTRF cAMP Accumulation Assay.

Conclusion

BI-167107 stands as a testament to the serendipitous nature of scientific discovery. While not a therapeutic agent itself, its unique properties have made it an indispensable chemical tool that has profoundly impacted our understanding of GPCR biology. The high-resolution crystal structures of the β2-adrenergic receptor in its active state, made possible by BI-167107, have provided a structural blueprint for GPCR activation. This knowledge continues to guide the design of novel therapeutics with improved efficacy and selectivity, not only for respiratory diseases but for a wide range of conditions mediated by GPCRs. The legacy of BI-167107 is therefore not in the clinic, but in the foundational knowledge it has helped to build, which will undoubtedly shape the future of drug discovery.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Activation mechanism of the β2-adrenergic receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. opnme.com [opnme.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Figure 1. [Principles of the HTRF cAMP...]. - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. revvity.com [revvity.com]
• 10. youtube.com [youtube.com]
• 11. m.youtube.com [m.youtube.com]
• 12. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Measurement of β-Arrestin Recruitment for GPCR Targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Measuring GPCR Activity Using the Tango GPCR Assay on the FLIPR Tetra Fluorimetric Imaging Plate Reader System [moleculardevices.com]
• 15. Parallel Interrogation of β-Arrestin2 Recruitment for Ligand Screening on a GPCR-Wide Scale using PRESTO-Tango Assay [jove.com]

Protocols & Analytical Methods

Application Notes and Protocols for BI-167107 Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for cell-based assays to characterize the activity of BI-167107, a potent and long-acting full agonist of the β2-adrenergic receptor (β2AR).[1][2][3][4][5][6][7] The following sections detail the signaling pathways affected by BI-167107, quantitative data on its activity, and step-by-step experimental protocols for key cell-based assays.

Introduction

BI-167107 is a high-affinity agonist for the β2-adrenergic receptor, a G-protein coupled receptor (GPCR) crucial for regulating physiological processes in various tissues, including smooth muscle relaxation in the airways.[1][2][3][4][6] Its high potency and slow dissociation kinetics make it a valuable tool for studying β2AR structure and function.[4][8] Upon binding to the β2AR, BI-167107 activates the receptor, leading to the stimulation of downstream signaling pathways, primarily through the Gs alpha subunit of the associated G-protein. This activation of Gs stimulates adenylyl cyclase to produce the second messenger cyclic AMP (cAMP).[1] Like many GPCRs, the activated β2AR can also be a target for β-arrestin recruitment, a process involved in receptor desensitization, internalization, and G-protein-independent signaling.[9][10]

Signaling Pathways

The primary signaling pathway activated by BI-167107 upon binding to the β2AR is the canonical Gs-cAMP pathway. This is followed by β-arrestin-mediated regulatory pathways.

Caption: BI-167107 activates the β2AR, leading to Gs protein-mediated cAMP production and β-arrestin recruitment.

Quantitative Data

The following tables summarize the in vitro activity of BI-167107 from various cell-based and biochemical assays.

Table 1: Receptor Binding Affinity and Potency of BI-167107

Parameter	Receptor	Value	Reference
Kd	Human β2AR	84 pM	[1][5][6][8]
EC50 (cAMP accumulation)	Human β2AR	0.05 nM	[4]
IC50	Human β1AR	3.2 nM	[2][3][4]
IC50	Human α1A	32 nM	[2][3][4]

Table 2: Selectivity Profile of BI-167107

Target	Activity	IC50	Reference
5-HT transporter (human)	Antagonist	6.1 µM	[2][6]
5-HT1A (human)	Agonist	1.4 µM	[2][6]
5-HT1B (human)	Antagonist	0.25 µM	[2][6]
D2S (human)	Agonist	5.9 µM	[2][6]
Dopamine transporter (human)	Antagonist	7.2 µM	[2][6]
µ (MOP) (human)	Agonist	6.5 µM	[2][6]

Experimental Protocols

Detailed methodologies for key cell-based assays to characterize BI-167107 are provided below.

Protocol 1: cAMP Accumulation Assay (HTRF)

This protocol describes a method to quantify the potency of BI-167107 in stimulating cAMP production in cells expressing the human β2AR using a competitive immunoassay based on Homogeneous Time-Resolved Fluorescence (HTRF).

Caption: Workflow for the HTRF cAMP accumulation assay.

Materials:

• CHO-K1 cells stably expressing the human β2-adrenergic receptor (CHO-hβ2AR)

• Cell culture medium (e.g., F-12K Medium with 10% FBS, 1% Penicillin-Streptomycin, and a selection antibiotic like G418)

• Assay buffer: Hanks' Balanced Salt Solution (HBSS) supplemented with 5 mM HEPES, 0.1% BSA, and 500 µM IBMX (phosphodiesterase inhibitor)[8]

• BI-167107

• HTRF cAMP assay kit (e.g., from Cisbio or Revvity)

• White, opaque 384-well microplates

• TR-FRET capable plate reader

Procedure:

• Cell Culture: Culture CHO-hβ2AR cells in T-75 flasks until they reach 80-90% confluency.

• Cell Plating:

  • Harvest cells using a non-enzymatic cell dissociation solution.

  • Wash the cells with PBS and resuspend them in assay buffer.

  • Determine cell density and adjust to a final concentration of approximately 300,000 cells/mL.[2]

  • Dispense 5 µL of the cell suspension (1,500 cells) into each well of a 384-well plate.[2]

• Compound Preparation and Addition:

  • Prepare a stock solution of BI-167107 in DMSO.

  • Perform serial dilutions of BI-167107 in assay buffer to achieve the desired concentration range.

  • Add 2.5 µL of the diluted BI-167107 to the wells containing the cells.[2]

• Incubation: Incubate the plate for 30 minutes at room temperature.[8]

• Detection:

  • Prepare the HTRF lysis buffer and detection reagents (cAMP-d2 and anti-cAMP-Cryptate) according to the manufacturer's protocol.

  • Add 5 µL of the cAMP-d2 reagent diluted in lysis buffer to each well.[2]

  • Add 5 µL of the anti-cAMP-Cryptate reagent to each well.[2]

  • Incubate the plate for 1 hour at room temperature, protected from light.[2]

• Data Acquisition: Read the plate on a TR-FRET-capable plate reader at the appropriate wavelengths (e.g., 620 nm and 665 nm).

• Data Analysis:

  • Calculate the HTRF ratio (665 nm / 620 nm) for each well.

  • Plot the HTRF ratio against the logarithm of the BI-167107 concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Protocol 2: β-Arrestin Recruitment Assay (Enzyme Fragment Complementation)

This protocol details a method to measure BI-167107-induced β-arrestin recruitment to the β2AR using an enzyme fragment complementation (EFC) assay, such as the PathHunter assay from DiscoverX.

Caption: Workflow for the β-arrestin recruitment assay using enzyme fragment complementation.

Materials:

• Cells stably co-expressing the human β2AR fused to a small enzyme fragment (ProLink™) and β-arrestin fused to a larger enzyme acceptor (EA) fragment (e.g., from DiscoverX).

• Cell culture medium appropriate for the cell line.

• Cell plating reagent (as recommended by the assay provider).

• BI-167107.

• PathHunter detection reagents.

• White, clear-bottom 384-well microplates.

• Luminometer.

Procedure:

• Cell Culture and Plating:

  • Culture the cells according to the supplier's recommendations.

  • Harvest the cells and resuspend them in the appropriate cell plating reagent at the recommended density (e.g., 250,000 cells/mL for a final density of 5,000 cells/well in a 384-well plate).[11]

  • Dispense 20 µL of the cell suspension into each well of a 384-well plate.[11]

  • Incubate the plate overnight at 37°C in a 5% CO2 incubator.[11]

• Compound Preparation and Addition:

  • Prepare a stock solution of BI-167107 in DMSO.

  • Perform serial dilutions of BI-167107 in the appropriate assay buffer.

  • Add 5 µL of the diluted BI-167107 to the wells.

• Incubation: Incubate the plate for 90 minutes at 37°C.[12]

• Detection:

  • Prepare the PathHunter detection reagent according to the manufacturer's instructions.

  • Add 12.5 µL of the detection reagent to each well.[12]

  • Incubate the plate for 60 minutes at room temperature in the dark.[12]

• Data Acquisition: Read the chemiluminescent signal using a luminometer.

• Data Analysis:

  • Plot the relative light units (RLU) against the logarithm of the BI-167107 concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Protocol 3: Receptor Internalization Assay

This protocol describes a fluorescence microscopy-based assay to visualize and quantify BI-167107-induced internalization of the β2AR.

Materials:

• U2OS cells stably expressing β2AR tagged with a fluorescent protein (e.g., YFP).[4]

• Cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin).

• BI-167107.

• Hoechst 33342 (for nuclear staining).

• Imaging medium (e.g., phenol (B47542) red-free DMEM).

• High-content imaging system or confocal microscope.

Procedure:

• Cell Plating: Seed U2OS-β2AR-YFP cells onto glass-bottom imaging plates or chamber slides and allow them to adhere and grow for 24-48 hours.

• Compound Treatment:

  • Prepare a working solution of BI-167107 in imaging medium at the desired concentration (e.g., 100 nM).

  • Replace the culture medium with the BI-167107 solution. For control wells, use imaging medium with vehicle (e.g., DMSO).

  • Incubate the cells for 30-60 minutes at 37°C.[4]

• Staining (Optional):

  • During the last 10 minutes of incubation, add Hoechst 33342 to the medium to a final concentration of 1 µg/mL for nuclear counterstaining.

• Imaging:

  • Wash the cells twice with imaging medium.

  • Acquire images using a high-content imaging system or confocal microscope with appropriate filter sets for YFP and Hoechst 33342.

• Data Analysis:

  • Visually inspect the images for the translocation of the YFP signal from the plasma membrane to intracellular vesicles in the BI-167107-treated cells compared to the control cells.

  • Quantify receptor internalization using image analysis software by measuring the intensity of fluorescent puncta within the cytoplasm or the ratio of intracellular to membrane fluorescence.

These protocols provide a foundation for the comprehensive in vitro characterization of BI-167107. Adjustments to cell numbers, incubation times, and reagent concentrations may be necessary depending on the specific cell line and assay reagents used.

References

• 1. benchchem.com [benchchem.com]
• 2. Assay in Summary_ki [bdb99.ucsd.edu]
• 3. Recruitment of β-Arrestin 1 and 2 to the β2-Adrenoceptor: Analysis of 65 Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. High-Affinity Functional Fluorescent Ligands for Human β-Adrenoceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Pardon Our Interruption [opnme.com]
• 7. Pardon Our Interruption [opnme.com]
• 8. Structure of a nanobody-stabilized active state of the β2 adrenoceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A novel luminescence-based β-arrestin recruitment assay for unmodified receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 11. cosmobio.co.jp [cosmobio.co.jp]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols for In Vitro Use of BI-167107

For Researchers, Scientists, and Drug Development Professionals

Introduction

BI-167107 is a potent and long-acting full agonist for the β2 adrenergic receptor (β2AR), a member of the G-protein coupled receptor (GPCR) family.[1][2][3] It exhibits a very high affinity for the β2AR with a dissociation constant (Kd) of 84 pM and a slow dissociation rate, having a half-life of 30 hours.[1][3][4] These properties have made BI-167107 a valuable tool for structural biology studies, aiding in the crystallization of the active state of the β2AR.[1][2][3]

While it is a powerful tool for studying β2AR, it is important to note that BI-167107 is not entirely selective. It also acts as a potent agonist at the β1 adrenergic receptor (β1AR) and as an antagonist at the α1A adrenergic receptor (α1AAR).[1][2][3] This cross-reactivity should be considered when designing and interpreting experimental results.

This document provides detailed application notes and protocols for the in vitro use of BI-167107, focusing on its application in receptor binding and functional cell-based assays.

Data Presentation

BI-167107 In Vitro Activity Profile

Parameter	Value	Receptor	Assay Type	Reference
Kd	84 pM	Human β2AR	Radioligand Binding	[1][4]
EC50	0.05 nM	Human β2AR	cAMP Accumulation	[1]
IC50	3.2 nM	Human β1AR	Radioligand Binding (Agonist)	[1][2]
IC50	32 nM	Human α1AAR	Radioligand Binding (Antagonist)	[1][2]
Dissociation Half-Life (t1/2)	30 hours	Human β2AR	Radioligand Binding	[3]

Off-Target Activities of BI-167107 at 10 µM

Target	Activity	IC50	Assay Type	Reference
5-HT Transporter	Antagonist	6.1 µM	Radioligand Binding	[1]
5-HT1A	Agonist	1.4 µM	Radioligand Binding	[1]
5-HT1B	Antagonist	0.25 µM	Radioligand Binding	[1]
D2S	Agonist	5.9 µM	Radioligand Binding	[1]
Dopamine Transporter	Antagonist	7.2 µM	Radioligand Binding	[1]
µ (MOP)	Agonist	6.5 µM	Radioligand Binding	[1]

Signaling Pathway and Experimental Workflow Diagrams

β2 Adrenergic Receptor Signaling Pathway

Caption: β2 adrenergic receptor signaling cascade upon activation by BI-167107.

Experimental Workflow for In Vitro Characterization

Caption: General workflow for characterizing BI-167107 in vitro.

Experimental Protocols

Preparation of BI-167107 Stock Solution

It is crucial to properly dissolve and store BI-167107 to ensure its stability and activity.

• Solubility: BI-167107 is soluble in DMSO.

• Protocol:

  • Prepare a stock solution of BI-167107 in 100% DMSO. For example, to make a 10 mM stock, dissolve 3.704 mg of BI-167107 (MW: 370.4 g/mol ) in 1 mL of DMSO.

  • For cell-based assays, further dilute the DMSO stock solution in an appropriate aqueous buffer or cell culture medium. To minimize DMSO toxicity, the final concentration of DMSO in the assay should be kept low, typically below 0.1%. One suggested solvent preparation for in vivo use which can be adapted for in vitro is 10% DMSO and 90% (20% SBE-β-CD in saline).

Radioligand Binding Assay (Competitive Binding)

This protocol is designed to determine the binding affinity (Ki) of BI-167107 for the β2AR by measuring its ability to compete with a radiolabeled antagonist.

• Materials:

  • Cell membranes from cells expressing β2AR (e.g., HEK293-β2AR, CHO-β2AR).

  • Radioligand: [³H]-Dihydroalprenolol ([³H]-DHA) or [¹²⁵I]-Cyanopindolol ([¹²⁵I]-CYP).

  • BI-167107.

  • Non-specific binding control: A high concentration of a non-radiolabeled β2AR antagonist (e.g., 10 µM propranolol).

  • Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

  • Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

  • Glass fiber filters (e.g., GF/C).

  • Scintillation cocktail.

  • Scintillation counter.

• Protocol:

  • Membrane Preparation:

    • Homogenize β2AR-expressing cells in ice-cold lysis buffer.

    • Centrifuge the homogenate at low speed to remove nuclei and debris.

    • Centrifuge the supernatant at high speed (e.g., 20,000 x g) to pellet the membranes.

    • Wash the membrane pellet with assay buffer and resuspend to a final protein concentration of 50-100 µg/mL.

  • Assay Setup (in a 96-well plate):

    • Total Binding: Add 50 µL of assay buffer, 50 µL of radioligand (at a concentration near its Kd), and 100 µL of membrane suspension.

    • Non-specific Binding: Add 50 µL of non-specific binding control (e.g., 10 µM propranolol), 50 µL of radioligand, and 100 µL of membrane suspension.

    • Competitive Binding: Add 50 µL of BI-167107 at various concentrations (e.g., 10⁻¹² M to 10⁻⁶ M), 50 µL of radioligand, and 100 µL of membrane suspension.

  • Incubation: Incubate the plate at room temperature or 37°C for 60-90 minutes to reach equilibrium.

  • Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

  • Quantification: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

  • Data Analysis:

    • Calculate specific binding by subtracting non-specific binding from total binding.

    • Plot the percentage of specific binding against the log concentration of BI-167107 to generate a competition curve.

    • Determine the IC50 value (the concentration of BI-167107 that inhibits 50% of specific radioligand binding).

    • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Accumulation Assay

This functional assay measures the ability of BI-167107 to stimulate the production of cyclic AMP (cAMP), a key second messenger in the β2AR signaling pathway.

• Materials:

  • β2AR-expressing cells (e.g., HEK293-β2AR, A549).

  • BI-167107.

  • Forskolin (positive control, directly activates adenylyl cyclase).

  • Phosphodiesterase (PDE) inhibitor (e.g., 100 µM IBMX) to prevent cAMP degradation.

  • Stimulation buffer (e.g., HBSS or serum-free medium).

  • cAMP assay kit (e.g., HTRF, ELISA, or fluorescence-based).

• Protocol:

  • Cell Plating: Seed β2AR-expressing cells in a 96-well plate and culture overnight.

  • Cell Stimulation:

    • Aspirate the culture medium and wash the cells with stimulation buffer.

    • Add stimulation buffer containing a PDE inhibitor (e.g., 100 µM IBMX) and incubate for 10-15 minutes at 37°C.

    • Add BI-167107 at various concentrations (e.g., 10⁻¹² M to 10⁻⁶ M) or other controls.

    • Incubate for 15-30 minutes at 37°C.

  • Cell Lysis and cAMP Measurement:

    • Lyse the cells according to the cAMP assay kit manufacturer's instructions.

    • Measure the intracellular cAMP concentration using the chosen detection method (e.g., HTRF, ELISA).

  • Data Analysis:

    • Generate a standard curve using known concentrations of cAMP.

    • Plot the measured cAMP levels against the log concentration of BI-167107.

    • Determine the EC50 value (the concentration of BI-167107 that produces 50% of the maximal response).

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated β2AR, a key event in receptor desensitization and internalization.

• Materials:

  • A cell line engineered for a β-arrestin recruitment assay (e.g., PathHunter β-arrestin GPCR cells from DiscoverX, or cells expressing a β-arrestin-GFP fusion protein). These cells co-express the β2AR and a tagged β-arrestin.

  • BI-167107.

  • A known β2AR agonist as a positive control (e.g., isoproterenol).

  • Assay-specific detection reagents.

• Protocol (Example using Enzyme Fragment Complementation - EFC):

  • Cell Plating: Plate the engineered cells in a 96-well plate and culture overnight.

  • Compound Addition: Add BI-167107 at various concentrations to the wells.

  • Incubation: Incubate the plate at 37°C for a specified time (e.g., 60-90 minutes) to allow for β-arrestin recruitment.

  • Signal Detection: Add the detection reagents provided with the assay kit. The EFC technology will generate a chemiluminescent signal if β-arrestin has been recruited to the receptor.

  • Measurement: Read the chemiluminescence on a plate reader.

  • Data Analysis:

    • Plot the luminescent signal against the log concentration of BI-167107.

    • Determine the EC50 value for β-arrestin recruitment.

Recommended Cell Lines

A variety of cell lines are suitable for in vitro studies with BI-167107. The choice of cell line will depend on the specific assay and research question.

• HEK293 (Human Embryonic Kidney) cells: Commonly used for transient or stable expression of recombinant β2AR due to their high transfection efficiency and robust growth.[1]

• CHO (Chinese Hamster Ovary) cells: Another popular choice for stable expression of GPCRs, often used in drug screening assays.

• A549 (Human Lung Carcinoma) cells: Endogenously express β2AR and can be used to study receptor function in a more physiologically relevant context.

• SH-SY5Y (Human Neuroblastoma) cells: Also known to endogenously express β2AR.[2]

• Commercially available stable cell lines: Several companies (e.g., Innoprot, Charles River) offer ready-to-use cell lines stably expressing the human β2AR, which can save time and ensure consistent receptor expression levels.[1][5]

References

• 1. innoprot.com [innoprot.com]
• 2. cells-online.com [cells-online.com]
• 3. benchchem.com [benchchem.com]
• 4. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. criver.com [criver.com]

Application Notes and Protocols for BI-167107

For Researchers, Scientists, and Drug Development Professionals

Introduction

BI-167107 is a potent and long-acting full agonist for the β2 adrenergic receptor (β2AR).[1][2] It exhibits a very high affinity for β2AR with a dissociation constant (Kd) of 84 pM.[1] Developed during a program to identify third-generation β2-agonists, its primary and recommended application is as a tool compound for in vitro structural biology studies, specifically to stabilize the active conformation of the β2AR for crystallization.[2][3] It is crucial to note that BI-167107 is not a selective β2AR agonist, displaying significant activity at other adrenergic receptors. This lack of selectivity makes it generally unsuitable for in vivo studies aiming to investigate specific β2AR-mediated physiological effects.

Data Presentation: Pharmacological Profile of BI-167107

The following table summarizes the known in vitro activity and properties of BI-167107.

Parameter	Value	Target/Assay	Reference
Primary Target	β2 Adrenergic Receptor (β2AR)	-	[1][2]
Molecular Weight	370.4 Da (free base)	-	[2]
Affinity (Kd)	84 pM	Human β2AR	[2]
Functional Potency (EC50)	0.05 nM	cAMP Accumulation	[3]
Dissociation Half-life (t½)	30 hours	Human β2AR	[3]
Off-Target Activity (IC50)	3.2 nM (agonist)	Human β1 Adrenergic Receptor	[2][3]
32 nM (antagonist)	Human α1A Adrenergic Receptor	[2][3]
0.25 µM (antagonist)	5-HT1B	[2]
1.4 µM (agonist)	5-HT1A	[2]
6.1 µM (antagonist)	5-HT transporter	[2]
5.9 µM (agonist)	D2S	[2]
6.5 µM (agonist)	μ (MOP)	[2]
7.2 µM (antagonist)	Dopamine transporter	[2]

Signaling Pathway

BI-167107 acts as an agonist at the β2 adrenergic receptor, a G-protein coupled receptor (GPCR). The canonical signaling pathway involves the coupling to the stimulatory G-protein (Gs), which activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) and subsequent activation of Protein Kinase A (PKA).[4][5][6] However, β2AR signaling is complex and can also involve coupling to inhibitory G-proteins (Gi) and interactions with other proteins like β-arrestins.[4][7]

Canonical β2 Adrenergic Receptor Signaling Pathway.

Experimental Protocols

Protocol 1: Preparation of BI-167107 for In Vitro Experiments

This protocol details the preparation of a stock solution and working solutions for use in in vitro assays such as receptor binding or cell-based functional assays.

Materials:

• BI-167107 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• PEG300

• Tween-80

• Saline (0.9% NaCl)

• Corn oil

• 20% SBE-β-CD in Saline

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Stock Solution Preparation (e.g., 37.5 mg/mL in DMSO):

  • Accurately weigh the required amount of BI-167107 powder. The molecular weight of the free base is 370.4 g/mol .

  • Add the appropriate volume of DMSO to achieve the desired concentration. For example, to make a 37.5 mg/mL solution, dissolve 37.5 mg of BI-167107 in 1 mL of DMSO.

  • Vortex thoroughly until the powder is completely dissolved. Gentle warming or sonication can be used to aid dissolution.

  • Store the stock solution at -20°C or -80°C for long-term storage.

• Working Solution Preparation (Aqueous-based):

  • This protocol yields a clear solution of ≥ 3.75 mg/mL.[1]

  • To prepare 1 mL of working solution, add 100 µL of the 37.5 mg/mL DMSO stock solution to 400 µL of PEG300. Mix evenly.

  • Add 50 µL of Tween-80 and mix evenly.

  • Add 450 µL of Saline to bring the final volume to 1 mL. Mix thoroughly.

  • It is recommended to prepare this working solution fresh on the day of the experiment.[1]

• Working Solution Preparation (Oil-based):

  • This protocol is suitable for experiments requiring a lipid-based vehicle. It yields a clear solution of ≥ 3.75 mg/mL.[1]

  • To prepare 1 mL of working solution, add 100 µL of the 37.5 mg/mL DMSO stock solution to 900 µL of Corn oil.

  • Mix thoroughly by vortexing.

  • Note: This formulation should be used with caution for continuous dosing periods exceeding half a month.[1]

• Working Solution Preparation (Cyclodextrin-based):

  • This formulation can improve the solubility of hydrophobic compounds in aqueous solutions. It yields a clear solution of ≥ 3.75 mg/mL.[1]

  • To prepare 1 mL of working solution, add 100 µL of the 37.5 mg/mL DMSO stock solution to 900 µL of 20% SBE-β-CD in Saline.

  • Mix thoroughly by vortexing.

Workflow for preparing BI-167107 solutions.

Protocol 2: Considerations for a Hypothetical In Vivo Pilot Study

Disclaimer: As stated previously, BI-167107 is not recommended for selective in vivo studies due to its significant off-target effects on β1 and α1A adrenergic receptors.[2][3] The following protocol is a generalized framework for a preliminary, non-GLP pilot study and must be adapted with extreme caution. The primary goal of such a study would be to characterize the compound's general physiological effects rather than to probe a specific β2AR-mediated pathway.

1. Objective:

• To assess the acute physiological response to BI-167107 administration in a relevant animal model (e.g., mouse or rat).

2. Animal Model:

• C57BL/6 mice or Sprague-Dawley rats are commonly used.

• The choice of species should consider the relative expression and pharmacology of β1, β2, and α1A receptors.

3. Experimental Groups:

• Group 1: Vehicle control (e.g., prepared as per Protocol 1, option A).

• Group 2: Low dose BI-167107.

• Group 3: Mid dose BI-167107.

• Group 4: High dose BI-167107.

• (Optional) Group 5: Positive control (e.g., a known β2AR agonist like Salbutamol).

• n = 5-8 animals per group is typical for a pilot study.

4. Dosing and Administration:

• Route: Intraperitoneal (IP) or subcutaneous (SC) injection is common for systemic administration. The choice may depend on the desired absorption kinetics.

• Dose Selection: Dose range finding is critical. Given the pM affinity, start with very low doses (e.g., µg/kg range) and escalate.

• Volume: Typically 5-10 mL/kg for mice (IP/SC).

5. Endpoint Monitoring:

• Pharmacodynamic Readouts:

  • Cardiovascular: Monitor heart rate and blood pressure via telemetry or tail-cuff method. Effects will be confounded by β1 (heart rate) and α1A (blood pressure) activity.

  • Metabolic: Measure blood glucose levels, as β2AR activation can affect glucose metabolism.

  • Behavioral: Observe for signs of tremor, a known side effect of β2AR agonism.

• Pharmacokinetic (PK) Sampling (Satellite Group):

  • Collect blood samples at various time points post-dosing (e.g., 5, 15, 30 min, 1, 2, 4, 8, 24 h).

  • Analyze plasma for BI-167107 concentration using a validated LC-MS/MS method to determine parameters like Cmax, Tmax, and half-life.

6. Data Analysis:

• Compare the physiological responses in the BI-167107 treated groups to the vehicle control group using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).

• Correlate pharmacokinetic profiles with pharmacodynamic effects.

7. Critical Considerations & Interpretation:

• Any observed effect cannot be solely attributed to β2AR activation.

• Follow-up studies would require co-administration of selective β1 (e.g., Metoprolol) and α1A (e.g., Prazosin) antagonists to attempt to isolate the β2AR-mediated effects. This adds significant complexity to the experimental design.

Conceptual workflow for a pilot in vivo study.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. opnme.com [opnme.com]
• 4. ahajournals.org [ahajournals.org]
• 5. Beta-2 adrenergic receptor - Wikipedia [en.wikipedia.org]
• 6. Molecular Mechanisms of β2-Adrenergic Receptor Function and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel beta2-adrenergic receptor signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

BI-167107 Stock Solution: Preparation and Storage Protocols

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols for the preparation and storage of stock solutions of BI-167107, a potent β2-adrenergic receptor agonist. Adherence to these guidelines is crucial for maintaining the compound's integrity and ensuring experimental reproducibility.

Introduction

BI-167107 is a high-affinity, full agonist of the β2 adrenergic receptor (β2AR) with a dissociation constant (Kd) of 84 pM.[1][2][3] It also demonstrates potent agonism at the β1 adrenergic receptor (IC50 = 3.2 nM) and some antagonist activity at the α1A receptor (IC50 = 32 nM).[4][5][6] Due to its high potency and slow dissociation from its target, BI-167107 has been instrumental in structural biology, particularly for the crystallization of active-state β2AR and β2AR-G-protein complexes.[5][6][7] Accurate preparation and storage of BI-167107 stock solutions are paramount for reliable in vitro and in vivo studies.

Data Presentation: Solubility and Storage

Quantitative data regarding the solubility and recommended storage conditions for BI-167107 are summarized in the table below.

Parameter	Value	Source(s)
Solubility in DMSO	10 mM	[4]
75 mg/mL (approximately 202.46 mM)	[1][5]
Storage (Powder)	-20°C for up to 3 years	[1]
Storage (Solvent)	-80°C for up to 2 years	[2][3]
-20°C for up to 1 year	[2][3]
Molecular Weight	370.44 g/mol	[1][5]

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps for preparing a 10 mM stock solution of BI-167107 in DMSO.

Materials:

• BI-167107 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Pipettors and sterile tips

Procedure:

• Pre-weighing Preparation: Allow the BI-167107 powder vial to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Carefully weigh out the desired amount of BI-167107 powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.3704 mg of BI-167107.

• Dissolution: Add the appropriate volume of anhydrous DMSO to the BI-167107 powder. For a 10 mM solution, if you weighed 0.3704 mg, add 100 µL of DMSO.

• Mixing: Vortex the solution until the BI-167107 is completely dissolved. Sonication can be used to aid dissolution if necessary.[1]

• Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.[2][3]

• Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-term storage (up to 1 year).[2][3]

Visualizations

Signaling Pathway of BI-167107

BI-167107 acts as an agonist at the β2-adrenergic receptor, a G-protein coupled receptor (GPCR). Upon binding, it stabilizes the active conformation of the receptor, leading to the activation of downstream signaling pathways, primarily through the Gs alpha subunit, which in turn activates adenylyl cyclase to produce cyclic AMP (cAMP).

Caption: BI-167107 signaling pathway.

Experimental Workflow: Stock Solution Preparation

The following diagram illustrates the key steps in the preparation and storage of a BI-167107 stock solution.

Caption: Workflow for BI-167107 stock solution preparation.

References

• 1. BI-167107 | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. BI-167107 | β2AR agonist | Probechem Biochemicals [probechem.com]
• 5. BI 167107 | 1202235-68-4 | Adrenergic Receptor | MOLNOVA [molnova.com]
• 6. Pardon Our Interruption [opnme.com]
• 7. Pardon Our Interruption [opnme.com]

Application Notes and Protocols for Crystallization of the β2-Adrenergic Receptor (β2AR) using the High-Affinity Agonist BI-167107

Audience: Researchers, scientists, and drug development professionals.

Introduction

The β2-adrenergic receptor (β2AR) is a prototypical G protein-coupled receptor (GPCR) that plays a crucial role in cardiovascular and pulmonary physiology. Understanding its structure in various conformational states is paramount for structure-based drug design. This document provides a detailed protocol for the crystallization of the β2AR in its active state, stabilized by the high-affinity agonist BI-167107. The use of BI-167107, characterized by its high potency and slow dissociation rate, has been instrumental in obtaining high-resolution crystal structures of the β2AR in complex with its signaling partners, such as the Gs protein.[1][2][3]

These application notes describe the expression and purification of a modified β2AR construct, the formation of the stable agonist-receptor complex, and the subsequent crystallization using the lipidic cubic phase (LCP) method.

Data Presentation

BI-167107 Binding and Activity Profile

The following table summarizes the key quantitative data for the interaction of BI-167107 with the β2AR.

Parameter	Value	Cell Line/System	Reference
Dissociation Constant (Kd)	84 pM	β2AR	[1][2][4]
IC50 (β1AR, agonist radioligand)	3.2 nM	Human β1AR	[2]
IC50 (α1A, antagonist radioligand)	32 nM	Human α1A	[2]
EC50 (cAMP accumulation)	0.05 nM	CHO-K1	[2]
Bmax	2238	Not Specified	[2]
Dissociation Half-life (t1/2)	30 hours	β2AR	[2]

Crystallization Conditions for β2AR-T4L-Gs Complex with BI-167107

Parameter	Condition
Crystallization Method	Lipidic Cubic Phase (LCP)
Lipid	Monoolein (B16389) supplemented with cholesterol
Protein:Lipid Ratio	1:1.5 (w/w)
Precipitant	39-44% PEG 400
Buffer	100 mM Tris
pH	8.0
Additives	4% DMSO, 1% 1,2,3-heptanetriol

Signaling Pathway and Experimental Workflow

β2AR Signaling Pathway

The following diagram illustrates the canonical signaling pathway of the β2-adrenergic receptor upon activation by an agonist.

Caption: Agonist-induced β2AR signaling cascade.

Experimental Workflow for β2AR Crystallization

This diagram outlines the major steps involved in the crystallization of the β2AR-Gs complex stabilized by BI-167107.

Caption: Workflow for β2AR-Gs complex crystallization.

Experimental Protocols

Expression of β2AR-T4L Fusion Protein

To facilitate crystallization, a construct where the N-terminus of the human β2AR is fused to T4 lysozyme (B549824) (T4L) is used.[5][6] This T4L-β2AR construct enhances the hydrophilic surface area and provides a rigid body to promote crystal lattice formation.[5][6]

• Construct Generation: The gene for human β2AR (truncated at residue 365) is cloned into a pFastBac1 vector. The sequence for T4 lysozyme is inserted at the N-terminus of the β2AR, often with a short, flexible linker (e.g., two alanine (B10760859) residues) to ensure proper folding of both domains.[5][6]

• Baculovirus Production: The recombinant pFastBac1 vector is used to generate high-titer baculovirus stock in Spodoptera frugiperda (Sf9) insect cells using standard protocols.

• Protein Expression:

  • Culture Sf9 cells in suspension to a density of 4 x 106 cells/mL.

  • Infect the cell culture with the high-titer baculovirus stock.

  • To enhance expression and stability of the receptor, add the antagonist alprenolol to the culture medium to a final concentration of 10 µM.

  • Incubate the infected cells for 48 hours.

  • Harvest the cells by centrifugation and store the cell pellets at -80 °C until further use.

Purification of β2AR-T4L

The purification protocol involves multiple affinity chromatography steps to isolate functional, properly folded receptor.[7][8]

• Cell Lysis and Solubilization:

  • Thaw the frozen cell pellets and resuspend in a lysis buffer (10 mM Tris-HCl pH 7.5, 1 mM EDTA, supplemented with protease inhibitors).

  • Lyse the cells by osmotic shock and dounce homogenization.

  • Pellet the cell membranes by ultracentrifugation.

  • Resuspend the membranes in a solubilization buffer (20 mM HEPES pH 7.5, 100 mM NaCl, 1% (w/v) n-dodecyl-β-D-maltopyranoside (DDM), 1 µM alprenolol, and protease inhibitors).

  • Stir the suspension for 1 hour at 4 °C to solubilize the membrane proteins.

  • Clarify the solubilized material by ultracentrifugation.

• M1 Flag Affinity Chromatography (Step 1):

  • The β2AR-T4L construct should contain an N-terminal FLAG tag.

  • Load the clarified supernatant onto an M1 anti-FLAG affinity column.

  • Wash the column extensively with a wash buffer containing 0.1% DDM and 300 µM alprenolol.

  • Elute the receptor with the same buffer supplemented with 5 mM EDTA and 200 µg/mL FLAG peptide.

• Alprenolol-Sepharose Affinity Chromatography:

  • This step selects for functional receptor that can bind to the antagonist alprenolol.

  • Load the eluate from the M1 Flag column onto an alprenolol-sepharose column.

  • Wash the column with a high-salt buffer (e.g., containing 500 mM NaCl) to remove non-specifically bound proteins.

  • Elute the functional receptor with a buffer containing a high concentration of alprenolol (e.g., 300 µM).

• M1 Flag Affinity Chromatography (Step 2) and Agonist Exchange:

  • This step is crucial for exchanging the bound antagonist (alprenolol) with the high-affinity agonist (BI-167107).

  • Re-apply the eluate from the alprenolol-sepharose column to a fresh M1 anti-FLAG affinity column.

  • Wash the column with a buffer containing 30 nM BI-167107 to displace the alprenolol. Due to the slow off-rate of BI-167107, this exchange is highly efficient.

  • Elute the BI-167107-bound β2AR-T4L as described in step 2.3.

Formation and Purification of the β2AR-Gs Complex

• Expression and Purification of Gs Heterotrimer: The Gαs, Gβ, and Gγ subunits are co-expressed in Sf9 cells and purified as a heterotrimer.

• Complex Formation:

  • Mix the purified, BI-167107-bound β2AR-T4L with a molar excess of purified, GDP-bound Gs heterotrimer in a buffer containing DDM.

  • Add apyrase to the mixture to hydrolyze any GDP released from the Gs protein upon complex formation. This drives the equilibrium towards the formation of the nucleotide-free β2AR-Gs complex.

• Detergent Exchange and Final Purification:

  • The stability of the complex is enhanced by exchanging the detergent from DDM to a maltose (B56501) neopentyl glycol detergent such as MNG-3.

  • The final β2AR-Gs complex is purified by size-exclusion chromatography.

Crystallization in Lipidic Cubic Phase (LCP)

The LCP method provides a membrane-like environment that is conducive to the crystallization of membrane proteins.[9][10][11][12]

• Preparation of the LCP:

  • The purified and concentrated β2AR-Gs complex (in MNG-3) is mixed with molten monoolein (supplemented with 10% cholesterol) at a protein-to-lipid ratio of 1:1.5 (w/w).[12]

  • The mixing is performed in coupled gas-tight syringes until a transparent and viscous LCP is formed.

• Setting up Crystallization Trials:

  • Using an LCP dispensing robot, nanoliter volumes of the protein-laden LCP are dispensed onto a 96-well glass sandwich plate.

  • Each bolus of LCP is overlaid with a precipitant solution. A typical precipitant solution consists of 39-44% PEG 400, 100 mM Tris pH 8.0, 4% DMSO, and 1% 1,2,3-heptanetriol.

  • The plate is sealed and incubated at 20 °C.

• Crystal Harvesting:

  • Crystals typically appear within a few days to a week.

  • Due to their small size, crystals are harvested in loops directly from the LCP and flash-cooled in liquid nitrogen for X-ray diffraction analysis.

These protocols, based on the successful crystallization of the β2AR-Gs complex, provide a robust framework for obtaining high-resolution structures of this important GPCR in its active state. The use of the high-affinity agonist BI-167107 is a key element in stabilizing the desired conformation for structural studies.

References

• 1. Structure of a nanobody-stabilized active state of the β2 adrenoceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pardon Our Interruption [opnme.com]
• 3. Structural Features of β2 Adrenergic Receptor: Crystal Structures and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. N-Terminal T4 Lysozyme Fusion Facilitates Crystallization of a G Protein Coupled Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N-Terminal T4 Lysozyme Fusion Facilitates Crystallization of a G Protein Coupled Receptor | PLOS One [journals.plos.org]
• 7. Ligand‐regulated oligomerization of β2‐adrenoceptors in a model lipid bilayer | The EMBO Journal [link.springer.com]
• 8. An allosteric modulator binds to a conformational hub in the β2 adrenergic receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Toward drug design: recent progress in the structure determination of GPCRs, a membrane protein family with high potential as pharmaceutical targets - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Recent progress in the structure determination of GPCRs, a membrane protein family with high potential as pharmaceutical targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. asu.elsevierpure.com [asu.elsevierpure.com]
• 12. Crystallization of G Protein-Coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for BI-167107 in Radioligand Binding Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

BI-167107 is a potent and high-affinity full agonist for the β2 adrenergic receptor (β2AR), a member of the G-protein coupled receptor (GPCR) family.[1][2][3] With a dissociation constant (Kd) of 84 pM, it exhibits a remarkably slow dissociation rate, making it a valuable tool for biophysical and structural studies.[1][4] While primarily utilized to stabilize the active state of the β2AR for crystallographic studies, its properties also make it a suitable, albeit not commercially available as a radiolabeled compound, candidate for use in radioligand binding assays to characterize the β2AR and screen for novel ligands.[2][3] These application notes provide detailed protocols for utilizing BI-167107 as a competitor in radioligand binding assays to determine the affinity of test compounds for the β2AR.

Target Receptor and Signaling Pathway

BI-167107 primarily targets the β2 adrenergic receptor. As a full agonist, it mimics the action of endogenous catecholamines like epinephrine, leading to the activation of the Gs alpha subunit of the heterotrimeric G-protein. This, in turn, stimulates adenylyl cyclase to produce cyclic AMP (cAMP), a key second messenger involved in numerous cellular responses, including smooth muscle relaxation, particularly in the bronchi.[2][5]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. Structure of a nanobody-stabilized active state of the β2 adrenoceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. opnme.com [opnme.com]

Application Notes and Protocols for BI-167107 in cAMP Accumulation Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

BI-167107 is a potent and high-affinity full agonist for the β2-adrenergic receptor (β2AR), a member of the G-protein coupled receptor (GPCR) family.[1][2][3][4] Upon binding, BI-167107 stabilizes the active conformation of the β2AR, leading to the activation of the downstream signaling cascade. The canonical pathway involves the coupling of the receptor to the stimulatory G-protein (Gs), which in turn activates adenylyl cyclase to produce the second messenger cyclic adenosine (B11128) monophosphate (cAMP).[5][6][7] The measurement of intracellular cAMP accumulation is a robust and widely used method to quantify the activity of β2AR agonists like BI-167107. These application notes provide a detailed protocol for conducting a cAMP accumulation assay to characterize the potency and efficacy of BI-167107. It is important to note that while potent at the β2AR, BI-167107 is not a selective agonist and also exhibits high affinity for the β1-adrenergic receptor.[2][3][8]

Mechanism of Action: β2-Adrenergic Receptor Signaling

The binding of an agonist, such as BI-167107, to the β2-adrenergic receptor initiates a conformational change in the receptor. This change facilitates the exchange of GDP for GTP on the α-subunit of the associated Gs protein. The activated Gαs-GTP subunit dissociates from the βγ subunits and binds to and activates adenylyl cyclase. Adenylyl cyclase then catalyzes the conversion of ATP to cAMP. The resulting increase in intracellular cAMP levels leads to the activation of Protein Kinase A (PKA), which then phosphorylates various downstream targets, leading to a cellular response.

Caption: BI-167107 signaling pathway leading to cAMP production.

Quantitative Data Summary

The following table summarizes the reported in vitro activity of BI-167107 from various sources. These values are typically determined using cAMP accumulation assays in cell lines expressing the target receptor.

Parameter	Value	Cell Line	Notes	Reference
β2AR Kd	84 pM	-	Dissociation constant.	[1][3]
β2AR EC50	0.05 nM	-	cAMP accumulation.	[3][8]
β2AR EC50	0.1 nM	CHO-K1	cAMP accumulation.	[1]
β2AR EC50	0.6 nM	CHO-K1	cAMP accumulation.	[1]
β1AR IC50	3.2 nM	-	Agonist radioligand binding.	[2][3][8]
α1A Antagonist IC50	32 nM	-	Antagonist radioligand binding.	[2][3][8]

Experimental Protocol: cAMP Accumulation Assay

This protocol provides a general framework for determining the EC50 of BI-167107 using a commercially available cAMP assay kit (e.g., FRET, ELISA, or AlphaScreen-based). Optimization of cell number, stimulation time, and phosphodiesterase (PDE) inhibitor concentration is recommended for specific cell lines and assay formats.

Materials:

• Cell line expressing the human β2-adrenergic receptor (e.g., HEK293, CHO-K1)

• Cell culture medium (e.g., DMEM, MEM)

• Fetal Bovine Serum (FBS)

• Phosphate Buffered Saline (PBS)

• Trypsin-EDTA or other cell dissociation reagents

• BI-167107

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX, Ro 20-1724)

• Forskolin (positive control)

• cAMP assay kit

• White, clear-bottom 96-well or 384-well plates

• Plate reader compatible with the chosen assay technology

Procedure:

• Cell Culture and Plating:

  • Culture cells in the appropriate growth medium at 37°C in a humidified 5% CO2 incubator.

  • Passage cells regularly to maintain logarithmic growth.

  • The day before the assay, harvest the cells and plate them in the assay plate at a predetermined optimal density (e.g., 5,000-20,000 cells/well).

  • Incubate the plates overnight at 37°C.

• Compound Preparation:

  • Prepare a stock solution of BI-167107 in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of BI-167107 in stimulation buffer (e.g., HBSS or serum-free media) to create a concentration-response curve. Typically, a 10- or 12-point curve is used.

  • Prepare a solution of a positive control, such as forskolin, which directly activates adenylyl cyclase.

• Assay Execution:

  • Carefully remove the culture medium from the wells.

  • Wash the cells gently with PBS, taking care not to dislodge them.

  • Add the stimulation buffer containing a PDE inhibitor (e.g., 500 µM IBMX) to each well and incubate for a short period (e.g., 15-30 minutes) to inhibit cAMP degradation.[9]

  • Add the different concentrations of BI-167107 and the positive control to the respective wells.

  • Incubate the plate at 37°C for the optimized stimulation time (e.g., 30 minutes).

• cAMP Detection:

  • Following the stimulation period, lyse the cells and detect the intracellular cAMP levels according to the manufacturer's protocol for the specific assay kit being used. This may involve adding lysis reagents followed by detection reagents.

• Data Analysis:

  • Generate a standard curve using the cAMP standards provided in the kit.

  • Convert the raw data from the plate reader (e.g., fluorescence ratio, luminescence) to cAMP concentrations using the standard curve.

  • Plot the cAMP concentration against the logarithm of the BI-167107 concentration.

  • Fit the data to a sigmoidal dose-response curve (variable slope) to determine the EC50 value, which is the concentration of BI-167107 that produces 50% of the maximal response.[10]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. opnme.com [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. Structure of a nanobody-stabilized active state of the β2 adrenoceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel beta2-adrenergic receptor signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. β2-Adrenergic receptor activation mobilizes intracellular calcium via a non-canonical cAMP-independent signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. commerce.bio-rad.com [commerce.bio-rad.com]
• 8. Pardon Our Interruption [opnme.com]
• 9. resources.revvity.com [resources.revvity.com]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols: BI-167107 in FRET/BRET Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

BI-167107 is a high-affinity, long-acting full agonist for the β2-adrenergic receptor (β2AR), a member of the G protein-coupled receptor (GPCR) family.[1][2][3] Its high potency and slow dissociation kinetics have made it an invaluable tool for structural biology, notably in the crystallization of the active state of the β2AR.[2][3][4] Beyond structural studies, BI-167107 serves as a powerful pharmacological tool in functional assays designed to probe the intricacies of β2AR signaling. This document provides detailed application notes and protocols for utilizing BI-167107 in Förster Resonance Energy Transfer (FRET) and Bioluminescence Resonance Energy Transfer (BRET) assays to investigate β2AR activation, downstream signaling, and protein-protein interactions.

BI-167107: A Potent β2AR Agonist

BI-167107 exhibits high potency and a slow dissociation rate from the β2AR.[4] While it is a potent β2AR agonist, it is important to note that it is not entirely selective and also displays high activity at the β1-adrenergic receptor (β1AR) and some antagonist activity at the α1A-adrenergic receptor (α1A).[2][3][4] This profile should be considered when designing and interpreting experiments.

Quantitative Data for BI-167107

Parameter	Value	Receptor/Target	Notes
Kd	84 pM	Human β2AR	Dissociation constant, indicating high binding affinity.[1][3]
EC50 (cAMP accumulation)	0.05 nM	Human β2AR	Demonstrates high potency in a functional Gs signaling assay.[3]
Dissociation half-life (t1/2)	30 hours	Human β2AR	Indicates very slow dissociation from the receptor.[3]
IC50	3.2 nM	Human β1AR	Shows significant agonist activity at the β1AR.[2][3][4]
IC50	32 nM	Human α1A	Displays antagonist activity at the α1A receptor.[2][3][4]

FRET/BRET Assays for β2AR Signaling

FRET and BRET are powerful techniques for monitoring molecular interactions and conformational changes in real-time within living cells.[5][6][7][8] These assays rely on the non-radiative transfer of energy from a donor molecule (a fluorescent protein in FRET, a luciferase in BRET) to an acceptor molecule (another fluorescent protein) when they are in close proximity (<10 nm).[6][7][9][10]

For the β2AR, FRET and BRET assays can be designed to measure several key events in the signaling cascade:

• Receptor Conformational Changes: Agonist binding induces conformational changes in the receptor, which can be monitored by placing FRET or BRET pairs at specific locations within the receptor structure.

• G Protein Activation: The interaction between the activated β2AR and its cognate G protein (primarily Gs) can be measured.

• Second Messenger Production: Biosensors for downstream messengers like cAMP can be used to quantify Gs activation.

• β-arrestin Recruitment: The interaction between the receptor and β-arrestin, a key protein in receptor desensitization and signaling, can be monitored.[11]

Signaling Pathway and Assay Principle

The binding of an agonist like BI-167107 to the β2AR stabilizes an active conformation, leading to the activation of the heterotrimeric Gs protein. This results in the dissociation of the Gαs subunit, which in turn activates adenylyl cyclase to produce the second messenger cyclic AMP (cAMP). This canonical pathway is a primary target for FRET/BRET-based assays.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. Pardon Our Interruption [opnme.com]
• 5. researchgate.net [researchgate.net]
• 6. Setting Up a Bioluminescence Resonance Energy Transfer High throughput Screening Assay to Search for Protein/Protein Interaction Inhibitors in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nuvucameras.com [nuvucameras.com]
• 8. Development of FRET assay into quantitative and high-throughput screening technology platforms for protein-protein interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. thecharestlab.org [thecharestlab.org]
• 10. Bioluminescence Resonance Energy Transfer to Detect Protein-Protein Interactions in Live Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. BRET-based assay to specifically monitor β2AR/GRK2 interaction and β-arrestin2 conformational change upon βAR stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: BI-167107 for Studying Receptor-G Protein Interactions

Introduction

BI-167107 is a potent, long-acting full agonist for the β2 adrenergic receptor (β2AR), a prototypical G protein-coupled receptor (GPCR).[1][2] Developed during a program to create third-generation β2-agonists, its unique properties—notably its high affinity and exceptionally slow dissociation rate—have made it an invaluable tool for the biochemical and structural characterization of GPCRs.[3][4] These characteristics allow BI-167107 to effectively "lock" the β2AR in its active conformation, thereby stabilizing the transient and inherently unstable complex formed between the receptor and its cognate G protein (Gs). This stabilization was instrumental in obtaining the first high-resolution crystal structure of a GPCR-G protein complex, providing unprecedented insights into the mechanism of G protein activation.[3][5]

These application notes provide an overview of BI-167107's properties and detailed protocols for its use in functional assays to probe receptor-G protein interactions.

Mechanism of Action: Stabilizing the Active State

The β2AR, like other GPCRs, exists in a dynamic equilibrium between inactive and active conformational states. Agonist binding shifts this equilibrium towards the active state, which is competent to bind and activate heterotrimeric G proteins. BI-167107 is a full agonist that binds to the β2AR with a dissociation constant (Kd) of 84 pM.[4][6] Its extremely slow dissociation, with a half-life of over 30 hours, ensures prolonged receptor occupancy and stabilization of the active state.[3] This sustained activation facilitates the coupling of the Gs protein, leading to the dissociation of its Gαs and Gβγ subunits. The activated Gαs subunit then stimulates adenylyl cyclase to produce the second messenger cyclic AMP (cAMP).[5] The stability of the BI-167107-β2AR-Gs complex has been leveraged to solve its structure using X-ray crystallography and cryo-electron microscopy (cryo-EM).[3][7][8]

Figure 1. β2AR signaling pathway activated by BI-167107.

Data Presentation

The following tables summarize the key pharmacological data for BI-167107.

Table 1: Physicochemical and Binding Properties of BI-167107

Property	Value	Reference
Molecular Weight (Da)	370.4	[1]
β2AR Binding Affinity (Kd)	84 pM	[1][2][3][6]
β2AR Dissociation Half-Life (t1/2)	30 hours	[1][3]

Table 2: Functional Activity and Selectivity Profile of BI-167107

Parameter	Receptor	Value	Reference
Functional Potency
EC50 (cAMP Accumulation)	Human β2AR	0.05 nM	[1][3]
EC50 (cAMP Accumulation) vs. Isoprenaline	Human β2AR	0.15 nM (vs. 1.2 nM for Isoprenaline)	[9]
Selectivity
Agonist Activity (IC50)	Human β1AR	3.2 nM	[1][2][3]
Antagonist Activity (IC50)	Human α1A	32 nM	[1][2][3]

Applications in Research

• Structural Biology: BI-167107 is a critical tool for the structural determination of the β2AR-Gs complex. Its high affinity and slow off-rate trap the complex in a stable, homogenous state, which is a prerequisite for successful crystallization or cryo-EM imaging.[1][3][4] This has enabled detailed structural analysis of the receptor-G protein interface.

• Functional Assays: As a potent, full agonist, BI-167107 serves as an ideal positive control and reference compound in a variety of functional assays designed to study Gs-protein signaling, including:

  • cAMP accumulation assays to quantify adenylyl cyclase activation.[9]

  • Bioluminescence Resonance Energy Transfer (BRET) assays to monitor G protein activation or β-arrestin recruitment in real-time.[10][11]

  • Label-free dynamic mass redistribution (DMR) assays to assess global cellular responses.

• Pharmacological Studies: It can be used in competition binding assays to determine the affinity of other unlabeled ligands.[12] Its slow dissociation kinetics can also be exploited in washout experiments to study the duration of signaling.[13]

Experimental Protocols

Protocol 1: cAMP Accumulation Assay (HTRF)

This protocol describes a method to measure BI-167107-induced cAMP production in HEK293 cells stably expressing the human β2AR using a competitive immunoassay format (HTRF).

Figure 2. Experimental workflow for a cAMP accumulation assay.

A. Principle Activation of the β2AR by BI-167107 stimulates adenylyl cyclase, leading to an increase in intracellular cAMP. Cells are lysed and the amount of cAMP is quantified using a competitive immunoassay. In this HTRF assay, native cAMP produced by the cells competes with a d2-labeled cAMP derivative for binding to an anti-cAMP antibody labeled with a Europium cryptate. When the cryptate and d2 are in close proximity, FRET occurs. Therefore, the HTRF signal is inversely proportional to the concentration of cAMP in the sample.

B. Materials

• HEK293 cells stably expressing human β2AR

• Culture Medium: DMEM, 10% FBS, 1% Penicillin-Streptomycin, selection antibiotic (e.g., G418)

• Assay Plate: White, solid-bottom 96- or 384-well plates

• Stimulation Buffer: HBSS or PBS

• Phosphodiesterase (PDE) inhibitor: IBMX (3-isobutyl-1-methylxanthine) or Ro 20-1724[14]

• BI-167107 stock solution (e.g., 10 mM in DMSO)

• cAMP HTRF Assay Kit (e.g., from Cisbio, PerkinElmer)

• HTRF-compatible microplate reader

C. Procedure

• Cell Plating:

  • The day before the experiment, seed β2AR-HEK293 cells into a white 96-well plate at a density of 5,000-20,000 cells per well in 100 µL of culture medium.

  • Incubate overnight at 37°C in a 5% CO2 incubator.[14]

• Agonist Preparation:

  • Prepare a 2X working solution of the PDE inhibitor (e.g., 1 mM IBMX) in Stimulation Buffer.

  • Prepare serial dilutions of BI-167107 in Stimulation Buffer containing the 2X PDE inhibitor. A typical concentration range would be from 10 pM to 1 µM (final concentration). Include a vehicle control (DMSO in buffer).

• Cell Stimulation:

  • Carefully remove the culture medium from the wells.

  • Add 50 µL of the appropriate BI-167107 dilution (or vehicle) to each well.

  • Incubate the plate at room temperature for 30 minutes.[9]

• Cell Lysis and Detection:

  • Following the manufacturer's protocol for the HTRF kit, prepare the lysis reagents by diluting the cAMP-d2 and anti-cAMP-Cryptate conjugates in the provided lysis buffer.

  • Add 25 µL of the cAMP-d2 solution to each well.

  • Add 25 µL of the anti-cAMP-Cryptate solution to each well.

  • Seal the plate and incubate at room temperature for 60 minutes, protected from light.

• Data Acquisition:

  • Read the plate on an HTRF-compatible reader according to the kit manufacturer's instructions (e.g., excitation at 320 nm, emission at 620 nm and 665 nm).

• Data Analysis:

  • Calculate the ratio of the 665 nm/620 nm emissions and correct for background.

  • Use a cAMP standard curve to convert the HTRF ratio to cAMP concentration.

  • Plot the cAMP concentration against the logarithm of the BI-167107 concentration.

  • Fit the data to a four-parameter logistic equation to determine the EC50 and Emax values.

Protocol 2: BRET Assay for G Protein Activation

This protocol provides a general framework for monitoring the activation of a Gs protein by BI-167107 using Bioluminescence Resonance Energy Transfer (BRET).

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. Structure of a nanobody-stabilized active state of the β2 adrenoceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. biorxiv.org [biorxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. High-Affinity Functional Fluorescent Ligands for Human β-Adrenoceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Monitoring G protein activation in cells with BRET - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Using bioluminescent resonance energy transfer (BRET) to characterize agonist-induced arrestin recruitment to modified and unmodified G protein-coupled receptors (GPCRs) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. bpsbioscience.com [bpsbioscience.com]

Application Notes and Protocols for BI-167107 in Optimal β2-Adrenergic Receptor Activation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing BI-167107, a potent and long-acting full agonist of the β2-adrenergic receptor (β2AR), to achieve optimal receptor activation. This document details the dual signaling pathways of β2AR, presents quantitative data for BI-167107's activity, and offers detailed protocols for key functional assays.

Introduction to BI-167107

BI-167107 is a high-affinity and highly potent full agonist of the β2-adrenergic receptor.[1][2] It is characterized by an extremely slow dissociation rate, making it a valuable tool for stabilizing the active conformation of the receptor, particularly for structural biology studies such as X-ray crystallography.[2][3] While it is a powerful research tool, it is important to note that BI-167107 is not selective for the β2AR and also exhibits high potency at the β1-adrenergic receptor (β1AR) as an agonist and at the α1A-adrenergic receptor as an antagonist.[2][3][4]

β2-Adrenergic Receptor Signaling Pathways

Activation of the β2AR by an agonist like BI-167107 initiates two primary downstream signaling cascades: the canonical Gs/cAMP pathway and the β-arrestin-mediated pathway, which can lead to the activation of the extracellular signal-regulated kinase (ERK).

• Gs/cAMP Pathway: Upon agonist binding, the β2AR couples to the stimulatory G protein (Gs). This activates adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP). cAMP then acts as a second messenger to activate Protein Kinase A (PKA), leading to various cellular responses.

• β-Arrestin/ERK Pathway: Following agonist-induced receptor phosphorylation by G protein-coupled receptor kinases (GRKs), β-arrestins are recruited to the receptor. This recruitment can lead to receptor desensitization and internalization, but also initiates a separate wave of signaling, including the activation of the mitogen-activated protein kinase (MAPK) cascade, of which ERK is a key component.

Quantitative Data for BI-167107

The following table summarizes the key quantitative parameters of BI-167107 activity at the β2AR.

Parameter	Value	Pathway/Assay	Reference
Binding Affinity (Kd)	84 pM	Radioligand Binding	[1][2]
EC50 for cAMP Accumulation	0.05 nM	cAMP Accumulation Assay	[3][4]

Diagrams of Signaling Pathways and Experimental Workflows

Caption: Gs/cAMP Signaling Pathway.

Caption: β-Arrestin/ERK Signaling Pathway.

Caption: cAMP Accumulation Assay Workflow.

Caption: ERK Phosphorylation Assay Workflow.

Experimental Protocols

Protocol 1: cAMP Accumulation Assay

This protocol is designed for a 384-well plate format using a homogeneous time-resolved fluorescence (HTRF) assay.

Materials:

• Cells stably or transiently expressing the human β2AR (e.g., HEK293 or CHO cells)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Stimulation buffer (e.g., HBSS with 20 mM HEPES)

• 3-isobutyl-1-methylxanthine (IBMX), a phosphodiesterase inhibitor

• BI-167107

• cAMP standard

• HTRF cAMP assay kit

• White, opaque 384-well microplates

• HTRF-compatible plate reader

Procedure:

• Cell Preparation:

  • Culture cells to 80-90% confluency.

  • Harvest cells and resuspend in stimulation buffer containing IBMX (final concentration typically 500 µM) to the desired cell density (e.g., 2,000-10,000 cells per well).

• Compound Preparation:

  • Prepare a stock solution of BI-167107 in DMSO.

  • Perform serial dilutions of BI-167107 in stimulation buffer to achieve the desired concentration range for the dose-response curve.

• Assay Protocol:

  • Dispense 5 µL of the cell suspension into each well of the 384-well plate.

  • Add 5 µL of the BI-167107 dilutions or vehicle control to the appropriate wells.

  • Incubate the plate at room temperature for 30 minutes.

  • Add 5 µL of the HTRF cAMP-d2 conjugate to each well.

  • Add 5 µL of the HTRF anti-cAMP cryptate antibody to each well.

  • Seal the plate and incubate at room temperature for 60 minutes, protected from light.

• Data Acquisition and Analysis:

  • Read the plate on an HTRF-compatible reader at 665 nm (acceptor) and 620 nm (donor).

  • Calculate the 665/620 nm ratio for each well.

  • The HTRF signal is inversely proportional to the amount of cAMP produced.

  • Plot the HTRF ratio against the logarithm of the BI-167107 concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Protocol 2: ERK Phosphorylation Assay (Western Blot)

This protocol describes the detection of phosphorylated ERK1/2 (p-ERK) by Western blotting.

Materials:

• Cells expressing β2AR

• Cell culture medium

• Serum-free medium

• PBS

• BI-167107

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: rabbit anti-phospho-ERK1/2 (Thr202/Tyr204) and rabbit or mouse anti-total-ERK1/2

• HRP-conjugated anti-rabbit or anti-mouse secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and grow to 80-90% confluency.

  • Serum-starve the cells for 4-12 hours to reduce basal ERK phosphorylation.

  • Treat cells with various concentrations of BI-167107 or vehicle control for a predetermined time (typically 5-10 minutes) at 37°C.

• Cell Lysis and Protein Quantification:

  • Aspirate the medium and wash the cells twice with ice-cold PBS.

  • Add 100 µL of ice-cold lysis buffer to each well, scrape the cells, and transfer the lysate to a microfuge tube.

  • Incubate on ice for 30 minutes with periodic vortexing.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA assay.

• Western Blotting:

  • Normalize the protein concentration of all samples.

  • Separate equal amounts of protein (e.g., 20 µg) by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the anti-phospho-ERK1/2 primary antibody (e.g., 1:1000 dilution in blocking buffer) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody (e.g., 1:5000 dilution in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Apply the chemiluminescent substrate and visualize the bands using an imaging system.

• Stripping and Re-probing for Total ERK:

  • Strip the membrane using a mild stripping buffer.

  • Wash the membrane and re-block.

  • Incubate with the anti-total-ERK1/2 primary antibody overnight at 4°C.

  • Repeat the secondary antibody incubation and detection steps.

• Data Analysis:

  • Quantify the band intensities for both p-ERK and total ERK using densitometry software.

  • Normalize the p-ERK signal to the total ERK signal for each sample.

  • Plot the normalized p-ERK signal against the logarithm of the BI-167107 concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Conclusion

BI-167107 is a powerful tool for studying β2AR activation. For optimal activation of the Gs/cAMP pathway, concentrations in the low nanomolar range (around the EC50 of 0.05 nM) are recommended. The optimal concentration for activating the β-arrestin/ERK pathway should be determined empirically using a dose-response experiment as outlined in the provided protocol. Given its off-target activities, appropriate controls and careful interpretation of data are essential when using BI-167107 in complex biological systems.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. Pardon Our Interruption [opnme.com]

Application Notes and Protocols for BI-167107 and its Negative Control Compound

For Researchers, Scientists, and Drug Development Professionals

Introduction

BI-167107 is a potent and high-affinity full agonist for the β2 adrenergic receptor (β2AR), a member of the G-protein coupled receptor (GPCR) family.[1][2] Due to its high potency and slow dissociation rate, BI-167107 has been instrumental in biophysical and structural studies, including the crystallization of the active state of the β2AR.[3][4] This compound also exhibits high affinity for the β1 adrenergic receptor (β1AR) as an agonist and some activity as an α1A adrenergic receptor antagonist.[5][6]

To ensure rigorous experimental design and validate that the observed effects are specifically due to the intended target engagement, it is crucial to use a proper negative control. While the specific negative control compound for BI-167107 is available through Boehringer Ingelheim's opnMe portal, its exact structure is not publicly disclosed. For the purpose of these application notes, we will proceed under the common and scientifically sound assumption that the negative control is the inactive enantiomer of BI-167107 . Enantiomers are stereoisomers that are mirror images of each other and often exhibit significantly different pharmacological activities. The active enantiomer of a chiral drug is responsible for the therapeutic effects, while the other enantiomer is often inactive or has a different activity profile.

These application notes provide detailed protocols for the use of BI-167107 and its presumed inactive enantiomer as a negative control in common in vitro assays.

Compound Information and Data Presentation

The following tables summarize the known quantitative data for BI-167107 and provide a template for presenting data for its negative control.

Table 1: In Vitro Activity of BI-167107

Target	Assay Type	Parameter	Value	Reference
β2 Adrenergic Receptor (human)	Radioligand Binding	Kd	84 pM	[1]
β2 Adrenergic Receptor (human)	Radioligand Binding	Bmax	2238 fmol/mg	[6]
β2 Adrenergic Receptor (human)	cAMP Accumulation	EC50	0.05 nM	[6]
β1 Adrenergic Receptor (human)	Radioligand Binding (Agonist)	IC50	3.2 nM	[5][6]
α1A Adrenergic Receptor (human)	Radioligand Binding (Antagonist)	IC50	32 nM	[5][6]

Table 2: Expected In Vitro Activity of BI-167107 Negative Control (Inactive Enantiomer)

Target	Assay Type	Parameter	Expected Value
β2 Adrenergic Receptor (human)	Radioligand Binding	Kd	> 10 µM
β2 Adrenergic Receptor (human)	cAMP Accumulation	EC50	> 10 µM
β1 Adrenergic Receptor (human)	Radioligand Binding (Agonist)	IC50	> 10 µM
α1A Adrenergic Receptor (human)	Radioligand Binding (Antagonist)	IC50	> 10 µM

Signaling Pathway

BI-167107, as a β2AR agonist, stimulates the Gs alpha subunit of the associated G-protein. This leads to the activation of adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP). The increased intracellular cAMP levels then activate Protein Kinase A (PKA), which phosphorylates various downstream targets, leading to a cellular response.

BI-167107 Signaling Pathway

Experimental Protocols

The following are detailed protocols for key experiments to characterize the activity of BI-167107 and its negative control.

Radioligand Binding Assay

This protocol determines the binding affinity (Kd) of BI-167107 and its negative control to the β2AR.

Experimental Workflow:

Radioligand Binding Assay Workflow

Materials:

• Cell membranes from a cell line overexpressing human β2AR (e.g., HEK293 or CHO cells)

• Radioligand: [3H]-CGP12177 (a β-adrenergic antagonist)

• BI-167107 and its negative control

• Binding buffer: 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4

• Wash buffer: 50 mM Tris-HCl, pH 7.4

• 96-well filter plates (e.g., GF/C filters)

• Scintillation vials and scintillation fluid

• Liquid scintillation counter

Procedure:

• Prepare serial dilutions of BI-167107 and its negative control in binding buffer.

• In a 96-well plate, add 50 µL of binding buffer, 50 µL of radioligand solution (at a final concentration near its Kd), and 50 µL of the test compound dilutions.

• Add 50 µL of the cell membrane preparation (containing a predetermined amount of protein) to initiate the binding reaction.

• Incubate the plate at room temperature for 1-2 hours to reach equilibrium.

• Terminate the incubation by rapid filtration through the filter plate using a cell harvester.

• Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

• Punch out the filters into scintillation vials, add scintillation fluid, and vortex.

• Measure the radioactivity in each vial using a liquid scintillation counter.

• For data analysis, plot the percentage of specific binding against the logarithm of the competitor concentration and fit the data to a one-site competition model to determine the IC50. Calculate the Ki using the Cheng-Prusoff equation.

cAMP Accumulation Assay

This functional assay measures the ability of BI-167107 and its negative control to stimulate the production of intracellular cAMP.

Experimental Workflow:

cAMP Accumulation Assay Workflow

Materials:

• A cell line expressing human β2AR (e.g., HEK293 or CHO cells)

• Cell culture medium

• Stimulation buffer (e.g., HBSS)

• Phosphodiesterase (PDE) inhibitor (e.g., 3-isobutyl-1-methylxanthine, IBMX)

• BI-167107 and its negative control

• cAMP assay kit (e.g., HTRF, ELISA, or LANCE)

• 96-well cell culture plates

Procedure:

• Seed the cells into a 96-well plate and allow them to attach overnight.

• The next day, aspirate the culture medium and wash the cells with stimulation buffer.

• Add stimulation buffer containing a PDE inhibitor (e.g., 500 µM IBMX) and incubate for 30 minutes at 37°C.

• Prepare serial dilutions of BI-167107 and its negative control in stimulation buffer containing the PDE inhibitor.

• Add the test compound dilutions to the cells and incubate for 30 minutes at 37°C.

• Lyse the cells according to the cAMP assay kit manufacturer's instructions.

• Measure the intracellular cAMP levels using the chosen detection method (e.g., HTRF reader or plate reader for ELISA).

• For data analysis, plot the cAMP concentration against the logarithm of the agonist concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax.

Logical Relationship of Compounds and Expected Outcomes

The following diagram illustrates the logical relationship between BI-167107, its presumed negative control, the β2AR, and the expected experimental outcomes.

Compound-Target-Outcome Relationship

Conclusion

The use of BI-167107 in conjunction with its appropriate negative control is essential for obtaining specific and reliable data in studies of the β2 adrenergic receptor. The protocols provided here offer a framework for characterizing the activity of these compounds. It is always recommended to obtain the specific negative control compound directly from the provider (Boehringer Ingelheim's opnMe portal) and to follow any accompanying documentation for the most accurate and reproducible results.

References

• 1. Structural insights into the dynamic process of β2-adrenergic receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Structure and Function of an Irreversible Agonist-β2 Adrenoceptor complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. opnme.com [opnme.com]
• 6. Pardon Our Interruption [opnme.com]

Application Notes and Protocols for Schild Analysis at the β2-Adrenergic Receptor

These application notes provide a detailed guide for researchers, scientists, and drug development professionals on the experimental setup for a Schild analysis to characterize antagonists targeting the β2-adrenergic receptor (β2AR). While the topic specifies BI-167107, it is crucial to note that BI-167107 is a high-affinity, long-acting full agonist of the β2AR, making it unsuitable for a standard Schild analysis which is designed to quantify the potency of competitive antagonists.[1][2][3][4] Therefore, this document will provide a general protocol for performing a Schild analysis at the β2AR using appropriate tools and will include data on BI-167107 for contextual understanding of a potent agonist at this receptor.

BI-167107: A Potent β2-Adrenergic Receptor Agonist

BI-167107 is a valuable tool for studying the β2AR, primarily utilized in structural biology to stabilize the receptor in its active conformation for crystallization studies.[2][3][4] Its high affinity and extremely slow dissociation rate, however, make it impractical for equilibrium-based antagonist characterization methods like Schild analysis.[4][5]

Quantitative Data for BI-167107 at the β2-Adrenergic Receptor

Parameter	Value	Receptor/System	Reference
Dissociation Constant (Kd)	84 pM	Human β2-Adrenergic Receptor	[1][2]
EC50 for cAMP accumulation	0.05 nM	Cells expressing human β2-Adrenergic Receptor	[2][4]
Dissociation half-life (t½)	> 30 hours	Human β2-Adrenergic Receptor	[4]

β2-Adrenergic Receptor Signaling Pathway

The canonical signaling pathway for the β2-adrenergic receptor involves the activation of a stimulatory G protein (Gs).[6][7][8] Upon agonist binding, the receptor undergoes a conformational change, leading to the exchange of GDP for GTP on the α-subunit of the Gs protein. The activated Gαs-GTP subunit then dissociates and stimulates adenylyl cyclase, which in turn catalyzes the conversion of ATP to the second messenger, cyclic AMP (cAMP).[7][8][9] Elevated cAMP levels lead to the activation of Protein Kinase A (PKA), which phosphorylates various downstream targets to elicit a cellular response.[6][9] The β2AR can also couple to inhibitory G proteins (Gi).[10]

Caption: β2-Adrenergic Receptor Signaling Pathway.

Experimental Protocol: Schild Analysis for a Competitive Antagonist at the β2-Adrenergic Receptor

This protocol describes the steps to determine the pA2 value of a competitive antagonist at the β2AR. The pA2 is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift in the agonist concentration-response curve.

Materials

• Cell Line: A mammalian cell line stably expressing the human β2-adrenergic receptor (e.g., HEK293 or CHO cells).

• Agonist: A readily reversible β2AR agonist (e.g., Isoproterenol or Epinephrine).

• Antagonist: The competitive antagonist to be tested (e.g., Propranolol or ICI 118,551).

• Cell Culture Medium: Appropriate medium for the chosen cell line (e.g., DMEM or F-12) supplemented with fetal bovine serum (FBS) and antibiotics.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) or Phosphate-Buffered Saline (PBS) with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• cAMP Assay Kit: A kit to measure intracellular cAMP levels (e.g., HTRF, ELISA, or fluorescence-based).

• Multi-well plates: 96- or 384-well plates suitable for cell culture and the chosen assay.

Experimental Workflow

Caption: Experimental Workflow for Schild Analysis.

Detailed Protocol

• Cell Seeding:

  • Trypsinize and count the β2AR-expressing cells.

  • Seed the cells into 96- or 384-well plates at a density that will result in 80-90% confluency on the day of the assay.

  • Incubate the plates at 37°C in a humidified 5% CO2 incubator for 24-48 hours.

• Antagonist Pre-incubation:

  • On the day of the assay, aspirate the cell culture medium.

  • Wash the cells once with pre-warmed assay buffer.

  • Prepare serial dilutions of the antagonist in assay buffer. It is recommended to test at least 4-5 different concentrations of the antagonist. Include a vehicle control (no antagonist).

  • Add the antagonist dilutions to the respective wells and pre-incubate for a sufficient time to allow for equilibrium to be reached (e.g., 30-60 minutes at 37°C).

• Agonist Stimulation:

  • Prepare serial dilutions of the agonist in assay buffer. A full concentration-response curve should be generated, typically spanning from 10 pM to 10 µM.

  • Add the agonist dilutions to the wells already containing the antagonist.

  • Incubate the plate for a defined period to allow for cAMP production (e.g., 15-30 minutes at 37°C).

• cAMP Measurement:

  • Terminate the reaction and lyse the cells according to the manufacturer's instructions for the chosen cAMP assay kit.

  • Measure the intracellular cAMP levels.

• Data Analysis:

  • For each concentration of the antagonist, plot the agonist concentration-response curve using a non-linear regression fit (log(agonist) vs. response) to determine the EC50 value.

  • Calculate the dose ratio (DR) for each antagonist concentration using the formula: DR = EC50 (in the presence of antagonist) / EC50 (in the absence of antagonist).

  • Construct the Schild plot by plotting log(DR-1) on the y-axis against the negative logarithm of the molar concentration of the antagonist (-log[Antagonist]) on the x-axis.

  • Perform a linear regression on the Schild plot. The x-intercept of the regression line is the pA2 value. The slope of the line should be close to 1 for a competitive antagonist.

Expected Results

For a competitive antagonist, the agonist dose-response curves will exhibit a parallel rightward shift with increasing antagonist concentrations, without a change in the maximum response. The Schild plot should be linear with a slope not significantly different from unity. The pA2 value derived from the x-intercept provides a measure of the antagonist's affinity for the receptor.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. Pardon Our Interruption [opnme.com]
• 5. Structure of a nanobody-stabilized active state of the β2 adrenoceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel beta2-adrenergic receptor signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Molecular Mechanisms of β2-Adrenergic Receptor Function and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Beta-2 adrenergic receptor - Wikipedia [en.wikipedia.org]
• 9. Molecular Mechanisms Underlying β-Adrenergic Receptor-Mediated Cross-Talk between Sympathetic Neurons and Immune Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ahajournals.org [ahajournals.org]

Application Notes and Protocols for BI-167107 in Cryo-EM Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

BI-167107 is a potent, full agonist for the β2 adrenergic receptor (β2AR) with exceptionally high affinity and a slow dissociation rate.[1][2] These properties make it an invaluable tool for structural biology, particularly for cryo-electron microscopy (cryo-EM) and X-ray crystallography. By stabilizing the active conformation of the β2AR, BI-167107 facilitates the formation of a stable complex with its cognate G protein, Gs. This stable ternary complex is crucial for elucidating the molecular mechanisms of G protein-coupled receptor (GPCR) activation and signaling. These application notes provide detailed protocols for the use of BI-167107 in the preparation of β2AR-Gs complex samples for cryo-EM analysis.

β2 Adrenergic Receptor Signaling Pathway

The binding of an agonist like BI-167107 to the β2AR initiates a cascade of intracellular events. The activated receptor recruits the heterotrimeric Gs protein, promoting the exchange of GDP for GTP on the Gαs subunit. This leads to the dissociation of Gαs-GTP from the Gβγ dimer. The activated Gαs-GTP then stimulates adenylyl cyclase to produce cyclic AMP (cAMP), a second messenger that activates Protein Kinase A (PKA) and triggers various downstream cellular responses.[3][4]

Caption: β2 Adrenergic Receptor Signaling Pathway.

Quantitative Data

The following tables summarize key quantitative data for BI-167107 and its interaction with the β2AR.

Parameter	Value	Reference
Binding Affinity (Kd)	84 pM	[1]
EC50 (cAMP Accumulation)	0.05 nM	[2]
Dissociation Half-life (t½)	30 hours	[2]
Molecular Weight	370.4 Da	[2]

Target	Activity	IC50	Reference
β1 Adrenergic Receptor	Agonist	3.2 nM	[2][5]
α1A Adrenergic Receptor	Antagonist	32 nM	[2][5]

Experimental Protocols

Protocol 1: Formation of the β2AR-Gs Complex

This protocol describes the formation of the stable ternary complex between the BI-167107-bound β2AR and the nucleotide-free Gs heterotrimer.[6]

Materials:

• Purified β2 Adrenergic Receptor (β2AR) in detergent (e.g., dodecylmaltoside)

• Purified Gs heterotrimer (Gαs, Gβ, Gγ) with GDP bound

• BI-167107

• Apyrase

• Reaction Buffer (e.g., 20 mM HEPES pH 7.5, 100 mM NaCl, 5 mM MgCl2)

• Detergent (e.g., dodecylmaltoside)

Procedure:

• Prepare the purified β2AR at a concentration that allows for a molar excess relative to the Gs protein.

• Incubate the purified β2AR with a 2-fold molar excess of BI-167107 for at least 30 minutes on ice to ensure complete agonist binding.

• In a separate tube, prepare the purified GDP-bound Gs heterotrimer to a final concentration of approximately 100 µM in the reaction buffer.

• Combine the BI-167107-bound β2AR with the Gs heterotrimer. A molar excess of the receptor is recommended to drive complex formation.

• Add apyrase to the mixture at a final concentration of 25 mU/mL to hydrolyze the GDP released from the Gs protein upon complex formation. This prevents re-binding of GDP and stabilizes the nucleotide-free state.

• Incubate the reaction mixture on ice or at 4°C for at least 1 hour to allow for stable complex formation.

• The resulting β2AR-Gs complex is now ready for purification by size-exclusion chromatography to separate the complex from excess unbound components.

Caption: Experimental workflow for β2AR-Gs complex preparation.

Protocol 2: Cryo-EM Grid Preparation and Vitrification

This protocol outlines the steps for preparing cryo-EM grids of the purified β2AR-Gs complex.

Materials:

• Purified β2AR-Gs complex (typically at a concentration of 3-8 mg/mL)

• Cryo-EM grids (e.g., Quantifoil R1.2/1.3, C-flat R2/2)

• Glow discharger

• Plunge-freezing apparatus (e.g., Vitrobot)

• Liquid ethane (B1197151)

• Liquid nitrogen

Procedure:

• Glow discharge the cryo-EM grids to render the surface hydrophilic. This is a critical step to ensure even spreading of the sample.

• Set the environmental chamber of the plunge-freezing apparatus to a controlled temperature (e.g., 4-10°C) and high humidity (e.g., >95%) to prevent sample evaporation.

• Apply 3-4 µL of the purified β2AR-Gs complex solution to the glow-discharged grid.

• Blot the grid to remove excess liquid, leaving a thin film of the sample. The blotting time and force are critical parameters that need to be optimized for each sample to achieve appropriate ice thickness. Typical blotting times range from 2 to 5 seconds.

• Immediately after blotting, plunge the grid into liquid ethane cooled by liquid nitrogen. This rapid freezing vitrifies the sample, preventing the formation of ice crystals that would damage the protein complexes.

• Transfer the vitrified grid to a grid box for storage in liquid nitrogen until ready for imaging in the cryo-electron microscope.

Concluding Remarks

BI-167107 is a powerful tool for the structural determination of the β2AR in its active state. Its high affinity and slow dissociation kinetics are key to stabilizing the receptor in a conformation that readily couples to the Gs protein, enabling the formation of a homogenous and stable complex required for high-resolution cryo-EM. The protocols provided here offer a foundation for researchers to prepare high-quality β2AR-Gs complex samples for structural analysis. Optimization of specific parameters, such as protein concentrations, buffer components, and vitrification conditions, may be necessary to achieve the best results for individual experimental setups.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. researchgate.net [researchgate.net]
• 4. Adrenaline - Wikipedia [en.wikipedia.org]
• 5. Pardon Our Interruption [opnme.com]
• 6. Crystal Structure of the β2Adrenergic Receptor-Gs protein complex - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting BI-167107 solubility issues in PBS

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on troubleshooting solubility issues with BI-167107 in Phosphate-Buffered Saline (PBS).

Frequently Asked Questions (FAQs)

Q1: What is BI-167107 and why is it used in research?

BI-167107 is a potent and high-affinity full agonist for the β2 adrenergic receptor (β2AR).[1][2][3] It was initially developed as part of a program to create long-acting β2-agonists for respiratory diseases.[4] Due to its high potency and slow dissociation from the receptor, it has become a valuable tool for structural biology studies, particularly in the crystallization of the active state of β2AR and β2AR-G-protein complexes.[1][3][4]

Q2: I'm observing precipitation when I try to dissolve BI-167107 directly in PBS. Why is this happening?

BI-167107 exhibits poor solubility in aqueous solutions like PBS due to its physicochemical properties. The primary reasons for this are:

• High Lipophilicity: BI-167107 is a lipophilic ("fat-loving") molecule, which means it preferentially dissolves in non-polar, organic solvents rather than in polar, aqueous solutions like PBS. This is quantitatively indicated by its high predicted octanol-water partition coefficient (logP).

• Chemical Structure: The molecular structure of BI-167107 contains several non-polar regions, contributing to its overall low affinity for water.

Q3: What are the key physicochemical properties of BI-167107?

Understanding the physicochemical properties of BI-167107 is crucial for developing appropriate handling and formulation strategies.

Property	Value	Source
Molecular Weight	370.45 g/mol	[5]
CAS Number	1202235-68-4	[5][6]
Predicted logP	2.85	Predicted using computational tools
Predicted pKa	Basic: 9.2, Acidic: 11.5	Predicted using computational tools
Solubility in DMSO	75 mg/mL (202.46 mM)	[2]
Appearance	White to off-white solid	[2]

Q4: Since BI-167107 is poorly soluble in PBS, what is the recommended solvent for creating a stock solution?

The recommended solvent for preparing a stock solution of BI-167107 is dimethyl sulfoxide (B87167) (DMSO).[2][5] A stock solution of up to 75 mg/mL can be prepared in DMSO.[2] It is important to use high-purity, anhydrous DMSO as hygroscopic DMSO can negatively impact the solubility and stability of the compound.[2]

Q5: I've prepared a DMSO stock, but the compound precipitates when I dilute it into my PBS-based assay buffer. What can I do?

This phenomenon is known as "precipitation upon dilution" and is common for lipophilic compounds dissolved in a strong organic solvent like DMSO. When the DMSO stock is added to an aqueous buffer, the local concentration of the compound can exceed its solubility limit in the resulting solvent mixture, leading to precipitation.

To avoid this, consider the following:

• Stepwise Dilution: Instead of adding the DMSO stock directly to the final volume of PBS, perform serial dilutions in PBS, vortexing or mixing thoroughly between each step.

• Lower Final DMSO Concentration: Aim for the lowest possible final concentration of DMSO in your experiment (typically <0.5% for in vitro assays) to minimize solvent-induced artifacts.

• Use of Co-solvents: For in vivo studies or more challenging in vitro systems, a co-solvent system is often necessary.

Troubleshooting Guide for BI-167107 Solubility in PBS

This guide provides a systematic approach to addressing solubility challenges with BI-167107 in PBS.

Problem: Precipitate forms when preparing BI-167107 solution in PBS.

Troubleshooting workflow for BI-167107 solubility.

Experimental Protocols

Protocol 1: Preparation of BI-167107 for In Vitro Cellular Assays

This protocol describes the preparation of a working solution of BI-167107 for typical cell-based experiments.

Materials:

• BI-167107 powder

• Anhydrous, high-purity DMSO

• Sterile Phosphate-Buffered Saline (PBS), pH 7.4

• Sterile microcentrifuge tubes

Procedure:

• Prepare a 10 mM stock solution in DMSO:

  • Weigh out the required amount of BI-167107 powder.

  • Add the appropriate volume of DMSO to achieve a 10 mM concentration (e.g., for 1 mg of BI-167107 with a MW of 370.45, add 269.9 µL of DMSO).

  • Vortex thoroughly until the powder is completely dissolved. Gentle warming or sonication can be used to aid dissolution.

• Prepare an intermediate dilution:

  • Perform a 1:10 dilution of the 10 mM stock solution in DMSO to create a 1 mM intermediate stock.

• Prepare the final working solution:

  • To minimize the final DMSO concentration, add the 1 mM intermediate stock to your cell culture medium or PBS dropwise while gently vortexing. For a final concentration of 1 µM, add 1 µL of the 1 mM stock to 1 mL of medium/PBS (final DMSO concentration will be 0.1%).

• Vehicle Control:

  • Always prepare a vehicle control containing the same final concentration of DMSO as your experimental samples.

Workflow for preparing BI-167107 for in vitro assays.

Protocol 2: Preparation of BI-167107 for In Vivo Studies

This protocol is adapted from a formulation known to achieve a clear solution for in vivo administration.[2]

Materials:

• BI-167107 powder

• Anhydrous, high-purity DMSO

• Polyethylene glycol 300 (PEG300)

• Tween-80 (Polysorbate 80)

• Saline (0.9% NaCl)

• Sterile tubes

Procedure to prepare a 3.75 mg/mL working solution:

• Prepare a 37.5 mg/mL stock solution in DMSO:

  • Dissolve the required amount of BI-167107 in DMSO.

• Prepare the formulation (example for 1 mL final volume):

  • To 400 µL of PEG300, add 100 µL of the 37.5 mg/mL DMSO stock solution and mix thoroughly.

  • To this mixture, add 50 µL of Tween-80 and mix until uniform.

  • Finally, add 450 µL of saline to bring the total volume to 1 mL. Mix well.

• Vehicle Control:

  • Prepare a vehicle control with the same proportions of DMSO, PEG300, Tween-80, and saline, but without BI-167107.

Important Considerations:

• It is recommended to prepare this formulation fresh on the day of use.

• The final concentration of each component is: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

• Always perform a small-scale test to ensure the formulation is clear and free of precipitation before administering to animals.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 5. medkoo.com [medkoo.com]
• 6. BI-167107 | TargetMol [targetmol.com]

preventing BI-167107 precipitation in cell culture media

Welcome to the technical support center for BI-167107. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the proper handling and use of BI-167107 in cell culture experiments, with a specific focus on preventing precipitation.

Frequently Asked Questions (FAQs)

Q1: What is BI-167107 and what is its mechanism of action?

BI-167107 is a potent and high-affinity full agonist for the β2-adrenergic receptor (β2AR), a member of the G-protein coupled receptor (GPCR) family.[1][2] Upon binding, it stabilizes the active conformation of the receptor, leading to the activation of downstream signaling pathways.[3] The primary pathway involves the coupling to Gs protein, which activates adenylyl cyclase to increase intracellular cyclic AMP (cAMP) levels. This signaling cascade plays crucial roles in various physiological processes.

Q2: What are the key chemical properties of BI-167107?

Understanding the chemical properties of BI-167107 is crucial for its effective use in experiments.

Property	Value	Source
Molecular Weight	370.44 g/mol	[1]
Appearance	White to off-white solid	[1]
DMSO Solubility	≥ 75 mg/mL (202.46 mM) with sonication	[1][4]
Aqueous Solubility	Not quantitatively reported, considered hydrophobic

Q3: Why does BI-167107 precipitate in my cell culture medium?

Precipitation of BI-167107 in aqueous-based cell culture media is a common issue due to its hydrophobic nature. When a concentrated stock solution in dimethyl sulfoxide (B87167) (DMSO) is diluted into the medium, the drastic change in solvent polarity can cause the compound to "crash out" of solution. This phenomenon is known as solvent-shifting precipitation. The final concentration of BI-167107 in the medium may exceed its aqueous solubility limit, leading to the formation of a precipitate.

Q4: What are the consequences of BI-167107 precipitation in my experiments?

Compound precipitation can significantly impact the accuracy and reproducibility of your results. The key consequences include:

• Inaccurate Dosing: The actual concentration of the soluble, biologically active compound will be lower than intended.

• Cellular Toxicity: Precipitate particles can be cytotoxic to cells, independent of the compound's pharmacological effects.

• Experimental Artifacts: Precipitates can interfere with assays, especially those involving light absorbance, fluorescence, or microscopy.

Troubleshooting Guide: Preventing BI-167107 Precipitation

This guide provides a systematic approach to troubleshoot and prevent BI-167107 precipitation.

Issue	Potential Cause	Recommended Solution
Precipitation upon dilution of DMSO stock in media	Final concentration exceeds aqueous solubility.	Decrease the final working concentration of BI-167107.
Improper dilution technique.	Use a stepwise dilution method. First, create an intermediate dilution in a small volume of pre-warmed serum-free medium before adding it to the final volume of complete medium.
Low temperature of the medium.	Always use cell culture medium that has been pre-warmed to 37°C. Adding a concentrated stock to cold medium can induce precipitation.
Cloudy or precipitated DMSO stock solution	Water absorption by DMSO.	Use anhydrous, high-purity DMSO to prepare stock solutions. Store DMSO in small, tightly sealed aliquots to prevent moisture absorption.
Improper storage.	Store the DMSO stock solution at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.
Precipitation observed over time in the incubator	Metastable supersaturated solution.	The initial clear solution may be thermodynamically unstable. Reduce the final working concentration of BI-167107.
Evaporation of media.	Ensure proper humidification in the incubator to minimize media evaporation, which can increase the compound's concentration.
Interaction with media components.	If using serum-containing medium, consider that serum proteins can bind to hydrophobic compounds, which may affect solubility.[5][6] Test the solubility in serum-free versus serum-containing media.

Experimental Protocols

Protocol 1: Preparation of BI-167107 Stock Solution

This protocol describes the preparation of a concentrated stock solution of BI-167107 in DMSO.

Materials:

• BI-167107 powder

• Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Methodology:

• Calculation: Determine the mass of BI-167107 powder required to prepare a stock solution of a specific concentration (e.g., 10 mM).

  • Mass (mg) = Desired Concentration (mol/L) * Molecular Weight ( g/mol ) * Volume (L) * 1000

• Dissolution:

  • In a sterile microcentrifuge tube, add the calculated mass of BI-167107.

  • Add the appropriate volume of anhydrous DMSO.

  • Vortex the tube vigorously for 1-2 minutes until the compound is completely dissolved.

  • If dissolution is difficult, brief sonication in a water bath may be helpful.[1][4]

• Storage:

  • Visually inspect the solution to ensure there is no undissolved material.

  • Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions and Cell Treatment

This protocol details the critical steps for diluting the BI-167107 stock solution into cell culture medium to prevent precipitation.

Materials:

• Concentrated BI-167107 stock solution in DMSO

• Pre-warmed (37°C) complete cell culture medium (with or without serum)

• Sterile conical tubes or multi-well plates

Methodology:

• Pre-warm Medium: Ensure the complete cell culture medium is pre-warmed to 37°C in a water bath.

• Serial Dilution in DMSO (if necessary): If a wide range of concentrations is being tested, perform serial dilutions of the concentrated stock solution in anhydrous DMSO first.

• Preparation of Working Solution (Stepwise Dilution):

  • Intermediate Dilution: In a sterile tube, add a small volume of the pre-warmed, serum-free medium. While gently vortexing, add the required volume of the BI-167107 DMSO stock to create an intermediate dilution. This helps to gradually change the solvent environment.

  • Final Dilution: Add the intermediate dilution to the final volume of pre-warmed complete cell culture medium. Mix thoroughly but gently by inverting the tube or pipetting up and down.

• Cell Treatment:

  • Aspirate the old medium from the cultured cells.

  • Gently add the medium containing the desired final concentration of BI-167107.

  • Include a vehicle control (medium with the same final concentration of DMSO used for the highest BI-167107 concentration). The final DMSO concentration should ideally be kept below 0.5% to avoid cytotoxicity.

Protocol 3: Empirical Determination of BI-167107 Solubility in Your Cell Culture Medium

Since the exact aqueous solubility of BI-167107 is not publicly available, this protocol allows you to determine its approximate solubility limit in your specific experimental conditions.

Materials:

• BI-167107 stock solution in DMSO

• Your specific cell culture medium (with and without serum, if applicable), pre-warmed to 37°C

• 96-well clear bottom plate

• Microplate reader or microscope

Methodology:

• Prepare Serial Dilutions: Prepare a series of twofold dilutions of your BI-167107 DMSO stock in DMSO (e.g., from 10 mM down to 1 µM).

• Plate Setup: In a 96-well plate, add 198 µL of your pre-warmed cell culture medium to each well.

• Addition of Compound: Add 2 µL of each BI-167107 DMSO dilution to the corresponding wells (this will result in a 1:100 dilution and a final DMSO concentration of 1%).

• Incubation: Incubate the plate under your standard cell culture conditions (e.g., 37°C, 5% CO2) for a period relevant to your experiment (e.g., 1, 4, and 24 hours).

• Observation:

  • Visual Inspection: At each time point, visually inspect the wells for any signs of precipitation (cloudiness, visible particles).

  • Microscopic Examination: Use a microscope to examine each well for the presence of fine precipitates.

  • Spectrophotometric Reading: Measure the absorbance of each well at a wavelength where the compound does not absorb (e.g., 600 nm) to quantify turbidity. An increase in absorbance indicates precipitation.

• Determination of Solubility Limit: The highest concentration that remains clear and free of precipitate is the empirical solubility limit of BI-167107 in your specific medium under your experimental conditions.

Visualizations

Signaling Pathway of BI-167107

Caption: BI-167107 signaling pathway via the β2-adrenergic receptor.

Experimental Workflow for Preventing Precipitation

Caption: Recommended workflow for preparing BI-167107 working solutions.

Troubleshooting Logic for Precipitation

Caption: A logical workflow for troubleshooting BI-167107 precipitation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. opnme.com [opnme.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Tuning the binding, release and cytotoxicity of hydrophobic drug by Bovine Serum Albumin nanoparticles: Influence of particle size - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing BI-167107 Concentration to Avoid Off-Target Effects

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the experimental concentration of BI-167107, a potent β2-adrenergic receptor (β2AR) agonist, while minimizing off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary on-target activity of BI-167107?

BI-167107 is a high-affinity, full agonist for the β2-adrenergic receptor (β2AR) with a dissociation constant (Kd) of 84 pM.[1] Its primary on-target effect is the activation of the β2AR, which is involved in various physiological processes, including bronchodilation.[2][3][4]

Q2: What are the known major off-target effects of BI-167107?

BI-167107 is not a selective β2AR agonist.[2][3][4] A safety panel screen revealed significant activity at other receptors, most notably:

• β1-adrenergic receptor (β1AR): BI-167107 is also a potent agonist of the β1AR with an IC50 of 3.2 nM.[2][3][4]

• α1A-adrenergic receptor (α1A): It acts as an antagonist at the α1A receptor with an IC50 of 32 nM.[2][3][4]

Weaker activity has also been observed at several other targets, including serotonin (B10506) and dopamine (B1211576) transporters and receptors.[3]

Q3: How can I determine the optimal concentration of BI-167107 for my experiments to ensure on-target specificity?

The optimal concentration will be cell-type and assay-dependent. A critical first step is to perform a dose-response curve for your specific assay, measuring a downstream signaling event of β2AR activation (e.g., cAMP accumulation). The goal is to use the lowest concentration that gives a robust on-target effect, which should ideally be significantly lower than the concentrations that would engage off-targets.

Q4: What are the signs of off-target effects in my cell-based assays?

Unexpected or contradictory results can be a sign of off-target effects. For example, if you are studying the role of β2AR in a specific cellular process and observe a phenotype that is inconsistent with known β2AR signaling, it could be due to the engagement of β1AR or other off-targets.

Q5: How can I experimentally confirm that the observed effect of BI-167107 is due to its on-target activity?

Several strategies can be employed:

• Use of a selective antagonist: Co-treatment of your cells with a selective β2AR antagonist should reverse the effects of BI-167107 if they are on-target.

• Use of a structurally unrelated β2AR agonist: Comparing the effects of BI-167107 with another β2AR agonist that has a different chemical structure can help confirm that the observed phenotype is due to β2AR activation.

• Knockdown or knockout of the target: Using techniques like siRNA or CRISPR/Cas9 to reduce or eliminate the expression of β2AR should abolish the effects of BI-167107 if they are on-target.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
High background signal in ELISA or other plate-based assays.	1. Non-specific binding of BI-167107 to the plate or other components. 2. Sub-optimal antibody concentrations. 3. Insufficient washing.	1. Increase the number of wash steps and consider adding a detergent like Tween-20 to your wash buffer.[5][6] 2. Titrate your primary and secondary antibodies to determine the optimal concentration.[7] 3. Ensure thorough washing between all steps of your assay.[6]
Inconsistent results between experiments.	1. Variability in cell health and density. 2. Instability of BI-167107 in solution. 3. Pipetting errors.	1. Ensure consistent cell seeding density and monitor cell morphology. 2. Prepare fresh dilutions of BI-167107 for each experiment from a frozen stock. 3. Use calibrated pipettes and ensure proper mixing of solutions.
Observed cellular phenotype does not align with known β2AR signaling.	1. Off-target effects, likely due to activation of β1AR or antagonism of α1A. 2. Use of an excessively high concentration of BI-167107.	1. Perform a dose-response experiment to determine if a lower concentration can achieve the desired on-target effect without the confounding phenotype. 2. Use a selective β1AR antagonist to see if it blocks the unexpected phenotype. 3. If your cells express α1A, consider if its blockade could explain the observed results.

Data Presentation

Table 1: In Vitro Activity and Selectivity of BI-167107

Target	Activity	Kd (pM)	IC50 (nM)
β2-adrenergic receptor (β2AR)	Agonist	84	-
β1-adrenergic receptor (β1AR)	Agonist	-	3.2
α1A-adrenergic receptor (α1A)	Antagonist	-	32
5-HT1B	Antagonist	-	250
5-HT1A	Agonist	-	1,400
5-HT transporter	Antagonist	-	6,100
D2S	Agonist	-	5,900
μ (MOP)	Agonist	-	6,500
Dopamine transporter	Antagonist	-	7,200

Data compiled from available resources.[3]

Experimental Protocols

Protocol 1: Dose-Response Curve for BI-167107 using a cAMP Assay

Objective: To determine the EC50 of BI-167107 for β2AR-mediated cAMP production in a target cell line.

Methodology:

• Cell Culture: Plate cells expressing β2AR at an appropriate density in a 96-well plate and culture overnight.

• Compound Preparation: Prepare a serial dilution of BI-167107 in a suitable assay buffer. A typical concentration range to test would be from 1 pM to 1 µM.

• Assay Performance: a. Wash the cells with assay buffer. b. Add the different concentrations of BI-167107 to the wells. Include a vehicle control (e.g., DMSO). c. Incubate for a predetermined time (e.g., 15-30 minutes) at 37°C. d. Lyse the cells and measure intracellular cAMP levels using a commercially available cAMP assay kit (e.g., HTRF, ELISA).

• Data Analysis: Plot the cAMP concentration against the log of the BI-167107 concentration and fit the data to a four-parameter logistic curve to determine the EC50.

Protocol 2: Western Blot Analysis to Differentiate β2AR and β1AR Activation

Objective: To assess the phosphorylation of downstream effectors of β2AR and β1AR signaling to distinguish on-target from off-target effects.

Methodology:

• Cell Treatment: Treat cells expressing both β2AR and β1AR with a range of BI-167107 concentrations (e.g., from low nM to high nM) for a short period (e.g., 5-15 minutes).

• Protein Extraction: Lyse the cells in RIPA buffer supplemented with phosphatase and protease inhibitors.[8]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blot: a. Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel. b. Transfer the proteins to a PVDF or nitrocellulose membrane.[9] c. Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour at room temperature. d. Incubate the membrane with primary antibodies against phosphorylated downstream targets (e.g., phospho-CREB for β2AR/β1AR) and total protein as a loading control overnight at 4°C. e. Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. f. Wash the membrane again and detect the signal using an ECL substrate.[8][9]

• Data Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels. A significant increase in phosphorylation at lower concentrations of BI-167107 would suggest on-target β2AR activation, while activation at higher concentrations may indicate β1AR engagement.

Mandatory Visualizations

Caption: On-target (β2AR) and major off-target (β1AR) signaling pathways of BI-167107.

Caption: Experimental workflow for optimizing BI-167107 concentration.

Caption: Troubleshooting decision tree for unexpected results with BI-167107.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. opnme.com [opnme.com]
• 4. Pardon Our Interruption [opnme.com]
• 5. ELISA Troubleshooting Guide | Bio-Techne [bio-techne.com]
• 6. How to deal with high background in ELISA | Abcam [abcam.com]
• 7. benchchem.com [benchchem.com]
• 8. bio-rad.com [bio-rad.com]
• 9. genscript.com [genscript.com]

Technical Support Center: Mitigating BI-167107 Off-Target Activity

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the β1-adrenergic receptor (β1AR) and α1A-adrenergic receptor (α1A) off-target activities of BI-167107.

Frequently Asked Questions (FAQs)

Q1: What is BI-167107 and what are its known off-target activities?

A1: BI-167107 is a potent and long-acting β2 adrenergic receptor (β2AR) agonist.[1][2] While it is a valuable tool for structural biology, particularly for crystallizing β-adrenergic receptors, it is not a selective β2AR agonist.[1][2] Its primary off-target activities are significant agonism at the β1-adrenergic receptor (β1AR) and antagonism at the α1A-adrenergic receptor (α1A).[1][2]

Q2: What are the reported potencies for BI-167107's on- and off-target activities?

A2: The in vitro activity of BI-167107 at its primary target and key off-targets is summarized in the table below.

Target	Activity	IC50
β2AR	Agonist	-
β1AR	Agonist	3.2 nM [1][2]
α1A	Antagonist	32 nM [1][2]

Q3: Why is it important to mitigate these off-target activities in my experiments?

A3: Off-target activities can lead to confounding results and misinterpretation of experimental data. β1AR activation can induce cardiac effects, while α1A antagonism can influence smooth muscle contraction and blood pressure. Understanding and mitigating these effects are crucial for obtaining clean, target-specific data.

Q4: What are the general strategies to mitigate off-target effects of a compound like BI-167107?

A4: General strategies include:

• Structural Modification: Altering the chemical structure of BI-167107 to reduce its affinity for β1AR and α1A while maintaining β2AR activity.[3] This often involves exploring the structure-activity relationships (SAR) of the compound and related analogs.

• Use of Selective Antagonists: Co-administration of selective antagonists for β1AR (e.g., betaxolol, atenolol) and α1A (e.g., prazosin) can block the off-target effects of BI-167107 in functional assays.

• Cell Line Selection: Utilize cell lines that endogenously express high levels of β2AR and low or no levels of β1AR and α1A. Alternatively, use engineered cell lines expressing only the target of interest.

• Counter-Screening: Routinely test BI-167107 in functional assays specific for β1AR and α1A to quantify the extent of off-target activity under your experimental conditions.

Troubleshooting Guides

This section provides guidance for specific issues you may encounter during your experiments with BI-167107.

Issue 1: Unexpected or Inconsistent Results in β2AR Functional Assays

Possible Cause	Troubleshooting Step
Confounding β1AR Agonist Activity	1. Confirm β1AR expression: Check the expression level of β1AR in your cell line using qPCR or Western blot. 2. Use a selective β1AR antagonist: Pre-incubate your cells with a selective β1AR antagonist (e.g., ICI 118,551 is β2 selective, so a β1 selective antagonist like CGP 20712A would be appropriate) before adding BI-167107. 3. Perform a β1AR functional assay: Run a parallel cAMP assay on cells expressing only β1AR to quantify the contribution of this off-target activity.
Underlying α1A Antagonist Activity	1. Assess α1A signaling: If your experimental system has endogenous α1A signaling, BI-167107 could interfere with it. 2. Use an α1A agonist: In systems where α1A is expressed, co-administer a selective α1A agonist (e.g., A-61603)[4] to see if BI-167107 antagonizes its effect.
High Background Signal	1. Check for constitutive activity: Some cell lines may exhibit high basal GPCR activity. Consider using an inverse agonist to lower the baseline.[5] 2. Optimize assay conditions: Adjust cell density, serum concentration, and incubation times to minimize background.
Poor Dose-Response Curve	1. Verify ligand concentration: Ensure the accuracy of your BI-167107 stock solution and dilutions. 2. Check cell health: Poor cell viability can lead to inconsistent responses.[6] 3. Optimize incubation time: The long-acting nature of BI-167107 may require longer incubation times to reach equilibrium.

Issue 2: Difficulty in Isolating β2AR-Specific Effects

Possible Cause	Troubleshooting Step
Substantial Off-Target Receptor Expression	1. Characterize your cell line: Perform radioligand binding studies or functional assays with selective agonists/antagonists for β1AR, β2AR, and α1A to determine the receptor population. 2. Switch to a different cell line: Consider using a cell line with a more favorable receptor expression profile (e.g., CHO or HEK293 cells engineered to express only β2AR).
Inability to Differentiate Signaling Pathways	1. Use pathway-specific inhibitors: Employ inhibitors of downstream signaling molecules (e.g., PKA inhibitors for cAMP pathway) to dissect the contribution of each receptor. 2. Measure multiple signaling readouts: Besides cAMP, consider measuring other signaling events like β-arrestin recruitment, which may show different profiles for each receptor.

Experimental Protocols

Protocol 1: β1AR Off-Target Activity Assessment (cAMP Accumulation Assay)

This protocol is designed to quantify the agonist activity of BI-167107 at the β1AR.

Materials:

• Cells expressing human β1AR (e.g., CHO-β1AR or HEK293-β1AR)

• Assay buffer (e.g., HBSS with 20 mM HEPES, 0.1% BSA, and a phosphodiesterase inhibitor like 0.5 mM IBMX)

• BI-167107

• Isoproterenol (B85558) (non-selective β-agonist, positive control)

• cAMP detection kit (e.g., HTRF, ELISA, or fluorescence-based)

Procedure:

• Cell Plating: Seed the β1AR-expressing cells in a 96- or 384-well plate at a predetermined optimal density and culture overnight.

• Compound Preparation: Prepare serial dilutions of BI-167107 and isoproterenol in assay buffer.

• Assay: a. Remove culture medium and wash the cells with assay buffer. b. Add the diluted compounds to the respective wells. c. Incubate for 30-60 minutes at 37°C. d. Lyse the cells and measure intracellular cAMP levels according to the kit manufacturer's instructions.

• Data Analysis: a. Plot the cAMP concentration against the log concentration of the compound. b. Fit the data using a sigmoidal dose-response curve to determine the EC50 and Emax values.

Protocol 2: α1A Off-Target Activity Assessment (Calcium Flux Assay)

This protocol measures the antagonist activity of BI-167107 at the α1A receptor by assessing its ability to inhibit agonist-induced calcium mobilization.

Materials:

• Cells expressing human α1A (e.g., CHO-α1A or HEK293-α1A)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Indo-1 AM)[7]

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• BI-167107

• A-61603 (selective α1A agonist)[4]

• Prazosin (B1663645) (α1 antagonist, positive control)

Procedure:

• Cell Plating: Seed the α1A-expressing cells in a black-walled, clear-bottom 96-well plate and culture overnight.

• Dye Loading: a. Remove culture medium and wash cells with assay buffer. b. Load the cells with the calcium-sensitive dye according to the manufacturer's protocol (typically 30-60 minutes at 37°C). c. Wash the cells to remove excess dye.

• Assay: a. Add serial dilutions of BI-167107 or prazosin to the wells and pre-incubate for 15-30 minutes. b. Place the plate in a fluorescence plate reader capable of kinetic reads. c. Inject a fixed concentration of A-61603 (typically EC80) into the wells and immediately begin recording fluorescence intensity over time.

• Data Analysis: a. Calculate the peak fluorescence response for each well. b. Plot the percentage of inhibition of the A-61603 response against the log concentration of BI-167107 or prazosin. c. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Visualizations

Caption: Signaling pathways for β-adrenergic and α1A-adrenergic receptors.

Caption: Workflow for characterizing and mitigating BI-167107 off-target effects.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Tactical Approaches to Interconverting GPCR Agonists and Antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. innoprot.com [innoprot.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. bu.edu [bu.edu]

Technical Support Center: BI-167107 in Long-Term Cell Culture

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using BI-167107, a potent, long-acting β2-adrenergic receptor (β2AR) agonist, in long-term cell culture experiments. Given its high affinity and slow dissociation rate, prolonged exposure to BI-167107 can lead to specific challenges. This guide offers insights and practical solutions for common issues.

Frequently Asked Questions (FAQs)

Q1: What is BI-167107 and what are its key characteristics?

BI-167107 is a high-affinity, full agonist for the β2-adrenergic receptor (β2AR) with a dissociation constant (Kd) of 84 pM.[1] A key feature is its extremely slow off-rate, with a dissociation half-life of over 30 hours.[2][3] This prolonged receptor occupancy makes it a valuable tool for crystallization studies aimed at stabilizing the active state of the β2AR.[2][3][4] However, it is important to note that BI-167107 is not selective for the β2AR. It also demonstrates high-affinity agonism at the β1-adrenergic receptor (IC50 = 3.2 nM) and antagonist activity at the α1A-adrenergic receptor (IC50 = 32 nM).[3][4] At higher concentrations, it can also interact with other targets, including serotonin (B10506) and dopamine (B1211576) transporters and receptors.[4]

Q2: I am observing a diminished response to BI-167107 over time in my cell culture. What could be the cause?

Prolonged exposure to a potent agonist like BI-167107 can lead to a phenomenon known as receptor desensitization and downregulation . This is a compensatory mechanism by the cell to reduce signaling in the face of persistent stimulation. The process involves several key events:

• Receptor Phosphorylation: Upon sustained activation, the β2AR is phosphorylated by G-protein coupled receptor kinases (GRKs) and Protein Kinase A (PKA).

• β-Arrestin Recruitment: Phosphorylated receptors recruit β-arrestin proteins.

• Receptor Uncoupling: β-arrestin binding sterically hinders the coupling of the receptor to its primary signaling partner, the Gs protein, thereby reducing downstream adenylyl cyclase activation and cAMP production.

• Receptor Internalization: β-arrestin facilitates the internalization of the receptor from the cell surface into endosomes.

• Receptor Downregulation: Internalized receptors can either be recycled back to the cell surface or targeted for lysosomal degradation, leading to a reduction in the total number of receptors. Studies have shown that prolonged agonist exposure can also lead to a decrease in the mRNA levels of the β2-adrenergic receptor.[5]

Due to BI-167107's very slow dissociation rate, these effects can be particularly pronounced.

Q3: Are there any known off-target effects of BI-167107 that I should be aware of in long-term experiments?

Yes, while BI-167107 is a potent β2AR agonist, it is not entirely selective. As mentioned, it also acts as an agonist at β1AR and an antagonist at α1A receptors at nanomolar concentrations.[3][4] At micromolar concentrations, it can interact with several other receptors and transporters, including those for serotonin and dopamine.[4] In long-term cultures, even low concentrations of the compound could potentially lead to cumulative off-target effects. It is crucial to consider the expression profile of these other receptors in your specific cell line and to include appropriate controls to distinguish between β2AR-mediated and potential off-target effects.

Q4: Is BI-167107 stable in cell culture medium for extended periods?

While specific long-term stability data in various cell culture media is not extensively published, one supplier suggests caution when planning continuous dosing periods exceeding half a month, which may imply potential for degradation.[1] It is recommended to prepare fresh dilutions of BI-167107 from a frozen stock for each media change. To minimize degradation, stock solutions should be stored at -20°C or -80°C and protected from light.[6] For critical long-term experiments, it may be advisable to empirically test the stability of BI-167107 under your specific culture conditions.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Decreased Cellular Response (e.g., lower cAMP levels, altered gene expression) over time	Receptor Desensitization and Downregulation: Prolonged stimulation with a high-affinity, long-acting agonist like BI-167107 leads to receptor phosphorylation, β-arrestin recruitment, internalization, and degradation.	1. Intermittent Dosing: Instead of continuous exposure, consider a washout period to allow for receptor resensitization. The duration of the washout will depend on the cell type and can be determined empirically. 2. Titrate Concentration: Use the lowest effective concentration of BI-167107 to minimize excessive receptor stimulation. 3. Monitor Receptor Levels: If possible, quantify β2AR expression at both the mRNA (qPCR) and protein (Western blot, flow cytometry) levels over the course of the experiment. 4. Assess Downstream Signaling Components: Check for alterations in the expression or activity of downstream signaling molecules like adenylyl cyclase or PKA.
Unexpected Phenotypic Changes or Cellular Stress	Off-Target Effects: As BI-167107 is not completely selective, prolonged exposure may lead to effects mediated by other receptors (e.g., β1AR, α1A). Cytotoxicity: Although not well-documented for BI-167107, high concentrations or long-term exposure to any compound can induce cellular stress and cytotoxicity.	1. Use Selective Antagonists: To confirm that the observed effects are β2AR-mediated, co-treat with a selective β2AR antagonist (e.g., ICI 118,551). 2. Test in a Receptor-Null Cell Line: If available, use a cell line that does not express the β2AR as a negative control. 3. Perform Dose-Response and Viability Assays: Conduct a thorough dose-response curve to identify the optimal concentration range and assess cell viability at various concentrations and time points using assays like MTT or trypan blue exclusion.
Variability Between Experiments	Compound Instability: BI-167107 may degrade in culture medium over time. Inconsistent Cell Culture Conditions: Minor variations in cell density, passage number, or media composition can influence cellular responses.	1. Fresh Compound Preparation: Prepare fresh dilutions of BI-167107 from a frozen stock solution immediately before each use. 2. Standardize Protocols: Maintain consistent cell culture practices, including seeding density, passage number, and media formulation. 3. Aliquot Stock Solutions: Aliquot your stock solution of BI-167107 to avoid repeated freeze-thaw cycles.

Data Summary

Table 1: In Vitro Activity Profile of BI-167107

Target	Activity	Affinity/Potency	Reference
β2 Adrenergic Receptor (β2AR)	Full Agonist	Kd: 84 pM	[1]
β1 Adrenergic Receptor (β1AR)	Agonist	IC50: 3.2 nM	[3][4]
α1A Adrenergic Receptor (α1A)	Antagonist	IC50: 32 nM	[3][4]
5-HT Transporter (h)	Antagonist	IC50: 6.1 µM	[4]
5-HT1A (h)	Agonist	IC50: 1.4 µM	[4]
5-HT1B	Antagonist	IC50: 0.25 µM	[4]
D2S (h)	Agonist	IC50: 5.9 µM	[4]
Dopamine Transporter (h)	Antagonist	IC50: 7.2 µM	[4]
μ (MOP) (h)	Agonist	IC50: 6.5 µM	[4]

Kd: Dissociation Constant; IC50: Half-maximal Inhibitory Concentration.

Experimental Protocols

Protocol 1: Assessment of β2AR Desensitization by cAMP Measurement

• Cell Culture and Treatment: Plate cells at a desired density and allow them to adhere overnight. Treat cells with BI-167107 at the desired concentration for various time points (e.g., 0, 1, 6, 12, 24, 48 hours).

• Washout (Optional): For resensitization experiments, remove the BI-167107-containing medium, wash the cells three times with serum-free medium, and incubate in fresh medium for different recovery periods.

• Acute Stimulation: After the long-term treatment (and optional washout), stimulate the cells with a high concentration of a short-acting β2AR agonist (e.g., 10 µM isoproterenol) for 15-30 minutes in the presence of a phosphodiesterase inhibitor (e.g., 100 µM IBMX) to prevent cAMP degradation.

• cAMP Measurement: Lyse the cells and measure intracellular cAMP levels using a commercially available cAMP assay kit (e.g., ELISA, HTRF).

• Data Analysis: Compare the cAMP levels in the long-term treated cells to the vehicle-treated control cells to determine the extent of desensitization.

Protocol 2: Analysis of β2AR Expression by Western Blot

• Cell Treatment and Lysis: Treat cells with BI-167107 as described in Protocol 1. At each time point, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blot: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and then incubate with a primary antibody specific for the β2-adrenergic receptor. Subsequently, incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis: Quantify the band intensity and normalize to a loading control (e.g., GAPDH, β-actin) to determine the relative changes in β2AR protein expression.

Signaling Pathways and Experimental Workflows

Caption: Canonical β2AR signaling pathway activated by BI-167107.

Caption: Workflow of β2AR desensitization with long-term BI-167107 exposure.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Structure of a nanobody-stabilized active state of the β2 adrenoceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pardon Our Interruption [opnme.com]
• 4. Pardon Our Interruption [opnme.com]
• 5. Down-regulation of beta-adrenergic receptors: agonist-induced reduction in receptor mRNA levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. precisionantibody.com [precisionantibody.com]

Technical Support Center: Troubleshooting Experiments with BI-167107

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering inconsistent results in experiments involving the β2 adrenergic receptor (β2AR) agonist, BI-167107.

Frequently Asked Questions (FAQs)

Q1: What is BI-167107 and what is its primary application?

BI-167107 is a potent, high-affinity, and long-acting full agonist for the β2 adrenergic receptor (β2AR).[1][2][3] Its primary utility has been in structural biology to stabilize the active conformation of the β2AR for crystallization studies.[2][3][4] While it is a powerful research tool, its lack of selectivity can be a source of experimental variability.

Q2: What are the key binding and functional parameters of BI-167107?

Understanding the binding affinity and functional potency of BI-167107 is crucial for designing experiments and interpreting results. Below is a summary of its key in vitro parameters.

Parameter	Value	Receptor/Assay
Binding Affinity (Kd)	84 pM	β2AR
Functional Potency (EC50)	0.05 nM	cAMP Accumulation
Dissociation Half-life (t½)	30 hours	β2AR

Data sourced from multiple references.[1][2][3][4]

Q3: Is BI-167107 a selective β2AR agonist?

No, BI-167107 is not a selective β2AR agonist.[2][3][4] It exhibits high affinity for the β1 adrenergic receptor and also has antagonist activity at the α1A adrenergic receptor.[2][3] This lack of selectivity is a critical factor to consider when designing and troubleshooting experiments.

Off-Target	Activity	IC50
β1 Adrenergic Receptor (h)	Agonist	3.2 nM
α1A Adrenergic Receptor (h)	Antagonist	32 nM
5-HT1B	Antagonist	0.25 µM
5-HT1A (h)	Agonist	1.4 µM
5-HT Transporter (h)	Antagonist	6.1 µM
D2S (h)	Agonist	5.9 µM
μ (MOP) (h)	Agonist	6.5 µM
Dopamine Transporter (h)	Antagonist	7.2 µM

Data sourced from multiple references.[2]

Troubleshooting Guides

Issue 1: Inconsistent or Weaker-Than-Expected Response in cAMP Assays

Potential Causes:

• Cell Line Variability: Different cell lines have varying levels of endogenous β2AR, β1AR, and other G-protein coupled receptors (GPCRs). Low receptor expression will lead to a weaker signal.

• Off-Target Effects: If your cells express β1AR, co-activation of this receptor can influence the overall cAMP response. Antagonistic activity at other receptors could also dampen the expected signal depending on the cellular context.

• Ligand Degradation: Improper storage or handling of BI-167107 can lead to its degradation.

• Assay Conditions: Sub-optimal assay conditions, such as incorrect cell density, incubation time, or concentration of IBMX (a phosphodiesterase inhibitor), can affect the outcome.[5]

• Receptor Desensitization: Prolonged exposure to a high-affinity agonist like BI-167107 can lead to receptor desensitization and internalization, reducing the measurable cAMP response.[6]

Troubleshooting Steps:

• Characterize Your Cell Line: Perform qPCR or a saturation binding assay to quantify the expression level of β2AR and key off-target receptors (β1AR, α1A) in your chosen cell line.

• Optimize Assay Parameters:

  • Titrate cell density to find the optimal number of cells per well.

  • Perform a time-course experiment to determine the peak cAMP response time.

  • Optimize the concentration of your phosphodiesterase inhibitor.

• Use a Positive Control: Include a well-characterized β2AR agonist, such as isoproterenol, as a positive control in every experiment to ensure the assay is performing as expected.[6]

• Prepare Fresh Ligand Dilutions: Prepare fresh serial dilutions of BI-167107 for each experiment from a validated stock solution.

• Consider Receptor Internalization: For longer incubation times, consider using an assay that measures total cAMP production or use an endocytosis inhibitor to investigate the impact of receptor internalization.[6]

Issue 2: High Variability in Radioligand Binding Assays

Potential Causes:

• Slow Dissociation Rate: BI-167107 has a very slow off-rate, with a dissociation half-life of 30 hours.[4] This can make it difficult to reach equilibrium in competitive binding assays, leading to variable results.

• Non-Specific Binding: High concentrations of the radioligand or BI-167107 can lead to increased non-specific binding.

• Inadequate Washing Steps: Insufficient washing can lead to high background signal.

• Receptor Conformation: The binding of BI-167107 is sensitive to the conformational state of the receptor.[7] Factors that alter the proportion of active versus inactive receptors can affect binding.

Troubleshooting Steps:

• Increase Incubation Time: For competitive binding assays, a longer incubation time may be necessary to approach equilibrium due to the slow dissociation of BI-167107.

• Optimize Radioligand Concentration: Use a concentration of radioligand that is at or below its Kd for the receptor to minimize non-specific binding.

• Thorough Washing: Ensure your washing steps are sufficient to remove unbound radioligand.

• Determine Non-Specific Binding: Use a high concentration of a competing, unlabeled ligand (e.g., alprenolol) to accurately determine non-specific binding.

• Control for Receptor State: Be aware that assay conditions (e.g., presence of G-proteins or allosteric modulators) can influence the receptor's conformational state and thus ligand binding.[7]

Experimental Protocols

Protocol 1: cAMP Accumulation Assay

This protocol provides a general framework for measuring cAMP accumulation in response to BI-167107 stimulation.

• Cell Culture: Plate cells expressing the β2AR in a 384-well plate at a predetermined optimal density and grow to confluence.[5]

• Assay Buffer Preparation: Prepare an assay buffer (e.g., Hanks' Balanced Salt Solution) supplemented with 5 mM HEPES, 0.1% Bovine Serum Albumin, and 500 µM 3-isobutyl-1-methylxanthine (B1674149) (IBMX).[5]

• Ligand Preparation: Prepare serial dilutions of BI-167107 and a positive control (e.g., isoproterenol) in the assay buffer.

• Cell Stimulation: Remove the culture medium from the cells and add the prepared ligand dilutions.

• Incubation: Incubate the plate at room temperature for 30 minutes.[5]

• Detection: Lyse the cells and measure intracellular cAMP levels using a suitable detection kit (e.g., HTRF, AlphaScreen, or ELISA) according to the manufacturer's instructions.

• Data Analysis: Plot the cAMP response against the logarithm of the agonist concentration and fit the data to a sigmoidal dose-response curve to determine the EC50.

Protocol 2: Radioligand Competition Binding Assay

This protocol outlines a general procedure for a competitive radioligand binding assay to determine the binding affinity of BI-167107.

• Membrane Preparation: Prepare cell membranes from cells expressing the β2AR.

• Assay Buffer: Prepare a suitable binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

• Reaction Mixture: In a 96-well plate, combine the cell membranes, a fixed concentration of a suitable β2AR radioligand (e.g., [3H]-dihydroalprenolol), and varying concentrations of unlabeled BI-167107.

• Incubation: Incubate the plate at a controlled temperature for a sufficient time to allow the binding to reach equilibrium. Given the slow off-rate of BI-167107, this may require several hours.

• Termination of Binding: Rapidly filter the reaction mixture through a glass fiber filter to separate bound from free radioligand.

• Washing: Wash the filters multiple times with ice-cold binding buffer to remove non-specifically bound radioligand.

• Detection: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration and fit the data to a one-site competition model to determine the IC50, which can then be converted to a Ki value.

Visualizations

Caption: Simplified signaling pathway of the β2 adrenergic receptor upon activation by BI-167107.

Caption: A generalized workflow for a typical cell-based assay involving ligand treatment.

Caption: A logical troubleshooting flowchart for addressing inconsistent experimental results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. opnme.com [opnme.com]
• 4. Pardon Our Interruption [opnme.com]
• 5. Structure of a nanobody-stabilized active state of the β2 adrenoceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. High-Affinity Functional Fluorescent Ligands for Human β-Adrenoceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Agonist binding by the β2-adrenergic receptor: an effect of receptor conformation on ligand association–dissociation characteristics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Radioligand Binding Assays with BI-167107

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing BI-167107 in radioligand binding assays. Given that BI-167107 is a high-affinity β2 adrenergic receptor agonist with a slow dissociation rate, specific challenges may arise during assay optimization. This guide is designed to address these potential issues directly.

Frequently Asked Questions (FAQs)

Q1: What is BI-167107 and what are its primary binding characteristics?

BI-167107 is a potent and long-acting full agonist for the β2 adrenergic receptor (β2AR).[1][2] It exhibits a very high affinity with a dissociation constant (Kd) of 84 pM and has an extremely slow dissociation rate, with a half-life of over 30 hours.[2][3] These properties were instrumental in its use for stabilizing the active state of the β2AR for structural crystallization studies.[1][3][4]

Q2: Is BI-167107 selective for the β2 adrenergic receptor?

No, BI-167107 is not a selective β2AR agonist.[1][3] It also demonstrates high-affinity binding to the β1 adrenergic receptor (β1AR) and the α1A adrenergic receptor.[1][3] This lack of selectivity is a critical consideration when designing and interpreting binding assays, especially in systems expressing multiple adrenergic receptor subtypes.

Q3: Can I use BI-167107 as a radioligand in my binding assay?

While BI-167107 has been used extensively as a non-radioactive tool to study the β2AR, for it to be used as a radioligand, it would need to be isotopically labeled (e.g., with tritium (B154650) [³H] or iodine-125 (B85253) [¹²⁵I]). This guide assumes you are working with a radiolabeled form of BI-167107 or a compound with similar characteristics. Radioligand binding assays are a sensitive and standard method for quantifying receptor-ligand interactions.[5][6]

Q4: What are the key parameters I should determine when optimizing my radioligand binding assay?

When optimizing your assay, you should aim to determine the dissociation constant (Kd), the maximum number of binding sites (Bmax), and the association (kon) and dissociation (koff) rate constants.[5] Saturation binding experiments are performed to determine Kd and Bmax, while kinetic experiments are used to determine kon and koff.[5]

Troubleshooting Guide

High Non-Specific Binding

Problem: I am observing high background signal, making it difficult to determine specific binding.

Possible Causes & Solutions:

Cause	Solution
Radioligand concentration is too high.	Decrease the concentration of the radiolabeled BI-167107. High concentrations can lead to binding to low-affinity, non-specific sites.[7]
Insufficient washing.	Increase the number and volume of wash steps to more effectively remove unbound radioligand.[7][8] Use ice-cold wash buffer to minimize dissociation of specifically bound ligand during the wash steps.[8]
Radioligand sticking to filters or plates.	Pre-soak filters in a blocking agent like polyethyleneimine (PEI) to reduce non-specific binding of the radioligand to the filter material.[7] Consider using alternative filter types or adding a blocking agent like Bovine Serum Albumin (BSA) to the assay buffer.[8]
Inappropriate blocking agent.	Test different blocking agents, such as BSA or casein, to find the most effective one for your system.[8][9]
High amount of membrane protein.	Titrate the amount of membrane preparation used in the assay. Using too much protein can increase non-specific binding.[10]

Low or No Specific Binding

Problem: I am unable to detect a clear specific binding signal.

Possible Causes & Solutions:

Cause	Solution
Receptor degradation or inactivity.	Ensure proper storage and handling of your membrane preparations. Include protease inhibitors in your buffers during preparation to prevent receptor degradation.[7] Confirm receptor expression using a complementary technique like Western blotting.
Radioligand degradation.	Verify the quality and purity of your radiolabeled BI-167107. Store it according to the manufacturer's instructions to prevent degradation.
Incubation time is too short to reach equilibrium.	Due to BI-167107's slow association and dissociation rates, a longer incubation time may be necessary to reach equilibrium.[3] Perform a time-course experiment to determine the optimal incubation time for your specific assay conditions.[7]
Incorrect assay buffer composition.	Optimize the pH, ionic strength, and divalent cation concentrations in your assay buffer. These factors can significantly impact receptor conformation and ligand binding.[9]
Low receptor expression.	Use a cell line or tissue known to have higher expression levels of the target receptor.[7]

Poor Reproducibility

Problem: My results are inconsistent between experiments.

Possible Causes & Solutions:

Cause	Solution
Inconsistent assay conditions.	Strictly adhere to standardized protocols. Minor variations in temperature, incubation times, and reagent concentrations can lead to significant variability.[7][9]
Reagent variability.	Prepare reagents in large batches and aliquot for single use to minimize freeze-thaw cycles and ensure consistency between experiments.[9] Regularly check the quality of all reagents.
Pipetting errors.	Calibrate and regularly maintain your pipettes. Use proper pipetting techniques to ensure accurate and consistent volumes.
Cell line instability.	If using cultured cells, be aware that receptor expression levels can change with passage number. Regularly authenticate your cell lines.[7]

Experimental Protocols

General Protocol for a Competitive Radioligand Binding Assay

This protocol provides a general framework for a competitive binding assay to determine the affinity (Ki) of a test compound against radiolabeled BI-167107.

1. Membrane Preparation:

• Homogenize cells or tissues expressing the target receptor in an ice-cold lysis buffer containing protease inhibitors.

• Centrifuge the homogenate at a low speed to remove nuclei and cellular debris.

• Pellet the membranes from the supernatant by high-speed centrifugation.

• Wash the membrane pellet with a fresh buffer and resuspend it in the assay buffer.

• Determine the protein concentration of the membrane preparation using a standard method like the BCA assay.

2. Binding Reaction:

• In a 96-well plate, combine the following in each well:

  • Membrane preparation (e.g., 10-50 µg of protein).

  • A fixed concentration of radiolabeled BI-167107 (typically at or below its Kd).

  • A range of concentrations of the unlabeled test compound.

• For determining non-specific binding, use a high concentration of a suitable non-selective antagonist (e.g., 10 µM propranolol).

• For determining total binding, add assay buffer instead of the unlabeled compound.

3. Incubation:

• Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a sufficient time to allow the binding to reach equilibrium. Given the slow kinetics of BI-167107, this may require several hours.

4. Separation of Bound and Free Radioligand:

• Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester.

• Wash the filters multiple times with ice-cold wash buffer to remove any unbound radioligand.[11]

5. Detection:

• Dry the filters and add a scintillation cocktail.

• Count the radioactivity trapped on the filters using a scintillation counter.

6. Data Analysis:

• Subtract the non-specific binding from all other measurements to obtain specific binding.

• Plot the specific binding as a function of the log concentration of the test compound.

• Fit the data using a non-linear regression model to determine the IC50 value.

• Calculate the Ki value using the Cheng-Prusoff equation.

Visualizations

Caption: Workflow for a competitive radioligand binding assay.

Caption: BI-167107 signaling pathway via the β2 adrenergic receptor.

References

• 1. opnme.com [opnme.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. Structure of a nanobody-stabilized active state of the β2 adrenoceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. giffordbioscience.com [giffordbioscience.com]
• 6. Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls  - Fluidic Sciences Ltd % [fluidic.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. swordbio.com [swordbio.com]
• 10. researchgate.net [researchgate.net]
• 11. giffordbioscience.com [giffordbioscience.com]

Technical Support Center: Crystallization of GPCRs with BI-167107

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing BI-167107 to facilitate the crystallization of G protein-coupled receptors (GPCRs), such as the β2-adrenergic receptor (β2AR).

Introduction to BI-167107 in GPCR Crystallization

BI-167107 is a high-affinity, full agonist for the β2-adrenergic receptor with a slow dissociation rate.[1] Its primary role in structural biology is not to be crystallized alone, but to act as a stabilizing agent for GPCRs, locking them in their active conformation. This stabilization is crucial for overcoming the inherent flexibility and instability of GPCRs, which is a major hurdle in obtaining high-quality crystals for X-ray crystallography.[2]

The challenges in crystallizing a GPCR in complex with BI-167107 are often related to the GPCR itself, the overall complex stability, and the intricacies of the crystallization method, most commonly the lipidic cubic phase (LCP) technique.[3][4]

Frequently Asked Questions (FAQs)

Q1: What is the primary function of BI-167107 in my crystallization experiment?

A1: BI-167107 is a tool compound used to stabilize the active state of the β2-adrenergic receptor and other GPCRs.[1] Due to its high potency and slow dissociation from the target, it ensures that the receptor remains in a stable, active conformation, which is more amenable to crystallization.[1] Efforts to obtain agonist-bound active-state GPCR structures have proven difficult due to the inherent instability of this state in the absence of a stabilizing G protein or a high-affinity agonist like BI-167107.[1]

Q2: I am not getting any crystals. What are the common reasons for crystallization failure with a GPCR-BI-167107 complex?

A2: Several factors can contribute to crystallization failure:

• Protein Quality and Stability: The GPCR sample must be of high purity, homogeneity, and stability. Aggregated or denatured protein will not crystallize.

• Complex Instability: Even with BI-167107, the GPCR active state can be transient. Further stabilization through protein engineering, such as fusion to T4 lysozyme (B549824) (T4L) or complex formation with a nanobody (e.g., Nb80), is often necessary.[5][6][7]

• Incorrect LCP Properties: The lipidic cubic phase must be properly formed. The ideal temperature range for monoolein-based LCP is 21–23 °C.[8]

• Suboptimal Crystallization Conditions: The precipitant solution, pH, and additives may not be suitable for inducing crystal nucleation. Extensive screening of these conditions is crucial.

Q3: My crystallization drops show amorphous precipitate instead of crystals. What should I do?

A3: Amorphous precipitation occurs when the protein comes out of solution too rapidly and in a disordered manner. To address this, consider the following:

• Reduce Protein and Precipitant Concentrations: Lowering the concentration of the GPCR-BI-167107 complex or the precipitant can slow down the process, favoring ordered crystal growth.

• Vary Temperature: Adjusting the incubation temperature can alter the solubility and kinetics of the system.[8]

• Optimize Additives: The addition of small molecules or salts can sometimes improve solubility and prevent precipitation.

• Refine Protein Purity: Ensure your protein preparation is free of aggregates and impurities that can act as nucleation sites for amorphous precipitation.

Q4: I am getting very small or poorly diffracting crystals. How can I improve their quality?

A4: To improve the size and diffraction quality of your crystals:

• Optimize Precipitant Concentration: Fine-tuning the precipitant concentration can slow crystal growth, leading to larger, more ordered crystals.

• Control Nucleation: Micro-seeding, where microscopic crystals from a previous experiment are introduced into a new drop, can promote the growth of fewer, larger crystals.

• Modify the Protein Construct: Small variations in the protein construct, such as truncating flexible termini, can improve crystal packing.

• Adjust LCP Composition: Varying the lipid or including additives like cholesterol can influence the crystal packing and quality.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
No Crystals, Clear Drops	Insufficient supersaturation; Protein concentration too low; Precipitant concentration too low.	Increase protein concentration; Increase precipitant concentration; Try a different precipitant or a broader screen of conditions.
Amorphous Precipitate	Supersaturation is too high; Protein instability or aggregation.	Decrease protein and/or precipitant concentration; Screen different pH values and additives to improve solubility; Re-purify the protein to remove aggregates; Consider adding a stabilizing nanobody.[9]
Phase Separation	High concentration of certain polymers (e.g., PEGs); Imbalance in salt concentrations.	Try a different precipitant class (e.g., salt-based instead of PEG-based); Adjust the salt concentration in the protein solution.
Showers of Microcrystals	Excessive nucleation.	Reduce protein and/or precipitant concentration; Increase the volume of the crystallization drop; Try micro-seeding with a lower seed stock concentration.
Poorly Diffracting Crystals	Internal disorder in the crystal lattice; Small crystal size.	Optimize crystallization conditions to slow down growth (e.g., lower temperature, finer adjustments of precipitant concentration); Try additives that may improve crystal packing; Consider using a different stabilizing nanobody or protein construct.[10]
Difficulty in Handling LCP	Incorrect temperature; Improper mixing.	Ensure LCP preparation is performed between 21-23°C for monoolein-based lipids.[8] Use coupled syringes for thorough mixing until the phase is clear and viscous.

Experimental Protocols and Data

Key Experimental Considerations for Crystallizing a GPCR with BI-167107

Successful crystallization of a GPCR, such as the β2AR, in its active state bound to BI-167107 has often been achieved through a combination of techniques:

• Protein Engineering: The inherent flexibility of GPCRs, particularly in their intracellular loops, is a major obstacle to crystallization.[2] To overcome this, the third intracellular loop (ICL3) is often replaced with a more stable protein, such as T4 Lysozyme (T4L).[5] This β2AR-T4L fusion protein has been shown to retain near-native pharmacological properties.

• Nanobody Stabilization: To further stabilize the active conformation induced by BI-167107, a conformation-specific nanobody, such as Nb80, is used.[7] Nanobodies are small, stable antibody fragments that can bind to and stabilize specific protein conformations.[6]

• Lipidic Cubic Phase (LCP) Crystallization: LCP is a membrane-mimetic environment that has proven highly successful for crystallizing membrane proteins like GPCRs.[3][4] The GPCR-BI-167107-nanobody complex is reconstituted into a lipidic mesophase, typically composed of monoolein (B16389) and cholesterol.[5]

Example Crystallization Conditions for β2AR-T4L-BI-167107-Nb80 Complex

The following table summarizes typical conditions used in the successful crystallization of the β2AR-T4L in complex with BI-167107 and Nb80, as derived from published studies.

Parameter	Value / Condition	Reference
Protein Construct	β2AR with T4 Lysozyme replacing ICL3	[5]
Stabilizing Ligand	BI-167107	[5]
Stabilizing Nanobody	Nb80	[5]
Crystallization Method	Lipidic Cubic Phase (LCP)	[5]
LCP Composition	Monoolein with 10% (w/w) cholesterol	[5]
Protein:Lipid Ratio	1:1.5 (w/w)	[5]
Precipitant Solution	39-44% PEG 400, 100 mM Tris pH 8.0, 4% DMSO, 1% 1,2,3-heptanetriol	[5]
Temperature	20°C	[5]

Visualizing the Experimental Workflow and Signaling Pathway

Logical Workflow for GPCR-BI-167107 Crystallization

The following diagram illustrates the general workflow for the crystallization of a GPCR stabilized by BI-167107 and a nanobody using the LCP method.

General workflow for GPCR-BI-167107 co-crystallization.

β2-Adrenergic Receptor Signaling Pathway

This diagram illustrates the canonical Gs-protein signaling pathway activated by an agonist like BI-167107 binding to the β2-adrenergic receptor.

β2-Adrenergic Receptor Gs signaling pathway.

References

• 1. opnme.com [opnme.com]
• 2. Structural Features of β2 Adrenergic Receptor: Crystal Structures and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GPCR crystallization using lipidic cubic phase technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Toward drug design: recent progress in the structure determination of GPCRs, a membrane protein family with high potential as pharmaceutical targets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure of a nanobody-stabilized active state of the β2 adrenoceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nanobody stabilization of G protein coupled receptor conformational states - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nanobodies to Study G Protein-Coupled Receptor Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Lipidic Cubic Phase (LCP) - Crystallizing Membrane Proteins [formulatrix.com]
• 9. biozentrum.unibas.ch [biozentrum.unibas.ch]
• 10. kaggle.com [kaggle.com]

Technical Support Center: BI-167107 Analog Synthesis for Improved Selectivity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of BI-167107 analogs to improve selectivity for the β2-adrenergic receptor (β2AR).

I. Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis and evaluation of BI-167107 analogs.

Synthetic Chemistry

Issue: Low yield or incomplete reaction during N-alkylation of the benzoxazinone (B8607429) core.

• Potential Cause: Poor solubility of starting materials or base in the chosen solvent.

• Troubleshooting Steps:

  • Solvent Change: Switch to a higher-boiling polar aprotic solvent like DMF or DMSO to improve solubility.

  • Base Selection: Consider using a more soluble and stronger base such as cesium carbonate (Cs₂CO₃) in place of potassium carbonate (K₂CO₃).

  • Microwave Irradiation: Employing a microwave reactor can sometimes drive sluggish reactions to completion by providing localized and efficient heating.

  • Phase-Transfer Catalyst: For reactions in less polar solvents, the addition of a phase-transfer catalyst (e.g., a quaternary ammonium (B1175870) salt) can facilitate the reaction between the deprotonated benzoxazinone and the alkyl halide.

Issue: Formation of O-alkylation side products.

• Potential Cause: The oxygen atom of the benzoxazinone can also be nucleophilic, leading to the formation of an undesired O-alkylated product.

• Troubleshooting Steps:

  • Protecting Groups: If feasible, consider protecting the hydroxyl group on the benzoxazinone ring prior to N-alkylation.

  • Reaction Conditions: Lowering the reaction temperature may favor N-alkylation over O-alkylation.

  • Base Stoichiometry: Careful control of the base stoichiometry can sometimes minimize the formation of side products.

Issue: Difficulty in purifying the final BI-167107 analog.

• Potential Cause: The final product may have similar polarity to starting materials or byproducts, making chromatographic separation challenging.

• Troubleshooting Steps:

  • Chromatography Optimization:

    • Column Type: Experiment with different stationary phases (e.g., silica (B1680970) gel, alumina, or reverse-phase C18).

    • Solvent System: Perform a thorough screen of solvent systems with varying polarities. A gradient elution may be necessary to achieve good separation.

    • Additives: For basic compounds, adding a small amount of a volatile base (e.g., triethylamine) to the mobile phase can improve peak shape. For acidic compounds, a volatile acid (e.g., acetic acid) can be beneficial.

  • Recrystallization: If the compound is a solid, recrystallization from a suitable solvent system can be a highly effective purification method.

  • Preparative HPLC: For challenging separations, preparative high-performance liquid chromatography (HPLC) can provide high purity material.

Selectivity Assays

Issue: High non-specific binding in radioligand binding assays.

• Potential Cause: The radioligand may be binding to non-receptor sites on the cell membranes, filters, or assay plates.

• Troubleshooting Steps:

  • Blocking Agents: Include a blocking agent like bovine serum albumin (BSA) in the assay buffer to reduce non-specific binding to surfaces.

  • Filter Pre-treatment: Pre-soak the filter mats in a solution of a blocking agent, such as polyethyleneimine (PEI), to reduce radioligand binding to the filter itself.

  • Optimize Washing: Increase the number and volume of washes with ice-cold buffer to more effectively remove unbound radioligand.

  • Receptor Concentration: Use the lowest concentration of membrane preparation that provides a robust specific binding signal.

Issue: Low signal or no response in cAMP functional assays.

• Potential Cause: The cells may not be responding to the agonist, or the assay conditions may not be optimal.

• Troubleshooting Steps:

  • Cell Health and Receptor Expression: Ensure that the cells are healthy, within a low passage number, and express the target receptor at sufficient levels.

  • Agonist Concentration: Perform a dose-response curve to determine the optimal agonist concentration for stimulation.

  • PDE Inhibitor: Include a phosphodiesterase (PDE) inhibitor, such as IBMX, in the assay buffer to prevent the degradation of cAMP.

  • Incubation Time: Optimize the incubation time for agonist stimulation to achieve a maximal cAMP response.

II. Frequently Asked Questions (FAQs)

Q1: What is the rationale for synthesizing analogs of BI-167107 to improve selectivity?

A1: BI-167107 is a potent and long-acting agonist of the β2-adrenergic receptor (β2AR). However, it is not selective and also exhibits high affinity for the β1-adrenergic receptor (β1AR) and some antagonist activity at the α1A-adrenergic receptor (α1AAR).[1][2] Activation of β1AR can lead to cardiovascular side effects such as increased heart rate. Therefore, developing analogs of BI-167107 with improved selectivity for β2AR over β1AR and other off-targets is a key objective for developing safer therapeutic agents.

Q2: What are the key structural modifications to improve the β2-selectivity of BI-167107 analogs?

A2: Structure-activity relationship (SAR) studies of β-adrenergic agonists have identified several key areas for modification to enhance β2-selectivity:

• N-Substituent: The group attached to the nitrogen atom of the ethanolamine (B43304) side chain is crucial. Larger, bulkier substituents tend to favor interaction with the more accommodating binding pocket of the β2AR compared to the β1AR.

• Aromatic Ring System: Modifications to the phenyl ring attached to the ethanolamine side chain can significantly impact selectivity. For instance, a BI-167107 analog with a carboxylic acid group at the C-3 position of the phenyl ring has been reported to exhibit higher β2 subtype selectivity.[3]

• Benzoxazinone Headgroup: While the 5-hydroxy-4H-benzo[3][4]oxazin-3-one moiety is important for high-affinity binding, subtle modifications to this part of the molecule could potentially influence selectivity.

Q3: What are the essential experiments to determine the selectivity profile of newly synthesized BI-167107 analogs?

A3: A comprehensive selectivity profile should be determined using a combination of binding and functional assays:

• Radioligand Binding Assays: These assays are used to determine the binding affinity (Ki or Kd) of the new analogs for the target receptor (β2AR) and the key off-target receptors (β1AR and α1AAR). A higher Ki value for the off-target receptors compared to the target receptor indicates selectivity.

• Functional Assays (cAMP Accumulation): Since β1AR and β2AR are Gs-coupled receptors that lead to an increase in intracellular cyclic AMP (cAMP) upon activation, a cAMP assay is a crucial functional readout. By measuring the EC50 values for cAMP production in cells expressing each receptor subtype, you can determine the functional potency and selectivity of your analogs. For the α1AAR, which is Gq-coupled, a different functional assay, such as measuring intracellular calcium mobilization, would be required to assess antagonist activity.

III. Data Presentation

Table 1: Selectivity Profile of BI-167107 and Other β-Adrenergic Agonists

Compound	β2AR Ki (nM)	β1AR Ki (nM)	α1AAR IC50 (nM)	β1/β2 Selectivity Ratio (Ki)	Reference
BI-167107	0.084 (Kd)	3.2 (IC50)	32	~38	[5][6]
Salbutamol	-	-	-	29-fold (β2 over β1)	[7]
Salmeterol	High β2 affinity	Lower β1 affinity	-	High
Formoterol	High β2 affinity	Lower β1 affinity	-	High

Note: Data for BI-167107 at β1AR and α1AAR are presented as IC50 values from radioligand binding assays. The selectivity ratio is an approximation based on these values. Data for other agonists are presented as reported selectivity ratios or qualitative descriptions of affinity.

IV. Experimental Protocols

General Protocol for Radioligand Competition Binding Assay

This protocol is a general guideline and should be optimized for the specific receptors and radioligands used.

Materials:

• Cell membranes expressing the target receptor (β1AR, β2AR, or α1AAR)

• Radioligand (e.g., [³H]-Dihydroalprenolol for β-receptors)

• Unlabeled competitor (BI-167107 analog)

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, pH 7.4)

• Wash buffer (ice-cold assay buffer)

• 96-well plates

• Glass fiber filter mats

• Scintillation cocktail

• Scintillation counter

Procedure:

• Prepare Reagents: Prepare serial dilutions of the unlabeled BI-167107 analog.

• Assay Setup: In a 96-well plate, add the following in triplicate:

  • Total Binding: Cell membranes, radioligand, and assay buffer.

  • Non-specific Binding: Cell membranes, radioligand, and a saturating concentration of a known non-selective antagonist (e.g., propranolol (B1214883) for β-receptors).

  • Competition: Cell membranes, radioligand, and varying concentrations of the BI-167107 analog.

• Incubation: Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Filtration: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Scintillation Counting: Place the filter mats in scintillation vials, add scintillation cocktail, and measure the radioactivity.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of the competitor.

  • Determine the IC50 value using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation.

General Protocol for cAMP Functional Assay

This protocol is a general guideline and should be optimized for the specific cell line and assay kit used.

Materials:

• Cells expressing the target receptor (β1AR or β2AR)

• BI-167107 analog

• Stimulation buffer (e.g., HBSS with a PDE inhibitor like IBMX)

• cAMP assay kit (e.g., HTRF, AlphaScreen, or ELISA-based)

• 384-well plates

• Plate reader compatible with the chosen assay kit

Procedure:

• Cell Seeding: Seed the cells into 384-well plates and allow them to attach overnight.

• Compound Addition: Prepare serial dilutions of the BI-167107 analog in stimulation buffer and add to the cells.

• Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 30 minutes) to stimulate cAMP production.

• Cell Lysis and Detection: Add the lysis and detection reagents from the cAMP assay kit to each well.

• Incubation: Incubate at room temperature as per the kit instructions.

• Plate Reading: Read the plate on a compatible plate reader.

• Data Analysis:

  • Plot the assay signal against the log concentration of the BI-167107 analog.

  • Use non-linear regression to determine the EC50 (concentration for 50% of maximal response) and Emax (maximal response).

V. Visualizations

Caption: Signaling pathways for β1/β2-AR agonism and α1A-AR antagonism.

Caption: Experimental workflow for BI-167107 analog synthesis and selectivity screening.

References

• 1. High-Affinity Functional Fluorescent Ligands for Human β-Adrenoceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacology of long-acting beta-agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Pardon Our Interruption [opnme.com]
• 5. Salbutamol Result Summary | BioGRID [thebiogrid.org]
• 6. researchgate.net [researchgate.net]
• 7. The selectivity of β-adrenoceptor agonists at human β1-, β2- and β3-adrenoceptors - PMC [pmc.ncbi.nlm.nih.gov]

BI-167107 Technical Support Center: Interpreting Unexpected Results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals interpret unexpected results during experiments with BI-167107.

Frequently Asked Questions (FAQs)

Q1: Why am I observing a response in a cell line that reportedly has low or no β2-adrenergic receptor (β2AR) expression?

A1: This is a common issue and is often attributable to the non-selective profile of BI-167107. While it is a very high-affinity β2AR agonist, it also exhibits high potency at other adrenergic receptors.[1][2][3] An unexpected response could be due to:

• β1-Adrenergic Receptor (β1AR) Agonism: BI-167107 is also a very potent agonist for the β1AR.[1][2][3] Your cell line might express β1AR, leading to a physiological response.

• α1A-Adrenergic Receptor (α1A-AR) Antagonism: The compound shows antagonist activity at the α1A receptor.[1][2][3] If your experimental system has endogenous α1A-AR signaling, BI-167107 could be inhibiting this pathway, leading to an indirect effect that might be misinterpreted.

• Other Off-Target Activities: At higher concentrations (in the micromolar range), BI-167107 can interact with various other receptors and transporters, including serotonin (B10506) and dopamine (B1211576) receptors.[1][3]

Recommendation: Please refer to the Troubleshooting Guide below for strategies to identify and confirm the source of the observed effect.

Q2: The magnitude of the downstream signaling (e.g., cAMP accumulation) is lower or different than expected for a "full agonist." Why might this be?

A2: Several factors can contribute to this observation:

• Receptor Desensitization: BI-167107 is a potent, long-acting agonist with a very slow dissociation rate.[3][4] Prolonged exposure can lead to rapid receptor phosphorylation, β-arrestin recruitment, and subsequent receptor internalization and desensitization, ultimately dampening the signaling output over time.

• Biased Agonism: The concept of a "full agonist" can be pathway-dependent. BI-167107 might be a full agonist for G-protein coupling but may differ in its ability to promote β-arrestin signaling compared to other agonists. This "biased agonism" can result in a signaling signature that is different from a reference agonist like isoproterenol.

• Intermediate Receptor States: Recent studies suggest that even potent agonists like BI-167107 may not stabilize a single, fully active receptor conformation. Instead, they may promote an ensemble of active-like or intermediate states.[5][6] The specific downstream signaling efficiency can depend on the population and stability of these distinct conformations.

Q3: I am using BI-167107 to stabilize the β2AR for structural studies, but the receptor appears conformationally heterogeneous. Is this expected?

A3: Yes, this is not entirely unexpected. While BI-167107 is an excellent tool for stabilizing the active state of β2AR, particularly for crystallization and cryo-EM, the receptor is an inherently dynamic protein.[1][2][3][7] Molecular dynamics simulations and biophysical studies have shown that even when bound to a potent agonist, the receptor can still sample multiple conformations.[6][8] The presence of other binding partners, such as G-proteins or stabilizing nanobodies (e.g., Nb80), is often required to lock the receptor into a more homogenous, fully active state.[7][9][10]

Troubleshooting Guides

Issue 1: Suspected Off-Target Effects

This guide helps determine if an observed experimental result is due to the intended β2AR agonism or an off-target effect of BI-167107.

Logical Workflow for Troubleshooting Off-Target Effects

Caption: Workflow for diagnosing off-target effects of BI-167107.

Data Presentation: BI-167107 Binding Profile

The following tables summarize the known activities of BI-167107. Use this data to inform your experimental design and interpretation.

Table 1: Primary Adrenergic Receptor Activity

Target Receptor	Activity Type	Affinity / Potency (IC50 / Kd)	Reference
β2-Adrenergic Receptor (β2AR)	Full Agonist	Kd: 84 pM	[1][4]
β1-Adrenergic Receptor (β1AR)	Agonist	IC50: 3.2 nM	[1][2][3]

| α1A-Adrenergic Receptor (α1A-AR) | Antagonist | IC50: 32 nM |[1][2][3] |

Table 2: Weaker Off-Target Activities (at higher concentrations)

Target Receptor / Transporter	Activity Type	Potency (IC50)	Reference
5-HT1B	Antagonist	0.25 µM	[1][3]
5-HT1A	Agonist	1.4 µM	[1][3]
D2S (Dopamine)	Agonist	5.9 µM	[1][3]
5-HT Transporter	Antagonist	6.1 µM	[1][3]
µ (MOP) (Opioid)	Agonist	6.5 µM	[1][3]

| Dopamine Transporter | Antagonist | 7.2 µM |[1][3] |

Experimental Protocols & Signaling Pathways

Canonical β2AR Signaling Pathway

BI-167107, as a β2AR agonist, primarily initiates the Gs-protein signaling cascade.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. biorxiv.org [biorxiv.org]
• 6. Activation mechanism of the β2-adrenergic receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Agonist binding by the β2-adrenergic receptor: an effect of receptor conformation on ligand association–dissociation characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Probing Activation and Conformational Dynamics of the Vesicle-Reconstituted β2 Adrenergic Receptor at the Single-Molecule Level - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Structure of a nanobody-stabilized active state of the β2 adrenoceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Allosteric Effect of Nanobody Binding on Ligand-Specific Active States of the β2 Adrenergic Receptor - PMC [pmc.ncbi.nlm.nih.gov]

BI-167107 lot-to-lot variability issues

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address potential issues, including perceived lot-to-lot variability, during experiments with BI-167107.

Frequently Asked Questions (FAQs)

Q1: We are observing inconsistent results between different batches of BI-167107. Is there a known issue with lot-to-lot variability?

A1: Currently, there is no specific public documentation detailing lot-to-lot variability issues with BI-167107. However, experimental inconsistencies can arise from various factors that may be perceived as lot-dependent variations. These can be broadly categorized into compound-related, experimental system-related, and assay-related issues. This guide provides steps to identify and mitigate these potential sources of variability.[1]

Q2: What is the primary mechanism of action for BI-167107?

A2: BI-167107 is a high-affinity, full agonist for the β2 adrenergic receptor (β2AR) with a dissociation constant (Kd) of 84 pM.[2][3] It binds potently and has a slow off-rate, making it effective for stabilizing the active state of the β2AR, which is why it has been instrumental in structural biology for crystallization studies.[3][4][5][6]

Q3: Is BI-167107 a selective agonist?

A3: No, BI-167107 is not selective for the β2AR. It is also a very active agonist of the β1AR (IC50 = 3.2 nM) and functions as an antagonist at the α1A receptor (IC50 = 32 nM).[4][5][6] This lack of selectivity is critical to consider when designing experiments and interpreting results, as effects could be mediated through these other receptors.

Q4: How should I properly store and handle BI-167107 to ensure its stability?

A4: Proper storage and handling are critical for maintaining the compound's activity and consistency. For long-term storage, refer to the manufacturer's datasheet. It is best practice to prepare single-use aliquots of your stock solution to avoid repeated freeze-thaw cycles, which can degrade the compound.[7] For in vivo experiments, it is recommended to prepare fresh working solutions daily.[2]

Q5: My experimental results are not consistent. What are the common causes of variability when working with small molecule inhibitors like BI-167107?

A5: Inconsistent results are a common challenge. Key sources of variability include:

• Compound-related issues: Degradation due to improper storage, inaccurate concentrations from pipetting errors, or precipitation of the compound in your media.[1][7]

• Experimental system-related issues: Variations in cell culture conditions, such as cell passage number, seeding density, and serum concentration.[1]

• Assay-related issues: Inconsistencies in reagent preparation, incubation times, and the instrumentation used for readouts.[1]

Troubleshooting Guides

Issue 1: Inconsistent Potency or Efficacy (e.g., variable EC50 values)

Possible Cause	Troubleshooting Steps
Compound Degradation	1. Use a fresh aliquot of BI-167107 for each experiment to rule out degradation from improper storage or handling. 2. Confirm the stability of the compound in your specific cell culture media and under your experimental conditions. For long-term experiments, consider refreshing the media with a new compound at regular intervals.[8]
Inaccurate Dosing	1. Verify all calculations for stock and working solution concentrations. 2. Calibrate your pipettes to ensure accurate dispensing. 3. Visually inspect solutions for any precipitation. If observed, gentle warming (e.g., 37°C) or sonication may help, but ensure this does not degrade the compound.[7]
Cell Culture Variability	1. Use cells within a consistent and low-passage number range.[1] 2. Ensure uniform cell seeding density across all wells and experiments. 3. Standardize serum concentrations and all incubation times.
Assay Performance	1. Include a standard reference compound in each assay to monitor for inter-assay variability. 2. Ensure all reagents are prepared fresh and consistently.

Issue 2: Unexpected or Off-Target Effects

Possible Cause	Troubleshooting Steps
High Compound Concentration	1. Perform a dose-response experiment to determine the optimal concentration that elicits the desired effect without causing cytotoxicity.[8] 2. Use the lowest effective concentration to minimize the risk of off-target activity.[9]
Solvent Toxicity	1. Ensure the final concentration of the vehicle (e.g., DMSO) is low (typically ≤ 0.1%) and consistent across all treatments, including the vehicle-only control.[8]
Activity at Other Receptors	1. Be aware of BI-167107's known activity at β1AR and α1A receptors.[4][5][6] 2. If your experimental system expresses these receptors, consider using specific antagonists to block their activity and isolate the β2AR-mediated effects. 3. Use a structurally different β2AR agonist to confirm that the observed phenotype is due to on-target activity.
Cytotoxicity	1. Perform a cell viability assay (e.g., MTT, trypan blue exclusion) in parallel with your functional assay to distinguish specific pharmacological effects from general toxicity.[1]

BI-167107 Quantitative Data Summary

The following table summarizes key quantitative parameters for BI-167107 based on published data.

Parameter	Value	Receptor/Assay	Reference
Binding Affinity (Kd)	84 pM	β2 Adrenergic Receptor (β2AR)	[2][3][5]
Functional Potency (EC50)	0.05 nM	cAMP Accumulation	[5][6]
Dissociation Half-Life (t½)	30 hours	β2 Adrenergic Receptor (β2AR)	[5][6]
Off-Target Activity (IC50)	3.2 nM (agonist)	β1 Adrenergic Receptor (β1AR)	[4][5][6]
Off-Target Activity (IC50)	32 nM (antagonist)	α1A Adrenergic Receptor (α1A)	[4][5][6]

Visualizations

Signaling Pathway of BI-167107

Caption: Signaling pathways activated and inhibited by BI-167107.

Experimental Workflow for Mitigating Variability

Caption: A logical workflow for troubleshooting experimental variability.

Key Experimental Protocols

Protocol 1: Preparation of BI-167107 Stock and Working Solutions

This protocol is a general guideline; always refer to the manufacturer's specific instructions.

• Determine Solvent: Consult the product datasheet for the recommended solvent (e.g., DMSO).[7]

• Prepare Stock Solution:

  • Calculate the mass of BI-167107 powder needed to achieve a desired high-concentration stock (e.g., 10 mM).

  • Carefully add the calculated volume of solvent to the vial.

  • Ensure complete dissolution. If necessary, use gentle warming or sonication, being mindful of potential degradation.[7]

• Aliquot and Store: Prepare single-use aliquots of the stock solution to minimize freeze-thaw cycles. Store at the recommended temperature (e.g., -20°C or -80°C).[7]

• Prepare Working Solutions:

  • On the day of the experiment, thaw a fresh aliquot of the stock solution.

  • Perform serial dilutions in your cell culture medium or assay buffer to achieve the final desired concentrations.

  • Ensure the final solvent concentration remains below toxic levels (e.g., <0.5%).[1][7]

Protocol 2: Dose-Response and Cell Viability Assay

This protocol helps determine the optimal, non-toxic concentration range for your experiments.

• Cell Seeding: Plate your cells in a multi-well plate (e.g., 96-well) at a consistent density and allow them to adhere overnight.[8]

• Compound Treatment:

  • Prepare a series of BI-167107 dilutions covering a broad concentration range (e.g., from pM to µM).

  • Include a "vehicle only" control and an "untreated" control.

  • Replace the cell medium with the medium containing the different concentrations of BI-167107.

• Incubation: Incubate the cells for a standardized duration that is relevant to your functional assay (e.g., 24, 48, or 72 hours).[8]

• Viability Assessment:

  • After incubation, perform a cell viability assay (e.g., MTT, MTS, or a live/dead stain).

  • Measure the output (e.g., absorbance or fluorescence) using a plate reader.

• Data Analysis:

  • Normalize the data to the vehicle control.

  • Plot the cell viability against the log of the BI-167107 concentration to determine the cytotoxic threshold.[1]

  • Use concentrations at or below this threshold for your functional assays to ensure you are observing specific inhibitory effects.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Structure of a nanobody-stabilized active state of the β2 adrenoceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pardon Our Interruption [opnme.com]
• 5. Pardon Our Interruption [opnme.com]
• 6. Pardon Our Interruption [opnme.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. resources.biomol.com [resources.biomol.com]

handling BI-167107 cytotoxicity in cell lines

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on handling BI-167107 in cell-based assays. The information addresses potential challenges, offering troubleshooting strategies and frequently asked questions to ensure successful and accurately interpreted experimental outcomes.

Introduction to BI-167107

BI-167107 is a high-affinity, long-acting full agonist for the β2-adrenergic receptor (β2AR) and a potent agonist for the β1-adrenergic receptor (β1AR).[1][2] It also exhibits antagonist activity at the α1A-adrenergic receptor. Due to its high potency and slow dissociation rate, it is a valuable tool for stabilizing the active conformation of β2AR, particularly for structural biology studies. While direct cytotoxicity is not a commonly reported issue with BI-167107, its potent and sustained agonistic activity can lead to significant downstream cellular effects that may be misinterpreted as cytotoxicity. This guide will help you navigate these potential challenges.

Frequently Asked Questions (FAQs)

Q1: Is BI-167107 cytotoxic?

A1: There is no direct evidence in the scientific literature or safety data sheets to suggest that BI-167107 is inherently cytotoxic. However, its potent and prolonged activation of β-adrenergic receptors can induce strong downstream signaling cascades. In some cell lines, this can lead to cellular stress, changes in morphology, or reduced proliferation, which might be mistaken for cytotoxicity.

Q2: What are the primary targets of BI-167107?

A2: BI-167107 is a potent full agonist of the β2- and β1-adrenergic receptors.[1][2] It also has antagonist effects on the α1A-adrenergic receptor.[1][2] Its off-target activities should be considered when designing experiments and interpreting results, especially in cell lines expressing multiple adrenergic receptor subtypes.

Q3: What is the recommended solvent and storage condition for BI-167107?

A3: BI-167107 is typically dissolved in DMSO to prepare a stock solution. For long-term storage, it is recommended to store the solid compound and stock solutions at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Q4: Why am I observing a decrease in cell viability or a change in cell morphology after treating with BI-167107?

A4: This is likely due to the potent agonistic effects of BI-167107 rather than direct cytotoxicity. Prolonged stimulation of β-adrenergic receptors can lead to:

• Receptor Desensitization and Downregulation: Continuous exposure to a potent agonist can cause the cell to internalize and degrade the receptors, leading to a reduced response over time.

• cAMP-Mediated Effects: A sustained increase in intracellular cAMP can affect various cellular processes, including cell cycle progression, differentiation, and in some cases, induce apoptosis.

• Metabolic Stress: The metabolic demands of continuous signaling can lead to cellular stress.

Q5: In which cell lines has BI-167107 been used?

A5: BI-167107 has been used in various cell lines that endogenously or recombinantly express adrenergic receptors, including HEK293, CHO, U2OS, and CAPAN-1 cells.[3][4][5][6] The cellular response will depend on the specific adrenergic receptor subtypes expressed and their density on the cell surface.

Data Presentation

Table 1: In Vitro Activity of BI-167107

Target Receptor	Activity	IC50 / Kd	Cell Line / Assay
β2-Adrenergic Receptor (human)	Full Agonist	Kd: 84 pM	Radioligand binding
β1-Adrenergic Receptor (human)	Agonist	IC50: 3.2 nM	Radioligand binding
α1A-Adrenergic Receptor (human)	Antagonist	IC50: 32 nM	Radioligand binding

Data compiled from publicly available sources.[1][2]

Mandatory Visualization

Caption: BI-167107 signaling pathways.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Reduced cell number or proliferation after treatment.	Sustained cAMP signaling: High and prolonged levels of cAMP can be cytostatic or pro-apoptotic in some cell lines.	- Perform a dose-response and time-course experiment to find the optimal concentration and duration of treatment. - Use a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to potentiate the signal at lower, less stressful concentrations of BI-167107. - Assess markers of apoptosis (e.g., caspase-3 activity) to confirm if cell death is occurring.
Cells detach from the plate or show altered morphology.	GPCR-mediated cytoskeletal changes: Adrenergic signaling can influence cell adhesion and cytoskeletal arrangement.	- Ensure the use of appropriate cell culture-treated plates. - Document morphological changes with microscopy. These may be an expected pharmacological effect rather than a sign of cytotoxicity. - Test on different extracellular matrix coatings if cell adhesion is a persistent issue.
Inconsistent or loss of response to BI-167107 over time.	Receptor desensitization and downregulation: Continuous exposure to a potent agonist leads to receptor internalization and degradation.	- For long-term experiments, consider intermittent dosing rather than continuous exposure. - Allow cells to "rest" in agonist-free media to allow for receptor re-sensitization. - Measure receptor expression levels (e.g., by Western blot or flow cytometry) to confirm downregulation.
Unexpected or off-target effects observed.	Activity on other adrenergic receptors: BI-167107 is also a potent β1AR agonist and an α1AAR antagonist. The observed phenotype may be a composite of these activities.	- Use cell lines with a known adrenergic receptor expression profile. - Use selective antagonists for β1AR and α1AAR to dissect the contribution of each receptor to the observed effect. - Consider using a cell line engineered to express only the β2AR subtype.

Experimental Protocols

Protocol 1: Assessing Cell Viability using MTT Assay

This protocol can be used to quantify changes in cell proliferation or viability that may be perceived as cytotoxicity.

Materials:

• Cells cultured in a 96-well plate

• BI-167107 stock solution

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Seed cells in a 96-well plate at a density appropriate for the cell line and allow them to adhere overnight.

• Prepare serial dilutions of BI-167107 in complete cell culture medium.

• Remove the old medium from the cells and add the medium containing different concentrations of BI-167107. Include a vehicle control (e.g., DMSO at the highest concentration used for dilution).

• Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).

• Four hours before the end of the incubation, add 10 µL of MTT solution to each well.

• Incubate for 4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

Protocol 2: cAMP Measurement Assay

This protocol measures the primary downstream second messenger of β2AR activation.

Materials:

• Cells cultured in a 96-well plate

• BI-167107 stock solution

• Stimulation buffer (e.g., HBSS with a PDE inhibitor like 0.5 mM IBMX)

• Commercially available cAMP assay kit (e.g., HTRF, ELISA, or fluorescence-based)

Procedure:

• Seed cells in a 96-well plate and grow to confluency.

• On the day of the assay, aspirate the growth medium and wash the cells once with the stimulation buffer.

• Add stimulation buffer and pre-incubate for 15-30 minutes at 37°C.

• Prepare serial dilutions of BI-167107 in stimulation buffer.

• Add the BI-167107 dilutions to the wells and incubate for the desired time (e.g., 15-30 minutes) at 37°C.

• Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for your chosen cAMP assay kit.

• Plot the cAMP concentration against the log of the BI-167107 concentration to generate a dose-response curve and determine the EC50.

Mandatory Visualization

Caption: Troubleshooting workflow for BI-167107.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. BI-167107 | β2AR agonist | Probechem Biochemicals [probechem.com]
• 3. Beta(2)-adrenergic receptor lacking the cyclic AMP-dependent protein kinase consensus sites fully activates extracellular signal-regulated kinase 1/2 in human embryonic kidney 293 cells: lack of evidence for G(s)/G(i) switching - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparative pharmacology of human beta-adrenergic receptor subtypes--characterization of stably transfected receptors in CHO cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A stress response pathway regulates DNA damage through β2-adrenoreceptors and β-arrestin-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mskcc.org [mskcc.org]

Reference Data & Comparative Studies

A Comparative Guide to the β2AR Activation Profiles of BI-167107 and Formoterol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the β2-adrenergic receptor (β2AR) activation profiles of two prominent agonists: BI-167107 and formoterol (B127741). By examining their binding kinetics and downstream signaling through G-protein and β-arrestin pathways, this document aims to provide a comprehensive resource for researchers in pharmacology and drug development.

Summary of Ligand Characteristics

BI-167107 is a full agonist of the β2AR, notable for its exceptionally high affinity and slow dissociation rate.[1][2][3][4] These properties have made it an invaluable tool for structural and biophysical studies of the receptor in its active state. Formoterol is a well-established long-acting β2-agonist (LABA) used clinically for the treatment of asthma and chronic obstructive pulmonary disease (COPD). It is recognized for its potent bronchodilatory effects.

Quantitative Comparison of β2AR Activation

The following table summarizes the key quantitative parameters of BI-167107 and formoterol at the human β2AR, based on available experimental data.

Parameter	BI-167107	Formoterol	Reference
Binding Affinity (Kd)	84 pM	Not explicitly stated in the provided results	[1]
Receptor Residence Time (t½)	> 30 hours	Not explicitly stated in the provided results	[4]
Gs/cAMP Signaling
Potency (EC50)	0.05 nM	Not explicitly stated in the provided results	[4]
Efficacy (Emax)	Full Agonist	Full Agonist for Gs coupling (at β1AR)	[1][2][5]
β-arrestin Recruitment
Potency (EC50)	Data not available	Data not available
Efficacy (Emax)	Induces β-arrestin recruitment	Acts as a biased agonist (at β1AR)	[2][6][7]

Note: While direct quantitative comparison data for β-arrestin recruitment (EC50 and Emax) at the β2AR for both compounds was not available in the searched literature, studies confirm that both ligands engage the β-arrestin pathway. BI-167107-induced β-arrestin recruitment is significant enough to be studied with negative allosteric modulators.[2] Formoterol has been characterized as a β-arrestin-biased agonist at the closely related β1-adrenergic receptor.[5][6][7]

Signaling Pathways and Experimental Workflow

To visually represent the concepts discussed, the following diagrams have been generated using the Graphviz DOT language.

Caption: β2-Adrenergic Receptor Signaling Pathways.

Caption: General Experimental Workflow for β2AR Agonist Profiling.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are outlines of standard protocols for key assays used to characterize β2AR agonists.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Kd or Ki) of a ligand for the β2AR.

• Membrane Preparation: Membranes are prepared from cells overexpressing the human β2AR.

• Competitive Binding: A fixed concentration of a radiolabeled β2AR antagonist (e.g., [³H]dihydroalprenolol) is incubated with the cell membranes in the presence of varying concentrations of the unlabeled test compound (BI-167107 or formoterol).

• Incubation: The reaction is incubated at a specific temperature (e.g., 25°C) for a set time to reach equilibrium.

• Separation of Bound and Free Ligand: The mixture is rapidly filtered through glass fiber filters to separate the membrane-bound radioligand from the unbound radioligand.

• Quantification: The amount of radioactivity trapped on the filters is quantified using a scintillation counter.

• Data Analysis: The data are used to generate a competition curve, from which the IC50 (the concentration of unlabeled ligand that inhibits 50% of the specific binding of the radioligand) is determined. The Ki is then calculated using the Cheng-Prusoff equation.

cAMP Accumulation Assay

This functional assay measures the ability of an agonist to stimulate the Gs-adenylyl cyclase pathway, leading to the production of cyclic AMP (cAMP).

• Cell Culture and Plating: Cells expressing the β2AR (e.g., HEK293 or CHO cells) are cultured and seeded into multi-well plates.

• Ligand Stimulation: The cells are treated with varying concentrations of the agonist (BI-167107 or formoterol) in the presence of a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Incubation: The cells are incubated for a defined period (e.g., 30 minutes) at 37°C.

• Cell Lysis and cAMP Measurement: The cells are lysed, and the intracellular cAMP concentration is measured using a variety of methods, such as:

  • Homogeneous Time-Resolved Fluorescence (HTRF): A competitive immunoassay based on fluorescence resonance energy transfer (FRET).

  • Enzyme-Linked Immunosorbent Assay (ELISA): A plate-based assay using antibodies specific for cAMP.

  • Bioluminescence Resonance Energy Transfer (BRET): Using genetically encoded cAMP biosensors.

• Data Analysis: A dose-response curve is generated by plotting the cAMP concentration against the ligand concentration. The EC50 (the concentration of agonist that produces 50% of the maximal response) and Emax (the maximum response) are determined by fitting the data to a sigmoidal dose-response model.

β-arrestin Recruitment Assay

This assay quantifies the recruitment of β-arrestin to the activated β2AR, a key event in receptor desensitization and an alternative signaling pathway.

• Cell Line: A cell line is used that co-expresses the β2AR and a β-arrestin fusion protein. Often, these are engineered for detection by methods like BRET or enzyme fragment complementation (EFC). For example, a β2AR-RlucII (Renilla luciferase) and a β-arrestin2-GFP10 (Green Fluorescent Protein) construct can be used for BRET assays.[2]

• Cell Plating and Ligand Treatment: The cells are plated in a multi-well format and then treated with a range of concentrations of the test agonist.

• Incubation: The cells are incubated to allow for receptor activation and β-arrestin recruitment.

• Signal Detection: The signal is measured using a plate reader appropriate for the assay format:

  • BRET: The ratio of light emitted by the acceptor fluorophore (e.g., GFP) to the donor luciferase (e.g., Rluc) is measured. An increase in this ratio indicates β-arrestin recruitment.

  • EFC (e.g., PathHunter® assay): A substrate is added that is converted by the reconstituted enzyme, generating a chemiluminescent signal.

• Data Analysis: Similar to the cAMP assay, a dose-response curve is constructed, and the EC50 and Emax for β-arrestin recruitment are calculated. This allows for the quantification of the potency and efficacy of the agonist in activating the β-arrestin pathway.

Conclusion

BI-167107 and formoterol are both potent activators of the β2AR. BI-167107 is distinguished by its extremely high affinity and slow dissociation, making it a powerful research tool. Formoterol is a clinically effective long-acting bronchodilator. Both agonists activate the canonical Gs-cAMP pathway, leading to therapeutic effects like bronchodilation. Furthermore, both compounds have been shown to engage the β-arrestin pathway, which is involved in receptor desensitization and can initiate distinct signaling cascades. The characterization of formoterol as a biased agonist at the β1AR suggests that it may differentially modulate G-protein and β-arrestin signaling, a property of significant interest in modern pharmacology. While direct comparative data on the β-arrestin recruitment profiles of BI-167107 and formoterol at the β2AR are not yet available in a single comprehensive study, the existing evidence confirms the engagement of this pathway by both ligands and highlights an area for future investigation. The experimental protocols provided herein offer a foundation for researchers to conduct such comparative studies and further elucidate the nuanced pharmacology of these important β2AR agonists.

References

• 1. Identification of a β-arrestin-biased negative allosteric modulator for the β2-adrenergic receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular basis of β-arrestin coupling to formoterol-bound β1-adrenoceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pardon Our Interruption [opnme.com]
• 4. Pardon Our Interruption [opnme.com]
• 5. researchgate.net [researchgate.net]
• 6. Molecular basis of β-arrestin coupling to formoterol-bound β1-adrenoceptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

A Comparative In Vitro Potency Analysis of BI-167107 and Salbutamol at the β2-Adrenergic Receptor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the in vitro potency of two β2-adrenergic receptor (β2AR) agonists: BI-167107, a high-affinity full agonist, and salbutamol (B1663637), a widely used short-acting β2-agonist for the treatment of asthma and chronic obstructive pulmonary disease (COPD). This document summarizes key quantitative data, outlines experimental methodologies, and illustrates the relevant biological pathways and workflows to offer a comprehensive resource for researchers in pharmacology and drug development.

Quantitative Potency Comparison

The following table summarizes the in vitro potency of BI-167107 and salbutamol at the human β2-adrenergic receptor. The data is compiled from multiple studies to provide a comparative overview. A recent 2024 preprint on bioRxiv directly compared both compounds in a Gs protein recruitment assay, providing a valuable head-to-head assessment.

Parameter	BI-167107	Salbutamol	Assay Type	Cell Line/System
Binding Affinity (Kd)	84 pM[1]	-	Radioligand Binding	-
cAMP Accumulation (EC50)	0.05 nM[2]	600 nM[3]	cAMP Accumulation	Human Airway Smooth Muscle (HASM) Cells
Gs Protein Recruitment (EC50)	10 nM	~631 nM	Venus-mini-Gs Recruitment (BRET)	HEK293 cells

Note: The Gs Protein Recruitment EC50 for salbutamol was calculated from a reported pEC50 of 6.2 ± 0.4.

Signaling Pathway and Experimental Workflow

The activation of the β2-adrenergic receptor by an agonist initiates a well-characterized signaling cascade, primarily through the coupling to the stimulatory G protein, Gs. This leads to the activation of adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP). Elevated intracellular cAMP levels then activate Protein Kinase A (PKA), which phosphorylates various downstream targets, ultimately leading to a physiological response, such as smooth muscle relaxation in the airways.

β2-Adrenergic Receptor Signaling Pathway

A common experimental workflow to determine the potency of a β2AR agonist involves measuring the accumulation of intracellular cAMP in response to increasing concentrations of the compound. This allows for the generation of a dose-response curve and the calculation of the EC50 value.

General Workflow for a cAMP Accumulation Assay

Experimental Protocols

Below are detailed methodologies for key experiments cited in the comparison of BI-167107 and salbutamol.

Radioligand Binding Assay (for Kd determination of BI-167107)

This assay measures the affinity of a ligand for its receptor.

• Receptor Source: Membranes from cells recombinantly expressing the human β2-adrenergic receptor.

• Radioligand: A radiolabeled antagonist with known high affinity for the β2AR (e.g., [3H]dihydroalprenolol or [125I]cyanopindolol).

• Procedure:

  • Incubate a fixed concentration of the radioligand with the receptor-containing membranes in the presence of varying concentrations of the unlabeled competitor ligand (BI-167107).

  • Allow the binding to reach equilibrium.

  • Separate the receptor-bound radioligand from the unbound radioligand by rapid filtration through glass fiber filters.

  • Quantify the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis: The data are used to generate a competition binding curve, from which the IC50 (the concentration of the unlabeled ligand that inhibits 50% of the specific binding of the radioligand) is determined. The Ki (dissociation constant of the unlabeled ligand) is then calculated from the IC50 using the Cheng-Prusoff equation. The Kd is equivalent to the Ki for competitive binding.

cAMP Accumulation Assay (for EC50 determination)

This functional assay quantifies the ability of an agonist to stimulate the production of the second messenger cAMP.

• Cell Lines: Human airway smooth muscle (HASM) cells or human embryonic kidney (HEK) 293 cells endogenously or recombinantly expressing the β2AR.

• Procedure:

  • Cells are seeded in multi-well plates and grown to a suitable confluency.

  • The cell culture medium is replaced with a stimulation buffer, often containing a phosphodiesterase (PDE) inhibitor such as 3-isobutyl-1-methylxanthine (B1674149) (IBMX) to prevent the degradation of cAMP.

  • Cells are then stimulated with a range of concentrations of the agonist (BI-167107 or salbutamol) for a specific time at 37°C.

  • Following stimulation, the cells are lysed to release the intracellular cAMP.

  • The concentration of cAMP in the cell lysates is quantified using a competitive immunoassay, such as Homogeneous Time-Resolved Fluorescence (HTRF), Enzyme-Linked Immunosorbent Assay (ELISA), or a luciferase-based reporter assay.

• Data Analysis: A dose-response curve is generated by plotting the cAMP concentration against the logarithm of the agonist concentration. The EC50, which is the concentration of the agonist that produces 50% of the maximal response, is determined from this curve using non-linear regression analysis.

Gs Protein Recruitment Assay (for EC50 determination)

This assay directly measures the interaction between the activated β2AR and its primary signaling partner, the Gs protein.

• Methodology: Bioluminescence Resonance Energy Transfer (BRET) is a common method for this assay.

• Assay Principle:

  • HEK293 cells are co-transfected with constructs for the β2AR fused to a BRET donor (e.g., NanoLuc luciferase) and a Gs protein subunit (e.g., Venus-mini-Gs) fused to a BRET acceptor (e.g., a fluorescent protein).

  • In the basal state, the donor and acceptor are in close proximity, resulting in a basal BRET signal.

  • Upon agonist stimulation, the activated β2AR recruits the Gs protein, leading to a change in the distance and/or orientation between the donor and acceptor, which results in a change in the BRET signal.

• Procedure:

  • Transfected cells are plated in a multi-well format.

  • Cells are stimulated with various concentrations of the agonist (BI-167107 or salbutamol).

  • The BRET signal is measured using a plate reader capable of detecting the donor and acceptor emission wavelengths.

• Data Analysis: The change in BRET signal is plotted against the agonist concentration to generate a dose-response curve, from which the EC50 for Gs protein recruitment is calculated.

Summary of Findings

The experimental data clearly indicate that BI-167107 is a significantly more potent agonist at the human β2-adrenergic receptor than salbutamol in vitro . This is evident from its picomolar binding affinity and its sub-nanomolar to low-nanomolar potency in functional assays measuring both downstream signaling (cAMP accumulation) and the initial step of G protein activation. Salbutamol, while an effective and clinically important drug, exhibits a much lower potency in the micromolar to high-nanomolar range in the same in vitro assays.

The high potency and slow dissociation kinetics of BI-167107 have made it a valuable tool for structural biology studies, aiding in the crystallization and structural determination of the active state of the β2AR. The comparison with the well-characterized partial agonist salbutamol highlights the vast range of potencies that can be achieved by different ligands at the same receptor, providing a valuable reference for the design and development of new β2AR-targeting therapeutics.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Effects of a range of beta2 adrenoceptor agonists on changes in intracellular cyclic AMP and on cyclic AMP driven gene expression in cultured human airway smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to BI-167107 and Isoproterenol in cAMP Functional Assays

This guide provides a detailed comparison of BI-167107 and isoproterenol (B85558), two prominent β2-adrenergic receptor (β2AR) agonists, with a focus on their application in cyclic AMP (cAMP) functional assays. The information presented is intended for researchers, scientists, and drug development professionals working in related fields.

Introduction

Isoproterenol is a classical, non-selective β-adrenergic agonist that has long served as a standard reference compound in studies of the β-adrenergic system.[1][2] It is known for its high efficacy in stimulating cAMP production through the activation of β2ARs.[3] BI-167107, on the other hand, is a third-generation, highly potent and long-acting β2AR agonist.[4][5][6] Due to its high affinity and slow dissociation rate, BI-167107 has been instrumental in structural biology for stabilizing and crystallizing the active state of the β2AR.[4][5][6] This guide offers a side-by-side comparison of their performance in cAMP functional assays, supported by experimental data.

Quantitative Comparison of Agonist Performance

The following table summarizes the key quantitative parameters for BI-167107 and isoproterenol in relation to their activity at the β2-adrenergic receptor and their effect on cAMP accumulation.

Parameter	BI-167107	Isoproterenol	Reference(s)
Potency (EC50) in cAMP Assay	0.05 nM	~2.5 - 4.3 nM	[4][7]
Binding Affinity (Kd) for β2AR	84 pM	Not explicitly found, but implied to be lower affinity than BI-167107	[4][5][6][8]
Receptor Selectivity	Not selective; potent agonist at β1AR (IC50 = 3.2 nM) and antagonist at α1A (IC50 = 32 nM)	Generally considered a non-selective β-adrenergic agonist (β1 and β2)	[4][5][6][9]
Dissociation Half-life	> 30 hours	Shorter, though specific value not found in searches	[4]
Efficacy	Full agonist	Full agonist	[3][8]

Signaling Pathway and Experimental Workflow

The activation of the β2-adrenergic receptor by an agonist such as BI-167107 or isoproterenol initiates a well-characterized signaling cascade. The diagrams below illustrate this pathway and a typical experimental workflow for a cAMP functional assay.

Caption: β2-Adrenergic Receptor Signaling Pathway.

Caption: Experimental Workflow for a cAMP Functional Assay.

Experimental Protocols

The following is a generalized protocol for a cAMP functional assay based on common laboratory practices.

Objective: To determine the potency (EC50) and efficacy (Emax) of BI-167107 and isoproterenol in stimulating cAMP production in a cell-based assay.

Materials:

• Cell Line: Human Embryonic Kidney (HEK-293) or Chinese Hamster Ovary (CHO-K1) cells stably expressing the human β2-adrenergic receptor.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and appropriate antibiotics.

• Agonists: BI-167107 and Isoproterenol hydrochloride.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.

• cAMP Detection Kit: A commercially available kit, such as a Homogeneous Time-Resolved Fluorescence (HTRF) or Enzyme-Linked Immunosorbent Assay (ELISA) kit.

• Phosphodiesterase (PDE) Inhibitor (Optional): 3-isobutyl-1-methylxanthine (B1674149) (IBMX) to prevent cAMP degradation.

• Assay Plates: 96-well or 384-well white, opaque microplates suitable for luminescence or fluorescence detection.

Procedure:

• Cell Culture and Seeding:

  • Culture the β2AR-expressing cells in T75 flasks until they reach 80-90% confluency.

  • Harvest the cells using a non-enzymatic cell dissociation solution.

  • Resuspend the cells in culture medium and perform a cell count.

  • Seed the cells into the assay plates at a predetermined density and allow them to adhere overnight.

• Agonist Preparation:

  • Prepare stock solutions of BI-167107 and isoproterenol in an appropriate solvent (e.g., DMSO).

  • Perform serial dilutions of the agonist stock solutions in assay buffer to create a range of concentrations for generating a dose-response curve.

• cAMP Accumulation Assay:

  • On the day of the assay, remove the culture medium from the cells and wash them with assay buffer.

  • Add the agonist dilutions to the appropriate wells. Include wells with assay buffer only as a negative control.

  • Incubate the plates at 37°C for a specified time (e.g., 15-30 minutes).[10][11]

  • If using a PDE inhibitor, it can be added prior to or along with the agonist.

• cAMP Detection:

  • Following incubation, terminate the reaction and lyse the cells according to the instructions of the cAMP detection kit.

  • Add the detection reagents to the cell lysates.

  • Incubate as required by the kit protocol to allow for the detection reaction to occur.

  • Read the plate using a plate reader compatible with the detection technology (e.g., a fluorescence or luminescence reader).

• Data Analysis:

  • The raw data (e.g., fluorescence ratio, absorbance) is used to calculate the concentration of cAMP in each well, typically by comparison to a standard curve.

  • Plot the cAMP concentration against the logarithm of the agonist concentration.

  • Fit the data to a sigmoidal dose-response curve using a non-linear regression analysis to determine the EC50 and Emax values for each agonist.

Conclusion

Both BI-167107 and isoproterenol are effective full agonists of the β2-adrenergic receptor, capable of stimulating robust cAMP production. The primary distinction lies in their potency and duration of action. BI-167107 exhibits exceptionally high potency, with an EC50 in the picomolar to low nanomolar range, and a remarkably long dissociation half-life.[4] This makes it a valuable tool for structural studies and investigations requiring sustained receptor activation. However, its lack of selectivity for the β2AR over the β1AR should be considered when interpreting results.[4][5][6] Isoproterenol, while less potent than BI-167107, remains a reliable and widely used standard for β-adrenergic receptor functional assays due to its well-characterized pharmacology and consistent performance.[3] The choice between these two agonists will ultimately depend on the specific requirements of the experiment, with BI-167107 being favored for its high potency and isoproterenol as a classic, broadly characterized reference compound.

References

• 1. rndsystems.com [rndsystems.com]
• 2. wikem.org [wikem.org]
• 3. Relative efficacy and potency of beta-adrenoceptor agonists for generating cAMP in human lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pardon Our Interruption [opnme.com]
• 5. opnme.com [opnme.com]
• 6. Pardon Our Interruption [opnme.com]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. BI 167107 | 1202235-68-4 | Adrenergic Receptor | MOLNOVA [molnova.com]
• 10. The effects of the β-agonist isoproterenol on the down-regulation, functional responsiveness, and trafficking of β2-adrenergic receptors with amino-terminal polymorphisms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. β-agonist profiling reveals biased signalling phenotypes for the β2-adrenergic receptor with possible implications for the treatment of asthma - PMC [pmc.ncbi.nlm.nih.gov]

Validating SOS1 Inhibitor Activity: A Comparative Guide to BI-3406 and its Negative Control

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the on-target activity of the Son of Sevenless 1 (SOS1) inhibitor, BI-3406, using an appropriate negative control. The objective is to offer a clear comparison of their performance with supporting experimental data and detailed protocols.

SOS1 is a guanine (B1146940) nucleotide exchange factor (GEF) that plays a pivotal role in the activation of KRAS, a central node in signaling pathways that govern cell proliferation and survival.[1][2] Dysregulation of the KRAS signaling cascade is a hallmark of numerous cancers, making SOS1 an attractive therapeutic target.[3] Small molecule inhibitors like BI-3406 have been developed to disrupt the protein-protein interaction between SOS1 and KRAS, thereby impeding downstream signaling.[4][5] To ensure that the observed cellular effects are specifically due to the inhibition of SOS1, it is crucial to use a structurally similar but biologically inactive negative control in parallel experiments.

Comparative Analysis of BI-3406 and its Negative Control

The following tables summarize the expected quantitative data from key experiments designed to validate the specific activity of BI-3406.

Table 1: In Vitro SOS1-KRAS Interaction Assay

Compound	IC50 (nM)	Description
BI-3406	3.9 - 21	Potently disrupts the interaction between SOS1 and KRAS in biochemical and cellular assays.[6]
Negative Control	> 10,000	Lacks significant inhibitory activity against the SOS1-KRAS interaction.

Table 2: Cellular Proliferation Assay in KRAS-Mutant Cancer Cells

Compound	Cell Line (KRAS mutation)	GI50 (µM)	Description
BI-3406	MiaPaCa-2 (G12C)	~0.1	Inhibits the growth of KRAS-mutant pancreatic cancer cells.
Negative Control	MiaPaCa-2 (G12C)	> 50	Shows minimal to no effect on the proliferation of KRAS-mutant cancer cells.

Table 3: Downstream Signaling Pathway Analysis (pERK Levels)

Compound	Treatment Condition	% Inhibition of pERK	Description
BI-3406	1 µM in NCI-H358 cells	~70%	Significantly reduces the phosphorylation of ERK, a key downstream effector of KRAS signaling.[7]
Negative Control	1 µM in NCI-H358 cells	< 5%	Does not significantly alter pERK levels, indicating no impact on the KRAS signaling pathway.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the targeted signaling pathway and the general workflow for validating the activity of a SOS1 inhibitor.

Caption: SOS1-KRAS signaling pathway and the point of inhibition by BI-3406.

Caption: General experimental workflow for validating SOS1 inhibitor activity.

Detailed Experimental Protocols

Homogeneous Time-Resolved Fluorescence (HTRF) Assay for SOS1-KRAS Interaction

Principle: This assay measures the proximity between a donor fluorophore-labeled SOS1 and an acceptor fluorophore-labeled KRAS. Inhibition of the interaction by BI-3406 leads to a decrease in the HTRF signal.

Protocol:

• Recombinant GST-tagged SOS1 and His-tagged KRAS G12C proteins are used.

• In a 384-well plate, add 2 µL of BI-3406 or the negative control at various concentrations.

• Add 4 µL of a mixture containing GST-SOS1 and His-KRAS G12C.

• Incubate for 15 minutes at room temperature.

• Add 4 µL of the HTRF detection reagents (anti-GST-Lumi4-Tb cryptate and anti-His-d2).

• Incubate for 60 minutes at room temperature in the dark.

• Read the fluorescence at 620 nm (donor) and 665 nm (acceptor) on an HTRF-compatible plate reader.

• Calculate the HTRF ratio (665/620) and determine the IC50 values.

Cell Proliferation Assay (CellTiter-Glo®)

Principle: This assay quantifies cell viability by measuring the amount of ATP present, which is an indicator of metabolically active cells.

Protocol:

• Seed KRAS-mutant cancer cells (e.g., MiaPaCa-2) in a 96-well plate and allow them to adhere overnight.

• Treat the cells with a serial dilution of BI-3406 or the negative control.

• Incubate the plate for 72 hours at 37°C in a humidified incubator.

• Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

• Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

• Mix on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the GI50 values.

Western Blot for Phospho-ERK (pERK)

Principle: This technique is used to detect the levels of phosphorylated ERK (pERK), a key downstream protein in the KRAS signaling pathway, as a measure of pathway inhibition.

Protocol:

• Plate KRAS-mutant cells (e.g., NCI-H358) and grow to 70-80% confluency.

• Serum-starve the cells for 12-16 hours.

• Treat the cells with BI-3406 or the negative control at the desired concentration for 2-4 hours.

• Stimulate the cells with a growth factor (e.g., EGF) for 10-15 minutes to activate the pathway.

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST.

• Incubate the membrane with primary antibodies against pERK, total ERK, and a loading control (e.g., β-actin) overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantify the band intensities and normalize pERK levels to total ERK and the loading control.

By employing these methodologies and comparing the activity of BI-3406 with a structurally related but inactive control, researchers can confidently attribute the observed biological effects to the specific inhibition of the SOS1-KRAS interaction. This rigorous approach is fundamental to the validation and further development of targeted cancer therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. pnas.org [pnas.org]
• 3. Development of SOS1 inhibitor-based degraders to target KRAS-mutant colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Discovery of Orally Bioavailable SOS1 Inhibitors for Suppressing KRAS-Driven Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Boehringer Ingelheim identifies SOS1 inhibitors for KRAS-mutant cancers | BioWorld [bioworld.com]

A Comparative Analysis of BI-167107 and Other β2AR Agonists: A Guide for Researchers

This guide provides a detailed comparison of the binding affinity of the novel β2-adrenergic receptor (β2AR) agonist, BI-167107, with established β2AR agonists, including salbutamol (B1663637), formoterol (B127741), and salmeterol (B1361061). The information presented is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview supported by experimental data to inform research and development decisions.

Introduction to β2-Adrenergic Receptor Agonists

The β2-adrenergic receptor is a G-protein coupled receptor (GPCR) that plays a crucial role in smooth muscle relaxation, particularly in the airways. Agonists targeting this receptor are fundamental in the treatment of respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD). The therapeutic efficacy and duration of action of these agonists are closely linked to their binding affinity and kinetics at the β2AR. BI-167107 is a high-affinity full agonist that has been instrumental in structural and functional studies of the β2AR.[1][2]

Comparative Binding Affinity

The binding affinity of a ligand for its receptor is a critical determinant of its potency and duration of action. A recent study directly compared the binding affinities of several β2AR agonists, including BI-167107, salbutamol, formoterol, and salmeterol, under the same experimental conditions.[3][4] The results of this comparative analysis, along with data from other studies, are summarized in the table below.

Agonist	Binding Affinity (Ki)	Binding Affinity (pKi)	Dissociation Constant (Kd)	Reference
BI-167107	~0.063 nM	9.20 ± 0.08	84 pM	[4][5]
Salmeterol	~0.079 nM	9.1 ± 0.02	1-2 nM	[4][6]
Formoterol	~1.58 nM	7.8 ± 0.1	-	[4]
Salbutamol	~158.5 nM	5.8 ± 0.1	-	[4]

Note: Ki values were calculated from the reported pKi values (Ki = 10^-pKi M). Lower Ki and Kd values indicate higher binding affinity.

As the data indicates, BI-167107 and salmeterol exhibit the highest binding affinities for the β2AR, with Ki values in the sub-nanomolar range. Formoterol demonstrates a high affinity, while salbutamol has a comparatively lower affinity. The exceptionally high affinity of BI-167107 is consistent with its characterization as a potent, long-acting agonist.[5]

Experimental Protocols

The determination of binding affinities for β2AR agonists is typically performed using radioligand binding assays. These assays are considered the gold standard for quantifying ligand-receptor interactions due to their sensitivity and robustness.[7][8]

Radioligand Competition Binding Assay

Objective: To determine the binding affinity (Ki) of a non-radiolabeled agonist (competitor) by measuring its ability to displace a radiolabeled ligand from the β2AR.

Materials:

• Cell membranes expressing the β2AR (e.g., from Sf9 insect cells or HEK293 cells)

• Radioligand (e.g., [3H]-dihydroalprenolol or [125I]-cyanopindolol)

• Unlabeled competing agonists (BI-167107, salbutamol, formoterol, salmeterol)

• Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4)

• Wash Buffer (ice-cold)

• Glass fiber filters

• Scintillation fluid

• Scintillation counter

Procedure:

• Membrane Preparation: Cell membranes expressing the β2AR are prepared by homogenization and centrifugation to isolate the membrane fraction. The protein concentration is determined using a standard protein assay.[9]

• Assay Setup: The assay is typically performed in a 96-well plate format. Each well contains the cell membranes, a fixed concentration of the radioligand, and varying concentrations of the unlabeled competing agonist.[8][9]

• Incubation: The plate is incubated at a specific temperature (e.g., 25°C or 37°C) for a sufficient time to allow the binding reaction to reach equilibrium.[8]

• Filtration: The incubation is terminated by rapid filtration through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand. The filters are then washed with ice-cold wash buffer to remove non-specifically bound radioligand.[8][9]

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The data are analyzed to determine the concentration of the competing agonist that inhibits 50% of the specific binding of the radioligand (IC50). The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.[9]

Signaling Pathways and Experimental Workflows

The activation of the β2AR by an agonist initiates a cascade of intracellular signaling events. The canonical pathway involves the coupling of the receptor to a stimulatory G protein (Gs), leading to the activation of adenylyl cyclase and the production of cyclic AMP (cAMP). This, in turn, activates protein kinase A (PKA), which phosphorylates various downstream targets, ultimately leading to smooth muscle relaxation.

Below are diagrams illustrating the β2AR signaling pathway and the general workflow of a radioligand binding assay.

Caption: Canonical β2-adrenergic receptor signaling pathway.

Caption: Workflow for a radioligand competition binding assay.

Conclusion

BI-167107 is a β2-adrenergic receptor agonist with exceptionally high binding affinity, comparable to or exceeding that of the long-acting agonist salmeterol, and significantly greater than formoterol and the short-acting agonist salbutamol. This high affinity contributes to its potent and sustained agonistic activity. The experimental data, primarily derived from radioligand binding assays, provide a quantitative basis for comparing the potencies of these important therapeutic and research compounds. The detailed methodologies and pathway diagrams included in this guide offer a valuable resource for researchers in the field of GPCR pharmacology and drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. biorxiv.org [biorxiv.org]
• 4. biorxiv.org [biorxiv.org]
• 5. Pardon Our Interruption [opnme.com]
• 6. High-Affinity Functional Fluorescent Ligands for Human β-Adrenoceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. giffordbioscience.com [giffordbioscience.com]
• 8. benchchem.com [benchchem.com]
• 9. giffordbioscience.com [giffordbioscience.com]

A Comparative Guide to the Efficacy of BI-167107 in Modulating β2-Adrenergic Receptor Signaling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the β2-adrenergic receptor (β2AR) agonist BI-167107 with other commonly used β2-agonists. The data presented herein is intended to assist researchers in selecting the appropriate tools for their studies on β2AR signaling and function.

Introduction to BI-167107

BI-167107 is a high-affinity, full agonist of the β2-adrenergic receptor, a G-protein coupled receptor (GPCR) crucial for regulating various physiological processes, including smooth muscle relaxation in the airways.[1] Due to its high potency and slow dissociation rate, BI-167107 has been instrumental as a tool for the structural crystallization of the β2AR in its active state.[2] This guide will delve into the efficacy of BI-167107 in various cell lines and compare its performance with other well-established β2AR agonists such as isoprenaline, salbutamol, formoterol (B127741), and salmeterol (B1361061).

Efficacy Comparison of β2-Adrenergic Receptor Agonists

The efficacy of β2AR agonists is typically determined by their ability to stimulate the production of cyclic adenosine (B11128) monophosphate (cAMP), a key second messenger in the β2AR signaling cascade. The potency (EC50) and maximal effect (Emax) are critical parameters for comparing these compounds. The following table summarizes the available data on the efficacy of BI-167107 and its alternatives in different cell lines.

Agonist	Cell Line	Potency (EC50 / pEC50)	Maximal Efficacy (Emax)	Reference
BI-167107	CHO-K1 (human β2AR)	0.1 nM	Not Reported	[1]
CHO-K1 (human β1AR)	0.6 nM	Not Reported	[1]
T-REx™-293	8.6 (pEC50)	Not Reported
Isoprenaline	T-REx™-293	7.9 (pEC50)	Not Reported
Salbutamol	T-REx™-293	6.2 (pEC50)	Not Reported
Formoterol	T-REx™-293	8.0 (pEC50)	Not Reported
Human Neutrophils	>100 nM (for cAMP increase)	Full Agonist	[3][4]
A549	More potent than salmeterol in suppressing IL-8 and VEGF	Not Reported	[5]
Salmeterol	T-REx™-293	8.7 (pEC50)	Not Reported
Human Neutrophils	Ineffective at increasing cAMP up to 100 nM	Partial Agonist	[3][4]
A549	More potent than formoterol in suppressing GM-CSF	Not Reported	[5]

Note: pEC50 is the negative logarithm of the EC50 value. A higher pEC50 value indicates greater potency. Direct comparison of Emax values across different studies should be done with caution due to variations in experimental conditions.

Signaling Pathways of the β2-Adrenergic Receptor

Activation of the β2-adrenergic receptor by an agonist like BI-167107 primarily initiates a signaling cascade through the stimulatory G-protein (Gs). This leads to the activation of adenylyl cyclase, which converts ATP to cAMP. Elevated cAMP levels then activate Protein Kinase A (PKA), which phosphorylates downstream targets, leading to various cellular responses.

However, the β2AR can also couple to the inhibitory G-protein (Gi), which can counteract the Gs pathway by inhibiting adenylyl cyclase. Furthermore, upon prolonged agonist stimulation, the receptor can be phosphorylated by G-protein-coupled receptor kinases (GRKs), leading to the recruitment of β-arrestin. β-arrestin binding desensitizes the G-protein-mediated signaling and can initiate a separate wave of signaling, often referred to as biased signaling.

Caption: β2-Adrenergic Receptor Signaling Pathways.

Experimental Protocols

The following section details a general workflow for assessing the efficacy of β2AR agonists by measuring intracellular cAMP accumulation. This protocol is based on a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) competitive immunoassay.

Experimental Workflow: cAMP Accumulation Assay

Caption: Workflow for β2AR Agonist Efficacy Testing.

Detailed Methodologies

1. Cell Culture and Plating:

• Culture cells (e.g., CHO-K1, T-REx™-293, BEAS-2B, or A549) in appropriate growth medium supplemented with serum and antibiotics.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Seed cells into 96- or 384-well microplates at a predetermined optimal density and allow them to adhere overnight.

2. Compound Preparation:

• Prepare stock solutions of BI-167107 and other β2-agonists in a suitable solvent (e.g., DMSO).

• Perform serial dilutions of the stock solutions in assay buffer to create a range of concentrations for the dose-response curve.

3. cAMP Accumulation Assay (TR-FRET):

• Aspirate the culture medium from the plated cells and replace it with the agonist dilutions.

• To prevent cAMP degradation, a phosphodiesterase (PDE) inhibitor (e.g., IBMX) is often included in the assay buffer.

• Incubate the plate at 37°C for a specified period (e.g., 30 minutes) to allow for agonist-induced cAMP production.

• Following incubation, lyse the cells by adding a lysis buffer that contains the TR-FRET detection reagents (e.g., a europium-labeled anti-cAMP antibody and a fluorescently labeled cAMP tracer).

• In this competitive immunoassay, the endogenous cAMP produced by the cells competes with the labeled cAMP tracer for binding to the antibody. A higher intracellular cAMP concentration results in a lower TR-FRET signal.

• Incubate the plate at room temperature for approximately 60 minutes to allow the assay components to reach equilibrium.

4. Data Acquisition and Analysis:

• Measure the TR-FRET signal using a plate reader equipped for time-resolved fluorescence.

• Generate a standard curve using known concentrations of cAMP to convert the raw TR-FRET values into cAMP concentrations.

• Plot the cAMP concentration against the logarithm of the agonist concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 (potency) and Emax (maximal efficacy) for each agonist.

Conclusion

BI-167107 stands out as a highly potent full agonist of the β2-adrenergic receptor, making it an invaluable tool for structural and in-depth signaling studies. Its efficacy profile, particularly its high potency in cell-based cAMP assays, distinguishes it from some clinically used β2-agonists. The choice of agonist for a particular research application will depend on the specific scientific question being addressed. For researchers aiming to maximally stimulate the β2AR pathway or to stabilize the active conformation of the receptor, BI-167107 is an excellent choice. For studies requiring a comparison with therapeutic agents, agonists like salbutamol, formoterol, and salmeterol provide clinically relevant benchmarks. This guide provides the foundational data and methodologies to aid in these critical research decisions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. publications.ersnet.org [publications.ersnet.org]
• 4. Formoterol is more effective than salmeterol in suppressing neutrophil reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of the effects of two long-acting beta2-agonists on cytokine secretion by human airway epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of BI-167107 Cross-Reactivity with Adrenergic Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the adrenergic receptor cross-reactivity profile of BI-167107, a potent β2 adrenergic receptor (β2AR) agonist. The performance of BI-167107 is contrasted with alternative adrenergic ligands, supported by experimental data to inform research and development decisions.

Executive Summary

BI-167107 is a high-affinity β2AR agonist, notable for its use in structural biology to stabilize the active state of β-receptors. However, it is not a selective β2AR agonist.[1] Experimental data reveals significant cross-reactivity with the β1 adrenergic receptor (β1AR), where it acts as a potent agonist, and the α1A adrenergic receptor (α1AAR), where it functions as an antagonist. This guide presents a detailed comparison of BI-167107's binding affinities and functional activities against those of more selective adrenergic receptor ligands, namely the β2AR agonist salbutamol, the β1AR agonist dobutamine, and the α1AAR antagonist prazosin.

Data Presentation: Ligand-Receptor Interaction Profiles

The following table summarizes the binding affinities (Kd/Ki/IC50) of BI-167107 and selected alternative adrenergic ligands across key adrenergic receptor subtypes. Lower values indicate higher affinity.

Ligand	Primary Target	β2 Adrenergic Receptor	β1 Adrenergic Receptor	α1A Adrenergic Receptor	Reference(s)
BI-167107	β2 Agonist	Kd: 84 pM	IC50: 3.2 nM (Agonist)	IC50: 32 nM (Antagonist)	[1]
Salbutamol	Selective β2 Agonist	High Affinity (29x selective over β1)	Lower Affinity	Low to negligible affinity	[1][2]
Dobutamine	β1 Agonist	Kd: 14.8 - 25.4 µM	Kd: 2.5 - 2.6 µM	Kd: 0.09 - 0.14 µM
Prazosin	α1 Antagonist	Low Affinity	Low Affinity	Ki: ~0.5 - 2 nM

Mandatory Visualization

Signaling Pathways

The following diagrams illustrate the primary signaling cascades initiated by the activation of β1, β2, and α1A adrenergic receptors.

β1/β2 Adrenergic Receptor Gs Signaling Pathway

α1A Adrenergic Receptor Gq Signaling Pathway

Experimental Workflow

The following diagram outlines a general workflow for assessing the cross-reactivity of a test compound across different receptor subtypes.

Workflow for Determining Receptor Cross-Reactivity

Experimental Protocols

Radioligand Competition Binding Assay

This assay determines the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from a specific receptor.

a. Materials:

• Cell Membranes: Membranes prepared from cell lines stably expressing the human adrenergic receptor of interest (e.g., HEK293 or CHO-K1 cells expressing β1AR, β2AR, or α1AAR).

• Radioligands:

  • For β1AR and β2AR: [3H]dihydroalprenolol (DHA) or [125I]iodocyanopindolol (ICYP).

  • For α1AAR: [3H]prazosin.

• Test Compound: BI-167107 or alternative ligands, serially diluted.

• Non-specific Binding Control: A high concentration of a non-selective antagonist (e.g., propranolol (B1214883) for β-receptors, phentolamine (B1677648) for α-receptors).

• Assay Buffer: e.g., 50 mM Tris-HCl, 10 mM MgCl2, pH 7.4.

• Filtration Apparatus: Cell harvester and glass fiber filters.

• Scintillation Counter.

b. Protocol:

• Plate Setup: In a 96-well plate, set up triplicate wells for total binding (membranes + radioligand + buffer), non-specific binding (membranes + radioligand + non-specific control), and competitive binding (membranes + radioligand + serial dilutions of test compound).

• Incubation: Add cell membranes, the respective solutions, and a fixed concentration of radioligand (typically at its Kd value) to the wells. Incubate at room temperature for 60-90 minutes to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester to separate bound from free radioligand. Wash the filters with ice-cold assay buffer.

• Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific counts from total counts. Plot the percentage of specific binding against the log concentration of the test compound. Determine the IC50 value (the concentration of test compound that inhibits 50% of specific radioligand binding). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Accumulation Functional Assay

This assay measures the ability of a compound to stimulate (agonist) or inhibit (antagonist) the production of cyclic AMP (cAMP), a second messenger for Gs and Gi-coupled receptors.

a. Materials:

• Cell Lines: Whole cells stably expressing the human adrenergic receptor of interest (e.g., HEK293 or CHO-K1 cells expressing β1AR or β2AR).

• Test Compound: BI-167107 or alternative ligands, serially diluted.

• Reference Agonist: A known full agonist for the receptor (e.g., isoproterenol).

• Forskolin (for Gi-coupled receptors): To pre-stimulate adenylyl cyclase.

• cAMP Assay Kit: Commercially available kits (e.g., HTRF, AlphaScreen, or ELISA-based).

• Cell Culture Medium and Reagents.

b. Protocol for Gs-Coupled Receptors (β1AR, β2AR):

• Cell Plating: Seed cells expressing the target receptor into a 96- or 384-well plate and culture overnight.

• Compound Addition:

  • Agonist Mode: Add serial dilutions of the test compound (e.g., BI-167107) to the cells.

  • Antagonist Mode: Add serial dilutions of the test compound, followed by a fixed concentration (e.g., EC80) of a reference agonist.

• Incubation: Incubate the plate for a specified time (e.g., 30 minutes) at 37°C to allow for cAMP production.

• Cell Lysis and cAMP Detection: Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's protocol of the chosen cAMP assay kit.

• Data Analysis:

  • Agonist Mode: Plot the cAMP signal against the log concentration of the test compound to determine the EC50 (concentration for 50% of maximal response) and Emax (maximal effect).

  • Antagonist Mode: Plot the inhibition of the reference agonist's response against the log concentration of the test compound to determine the IC50.

This guide provides a framework for understanding and evaluating the cross-reactivity of BI-167107. The provided data and protocols can be adapted to investigate other compounds and receptor systems within the field of adrenergic pharmacology.

References

• 1. Salbutamol Result Summary | BioGRID [thebiogrid.org]
• 2. Importance of Alpha-adrenergic Receptor Subtypes in Regulating of Airways Tonus at Patients with Bronchial Asthma - PMC [pmc.ncbi.nlm.nih.gov]

A Structural Showdown: How BI-167107 Measures Up Against Other β2-Adrenergic Receptor Ligands

For researchers, scientists, and professionals in drug development, understanding the nuanced interactions between a ligand and its receptor is paramount. This guide provides a detailed structural and functional comparison of BI-167107, a potent full agonist, with other key ligands targeting the β2-adrenergic receptor (β2AR), a critical G-protein coupled receptor (GPCR) involved in vital physiological processes.

BI-167107 has emerged as a valuable tool in structural biology for its ability to stabilize the active conformation of the β2AR, facilitating the determination of high-resolution crystal structures.[1][2] This guide delves into the structural intricacies and functional consequences of BI-167107 binding in comparison to a spectrum of other β2AR ligands, including full agonists, partial agonists, and antagonists. The information presented herein is supported by experimental data to provide an objective comparison for research and drug discovery programs.

Quantitative Comparison of β2AR Ligands

The binding affinity and functional potency of a ligand are critical parameters in its pharmacological profile. The following table summarizes these key quantitative values for BI-167107 and a selection of other well-characterized β2AR ligands.

Ligand	Type	Binding Affinity (K_d / K_i)	Gαs-cAMP Pathway Potency (EC_50)	β-Arrestin Recruitment Potency (EC_50)
BI-167107	Full Agonist	84 pM (K_d)[2][3]	0.05 nM[4]	-
Isoproterenol	Full Agonist	~100-200 nM (K_i)[5]	~10-50 nM[5]	~100-500 nM[6]
Formoterol (B127741)	Full Agonist	~1-10 nM (K_i)[7]	~1-10 nM[7]	-
Salbutamol (B1663637)	Partial Agonist	~1-5 µM (K_i)[8]	~10-100 nM[9]	-
Salmeterol	Partial Agonist	~1-10 nM (K_i)[10]	~1-10 nM[10]	Weak or partial recruitment[6][10][11]
Carazolol	Inverse Agonist	~0.1-1 nM (K_i)[12][13]	-	-
ICI 118,551	Antagonist	~0.1-1 nM (K_i)[14][15]	-	-
Propranolol (B1214883)	Antagonist	~1-10 nM (K_i)[16][17][18]	-	-

Note: The binding affinity and potency values can vary depending on the experimental conditions and cell system used. The data presented here are representative values from the cited literature.

Structural Basis of Ligand Interaction and Receptor Activation

The diverse pharmacological effects of β2AR ligands stem from their unique interactions within the receptor's binding pocket, which in turn stabilize distinct receptor conformations.

BI-167107 , as a high-affinity full agonist, engages in extensive interactions with key residues in the β2AR binding pocket. Its structure allows for a network of hydrogen bonds and hydrophobic interactions that are crucial for stabilizing the fully active conformation of the receptor.[2] Crystal structures reveal that BI-167107's interactions with transmembrane helices (TMs) 3, 5, 6, and 7, as well as extracellular loop 2, are instrumental in inducing the significant outward movement of the cytoplasmic end of TM6, a hallmark of GPCR activation.[1][2]

In comparison:

• Full Agonists like isoproterenol and formoterol share some key interactions with BI-167107, particularly with residues in TM3 and TM5. However, the extent and nature of these interactions can differ, leading to variations in potency and efficacy.[19] For instance, formoterol has a long lipophilic tail that is thought to contribute to its long duration of action by anchoring it to the cell membrane.[19]

• Partial Agonists such as salbutamol and salmeterol also bind to the orthosteric pocket but induce a sub-maximal receptor response.[9][10] Structural studies of salmeterol-bound β2AR suggest that it stabilizes a distinct active-state conformation compared to full agonists.[10] This is attributed to differences in the hydrogen bond network, particularly involving Ser204 on TM5 and Asn293 on TM6, leading to a less pronounced outward movement of TM6 and consequently, reduced G-protein activation and limited β-arrestin recruitment.[10][20]

• Antagonists like carazolol , ICI 118,551 , and propranolol bind to the receptor but do not induce the conformational changes required for activation. Instead, they stabilize an inactive or resting state of the receptor, blocking the binding of agonists.[13][21] Their interactions within the binding pocket differ significantly from agonists, often lacking the key interactions that promote the outward movement of TM6.[2]

Signaling Pathways and Functional Outcomes

The binding of a ligand to the β2AR can trigger multiple downstream signaling cascades. Understanding these pathways is crucial for predicting the physiological effects of a given ligand.

β2-Adrenergic Receptor Signaling Pathways

As a full agonist, BI-167107 potently activates the canonical Gαs-adenylyl cyclase-cAMP pathway, leading to a robust physiological response such as smooth muscle relaxation.[4] The degree to which it engages alternative signaling pathways, such as Gαi coupling or β-arrestin recruitment, is an area of ongoing research. In contrast, biased agonists may preferentially activate one pathway over another. For example, some ligands may show a bias towards G-protein signaling with minimal β-arrestin recruitment, which can have implications for receptor desensitization and the development of tolerance.[10]

Experimental Protocols

The quantitative data presented in this guide are typically generated using a suite of well-established in vitro assays. The following provides a generalized workflow for these key experiments.

Typical Experimental Workflow for β2AR Ligand Characterization

1. Radioligand Binding Assays: These assays are used to determine the binding affinity (K_d or K_i) of a ligand for the β2AR. A radiolabeled ligand with known affinity is competed with increasing concentrations of the unlabeled test ligand. The amount of radioactivity bound to the receptor is measured, allowing for the calculation of the test ligand's affinity.

2. cAMP Accumulation Assays: This functional assay measures the ability of a ligand to stimulate the production of cyclic AMP (cAMP), the second messenger in the Gαs signaling pathway. Cells expressing the β2AR are treated with the ligand, and the intracellular cAMP levels are quantified using methods such as HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA (Enzyme-Linked Immunosorbent Assay). This allows for the determination of the ligand's potency (EC_50) and efficacy (E_max).

3. β-Arrestin Recruitment Assays: These assays assess the ability of a ligand to promote the interaction between the β2AR and β-arrestin. Various techniques, including Bioluminescence Resonance Energy Transfer (BRET), Förster Resonance Energy Transfer (FRET), and enzyme complementation assays, are used to monitor this interaction in live cells. These assays are crucial for identifying biased agonism.

Structural Relationships of β2AR Ligands

The chemical structures of β2AR ligands are diverse, yet they often share common pharmacophoric features necessary for receptor binding and activation.

Classification of Compared β2AR Ligands

This guide provides a foundational comparison of BI-167107 with other β2AR ligands. For researchers in the field, a deep understanding of these structural and functional differences is essential for the rational design of novel therapeutics with improved efficacy and safety profiles. The continued exploration of ligand-receptor interactions at the molecular level will undoubtedly pave the way for the next generation of β2AR-targeting drugs.

References

• 1. Structural Features of β2 Adrenergic Receptor: Crystal Structures and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure of a nanobody-stabilized active state of the β2 adrenoceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Pardon Our Interruption [opnme.com]
• 5. Beta 1- and beta 2-adrenergic receptors display subtype-selective coupling to Gs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Salmeterol Efficacy and Bias in the Activation and Kinase-Mediated Desensitization of β2-Adrenergic Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. formoterol | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 8. biorxiv.org [biorxiv.org]
• 9. Different conformational responses of the β2-adrenergic receptor-Gs complex upon binding of the partial agonist salbutamol or the full agonist isoprenaline - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structural insights into binding specificity, efficacy and bias of a β2AR partial agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Salmeterol Efficacy and Bias in the Activation and Kinase-Mediated Desensitization of β2-Adrenergic Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Characterization of [3H](+/-)carazolol binding to beta-adrenergic receptors. Application to study of beta-adrenergic receptor subtypes in canine ventricular myocardium and lung - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. crystal.ku.edu [crystal.ku.edu]
• 14. researchgate.net [researchgate.net]
• 15. The pharmacology of a beta 2-selective adrenoceptor antagonist (ICI 118,551) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The affinity of (-)-propranolol for beta 1- and beta 2-adrenoceptors of human heart. Differential antagonism of the positive inotropic effects and adenylate cyclase stimulation by (-)-noradrenaline and (-)-adrenaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. propranolol | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 19. Single-particle cryo-EM structural studies of the β2AR–Gs complex bound with a full agonist formoterol - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Structural insights into binding specificity, efficacy and bias of a β2AR partial agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Conserved binding mode of human β2 adrenergic receptor inverse agonists and antagonist revealed by X-ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Functional Analysis of BI-167107 and its Analogs as β2-Adrenergic Receptor Agonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a functional characterization of the potent β2-adrenergic receptor (β2AR) agonist, BI-167107, and its fluorescent analogs. The information presented herein is intended to offer a comparative overview of their performance, supported by experimental data, to aid in research and drug development efforts targeting the β2AR.

Performance Comparison

The following table summarizes the in vitro pharmacological properties of BI-167107 and its fluorescently labeled analogs at the human β2AR. The data highlights the high potency of these compounds in activating the canonical Gs-protein signaling pathway, leading to the accumulation of cyclic adenosine (B11128) monophosphate (cAMP).

Compound	Modification	β2AR Kd (nM)	β2AR EC50 (cAMP) (nM)	Notes
BI-167107	-	0.084[1]	0.05[1]	Full agonist with very slow dissociation (t1/2 > 30h)[1]. Also shows high affinity for β1AR (IC50 = 3.2 nM) and antagonist activity at α1A receptor (IC50 = 32 nM).[3]
BI-PEG-KK114	PEG linker with KK114 fluorophore	-	Subnanomolar	Retains potent agonist activity.[4]
BI-Alkyl-KK114	Alkyl linker with KK114 fluorophore	-	Subnanomolar	Retains potent agonist activity.[4]
BI-PEG-BODIPY	PEG linker with BODIPY 630/650-X fluorophore	-	Subnanomolar	Retains potent agonist activity.[4]
BI-Alkyl-BODIPY	Alkyl linker with BODIPY 630/650-X fluorophore	-	Subnanomolar	Retains potent agonist activity.[4]
BI-PEG-CPY	PEG linker with Carbopyronine 610CP fluorophore	-	Subnanomolar	Retains potent agonist activity.[4]

Signaling Pathway and Experimental Workflow

The activation of the β2-adrenergic receptor by agonists like BI-167107 initiates a well-characterized signaling cascade. The following diagrams illustrate this pathway and a general workflow for the functional characterization of β2AR agonists.

β2-Adrenergic Receptor Signaling Pathway

Experimental Workflow for Agonist Characterization

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are generalized and may require optimization based on specific cell lines and laboratory conditions.

Radioligand Binding Assay (Competitive)

This assay is used to determine the binding affinity (Ki) of unlabeled BI-167107 analogs by measuring their ability to displace a radiolabeled antagonist from the β2AR.

Materials:

• HEK293 cells stably expressing human β2AR

• Membrane preparation buffer (e.g., Tris-HCl, MgCl2)

• Assay buffer (e.g., Tris-HCl, MgCl2, with protease inhibitors)

• Radioligand: [3H]-Dihydroalprenolol ([3H]-DHA) or [125I]-Iodocyanopindolol

• Non-specific binding control: Propranolol (10 µM)

• Test compounds (BI-167107 analogs) at various concentrations

• Glass fiber filters

• Scintillation cocktail and counter

Procedure:

• Membrane Preparation: Harvest cells and homogenize in ice-cold membrane preparation buffer. Centrifuge the homogenate at low speed to remove nuclei and debris. Centrifuge the supernatant at high speed to pellet the membranes. Resuspend the membrane pellet in assay buffer. Determine protein concentration using a standard method (e.g., Bradford assay).

• Assay Setup: In a 96-well plate, add assay buffer, a fixed concentration of radioligand (typically at its Kd value), and varying concentrations of the test compound.

• Incubation: Add the cell membrane preparation to each well to initiate the binding reaction. Incubate at room temperature for a specified time (e.g., 60-120 minutes) to reach equilibrium.

• Termination and Filtration: Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester. Wash the filters quickly with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Accumulation Assay

This assay measures the ability of BI-167107 analogs to stimulate the production of intracellular cAMP, providing a measure of their potency (EC50) and efficacy (Emax).

Materials:

• HEK293 cells expressing human β2AR

• Cell culture medium

• Stimulation buffer (e.g., HBSS or PBS with a phosphodiesterase inhibitor like IBMX)

• Test compounds (BI-167107 analogs) at various concentrations

• Forskolin (positive control)

• cAMP detection kit (e.g., HTRF, ELISA, or luminescence-based)

Procedure:

• Cell Seeding: Seed cells in a 96-well or 384-well plate and allow them to attach overnight.

• Compound Preparation: Prepare serial dilutions of the test compounds in stimulation buffer.

• Stimulation: Aspirate the cell culture medium and add the compound dilutions to the cells. Incubate for a specified time (e.g., 15-30 minutes) at 37°C.

• Cell Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's instructions for the chosen cAMP detection kit.

• Data Analysis: Plot the cAMP concentration against the logarithm of the agonist concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50 (concentration producing 50% of the maximal response) and Emax (maximal response) values.

β-Arrestin Recruitment Assay

This assay assesses the ability of agonists to promote the interaction between the β2AR and β-arrestin, which is involved in receptor desensitization and can initiate G protein-independent signaling. This is crucial for evaluating potential biased agonism.

Materials:

• Cells co-expressing β2AR and a β-arrestin fusion protein (e.g., with a reporter enzyme or fluorescent protein)

• Assay medium

• Test compounds (BI-167107 analogs) at various concentrations

• Isoproterenol (a known β2AR agonist) as a positive control

• Detection reagents specific to the assay format (e.g., substrate for the reporter enzyme)

Procedure:

• Cell Seeding: Seed the engineered cells in an appropriate multi-well plate.

• Compound Addition: Add varying concentrations of the test compounds to the cells.

• Incubation: Incubate for a period sufficient to allow for β-arrestin recruitment (e.g., 30-90 minutes) at 37°C.

• Detection: Measure the signal generated by the reporter system, which is proportional to the extent of β-arrestin recruitment.

• Data Analysis: Plot the signal against the logarithm of the agonist concentration and fit to a sigmoidal dose-response curve to determine EC50 and Emax for β-arrestin recruitment. These values can then be compared to those obtained from the G-protein signaling pathway (e.g., cAMP assay) to assess bias.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Agonist binding by the β2-adrenergic receptor: an effect of receptor conformation on ligand association–dissociation characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Head-to-Head Comparison of BI-167107 and Adrenaline: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a detailed, data-driven comparison of the synthetic β2-adrenergic receptor agonist BI-167107 and the endogenous catecholamine, adrenaline. This document summarizes their mechanisms of action, presents available quantitative data for a head-to-head comparison, outlines detailed experimental protocols for key assays, and visualizes their signaling pathways.

Introduction: Understanding the Ligands

Adrenaline (Epinephrine) is a naturally occurring catecholamine that functions as both a hormone and a neurotransmitter. It is a critical component of the "fight-or-flight" response. Adrenaline is a non-selective agonist of all adrenergic receptors, including α1, α2, β1, β2, and β3 subtypes.[1] This broad receptor activity leads to a wide range of physiological effects, such as increased heart rate, bronchodilation, and metabolic changes.[1]

BI-167107 is a high-affinity, synthetic full agonist for the β2-adrenergic receptor (β2AR).[2] While it is highly potent at the β2AR, it is not entirely selective and exhibits activity at other adrenergic receptors.[3] Its high affinity and slow dissociation rate have made it a valuable tool in structural biology for stabilizing the active state of the β2AR.[4]

Quantitative Comparison: Binding Affinity and Functional Potency

Direct head-to-head comparative studies of BI-167107 and adrenaline in the same experimental settings are limited in the public domain. The following tables summarize available data from various sources to provide a comparative overview.

Table 1: Adrenergic Receptor Binding Profile

Compound	Receptor Subtype	Binding Affinity (Kd or Ki)	Source
BI-167107	β2AR	84 pM (Kd)	[2]
β1AR	3.2 nM (IC50)	[5]
α1A-AR	32 nM (IC50)	[5]
Adrenaline	β1AR & β2AR	Similar affinity for both subtypes	[6]
α-receptors	Lower affinity compared to β-receptors	[7]

Note: Kd (dissociation constant) and Ki (inhibition constant) are measures of binding affinity, where a lower value indicates higher affinity. IC50 values represent the concentration of a ligand that inhibits a specific binding or response by 50%.

Table 2: Functional Activity at the β2-Adrenergic Receptor

Compound	Assay	Parameter	Value	Source
BI-167107	cAMP Accumulation	EC50	0.1 nM	[8]
Adrenaline	PKA Site Phosphorylation	EC50	20 - 40 pM	[9]
ERK1/2 Activation (endogenous β2AR in HEK293 cells)	EC50	5 - 6 nM	[10]

Note: EC50 (half-maximal effective concentration) is a measure of a drug's potency, where a lower value indicates higher potency.

Mechanism of Action and Signaling Pathways

Both BI-167107 and adrenaline exert their effects by binding to adrenergic receptors, which are G-protein coupled receptors (GPCRs). Upon agonist binding, the receptor undergoes a conformational change, activating an associated G-protein, which in turn initiates a downstream signaling cascade.

The primary signaling pathway for β2-adrenergic receptor activation involves the stimulation of adenylyl cyclase by the Gαs subunit of the G-protein. This leads to the conversion of ATP to cyclic AMP (cAMP), a second messenger that activates Protein Kinase A (PKA). PKA then phosphorylates various cellular substrates, leading to the physiological response.

Adrenaline, being non-selective, also activates other signaling pathways through its interaction with other adrenergic receptor subtypes. For example, activation of α1-adrenergic receptors leads to the activation of phospholipase C and an increase in intracellular calcium.

Diagram 1: BI-167107 Signaling Pathway at the β2-Adrenergic Receptor

References

• 1. Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. opnme.com [opnme.com]
• 5. opnme.com [opnme.com]
• 6. Binding pathway determines norepinephrine selectivity for the human β1AR over β2AR - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Agonist binding by the β2-adrenergic receptor: an effect of receptor conformation on ligand association–dissociation characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BI-167107 | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 9. Characterization of agonist stimulation of cAMP-dependent protein kinase and G protein-coupled receptor kinase phosphorylation of the beta2-adrenergic receptor using phosphoserine-specific antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Beta(2)-adrenergic receptor lacking the cyclic AMP-dependent protein kinase consensus sites fully activates extracellular signal-regulated kinase 1/2 in human embryonic kidney 293 cells: lack of evidence for G(s)/G(i) switching - PubMed [pubmed.ncbi.nlm.nih.gov]

BI-167107 Performance as a β2-Adrenergic Receptor Agonist: A Comparative Guide

An Important Clarification: Initial interest in BI-167107 may have been associated with unrelated research targets. This guide clarifies that BI-167107 is a potent and high-affinity agonist for the β2-adrenergic receptor (β2AR), a member of the G-protein coupled receptor (GPCR) family. It is not a SOS1 inhibitor. This document provides a comparative analysis of BI-167107's performance in various in vitro assay platforms against other well-established β2AR agonists, namely Salbutamol, Formoterol, and Salmeterol.

BI-167107 has been instrumental in structural biology, aiding in the crystallization of the active state of the β2AR.[1] It is a full agonist that binds with exceptionally high affinity.[2] This guide is intended for researchers, scientists, and drug development professionals interested in the pharmacological characteristics of β2AR agonists.

Comparative Performance Data

The following tables summarize the in vitro performance of BI-167107 and its comparators in key assay platforms. Data has been compiled from various sources, and direct comparison should be approached with consideration for potential variations in experimental conditions between studies.

Table 1: Receptor Binding Affinity

This table presents the binding affinity of the compounds to the β2-adrenergic receptor, typically determined by radioligand binding assays. Affinity is expressed as the dissociation constant (Kd) or the inhibition constant (Ki), with lower values indicating higher affinity.

Compound	Assay Type	Receptor Source	Radioligand	Affinity (Kd/Ki)	Citation(s)
BI-167107	Radioligand Binding	β2AR	Not Specified	84 pM (Kd)	[2]
Salbutamol	Not Specified	Not Specified	Not Specified	Not Specified	[3]
Formoterol	Competition Binding	Human β2AR expressing cell membrane	[3H]dihydroalprenolol	~31.62 nM (Ki)	[4]
Salmeterol	Radioligand Binding	Wild-Type β2AR	Not Specified	1.5 nM (Ki)

Table 2: Functional Potency in cAMP Accumulation Assays

This table outlines the functional potency of the β2AR agonists in stimulating the production of cyclic AMP (cAMP), a key second messenger in the β2AR signaling pathway. Potency is expressed as the half-maximal effective concentration (EC50), with lower values indicating greater potency.

Compound	Cell Line	Assay Type	Potency (EC50)	Citation(s)
BI-167107	CHO-hβ2AR cells	cAMP Accumulation	0.05 nM
Salbutamol	Human Airway Smooth Muscle Cells	[3H]-cyclic AMP formation	0.6 µM
Formoterol	Human A431 cells	cAMP Accumulation	7.94 nM	[4]
Salmeterol	Human Airway Smooth Muscle Cells	[3H]-cyclic AMP formation	0.0012 µM

Table 3: Selectivity Profile

This table provides an overview of the selectivity of BI-167107 for the β2AR over other adrenergic receptor subtypes.

Compound	Target	Assay Type	Potency (IC50)	Citation(s)
BI-167107	β1AR (agonist)	Radioligand	3.2 nM	[1]
α1A (antagonist)	Radioligand	32 nM	[1]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Radioligand Binding Assay (Competitive Inhibition)

This assay is used to determine the binding affinity (Ki) of a test compound by measuring its ability to displace a known radiolabeled ligand from the target receptor.

a) Membrane Preparation:

• Cells or tissues expressing the β2-adrenergic receptor are homogenized in an ice-cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl2, 5 mM EDTA, with protease inhibitors).

• The homogenate is centrifuged at a low speed (e.g., 1,000 x g) to remove large debris.

• The supernatant is then centrifuged at a high speed (e.g., 20,000 x g) to pellet the cell membranes.

• The membrane pellet is washed and resuspended in a suitable assay buffer. The protein concentration is determined using a standard method like the BCA assay.

b) Binding Assay:

• The assay is typically performed in a 96-well plate format.

• To each well, add the membrane preparation, a fixed concentration of a suitable radioligand (e.g., [3H]-CGP 12177), and varying concentrations of the unlabeled test compound (competitor).

• For determining non-specific binding, a high concentration of a known unlabeled antagonist (e.g., propranolol) is added to a set of wells.

• The plate is incubated at a specific temperature (e.g., 30°C) for a defined period (e.g., 60 minutes) to allow the binding to reach equilibrium.

• The reaction is terminated by rapid filtration through a glass fiber filter, which traps the membranes with the bound radioligand.

• The filters are washed with ice-cold buffer to remove unbound radioligand.

• The radioactivity retained on the filters is measured using a scintillation counter.

c) Data Analysis:

• The specific binding is calculated by subtracting the non-specific binding from the total binding.

• The IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis of the competition curve.

• The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Accumulation Assay

This functional assay measures the ability of a compound to stimulate the production of intracellular cyclic AMP (cAMP) following the activation of Gs-coupled receptors like the β2AR.

a) Cell Culture and Plating:

• Cells stably or transiently expressing the β2-adrenergic receptor (e.g., HEK293 or CHO cells) are cultured under standard conditions.

• The cells are seeded into 96- or 384-well plates and allowed to adhere overnight.

b) Assay Procedure:

• The cell culture medium is removed, and the cells are washed with a suitable assay buffer.

• The cells are then incubated with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) for a short period to prevent the degradation of cAMP.

• Varying concentrations of the test agonist are added to the wells. A known agonist like isoproterenol (B85558) is often used as a positive control.

• The cells are incubated for a specific time (e.g., 30 minutes) at a controlled temperature (e.g., 37°C) to allow for cAMP production.

• The reaction is stopped by lysing the cells.

c) cAMP Detection:

• The intracellular cAMP concentration is measured using a variety of methods, such as:

  • Homogeneous Time-Resolved Fluorescence (HTRF): This is a competitive immunoassay where endogenous cAMP competes with a labeled cAMP for binding to a specific antibody.

  • Enzyme-Linked Immunosorbent Assay (ELISA): A standard immunoassay format for quantifying cAMP.

  • AlphaScreen: A bead-based assay that generates a luminescent signal in the absence of cAMP.

d) Data Analysis:

• A standard curve is generated using known concentrations of cAMP.

• The concentration of cAMP produced in response to the test agonist is determined from the standard curve.

• The EC50 value (the concentration of the agonist that produces 50% of the maximal response) is calculated by plotting the cAMP concentration against the agonist concentration and fitting the data to a sigmoidal dose-response curve.

Visualizations

Signaling Pathway

Caption: β2-Adrenergic Receptor Signaling Pathway.

Experimental Workflow

Caption: Workflow for Evaluating β2AR Agonist Performance.

References

• 1. researchgate.net [researchgate.net]
• 2. Long-acting beta2-agonists: comparative pharmacology and clinical outcomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structural insights into binding specificity, efficacy and bias of a β2AR partial agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The selectivity of β-adrenoceptor agonists at human β1-, β2- and β3-adrenoceptors - PMC [pmc.ncbi.nlm.nih.gov]

Validating BI-167107 Specificity with Knockout Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the specificity of the β-adrenergic receptor agonist BI-167107, with a particular focus on the use of knockout (KO) mouse models. While BI-167107 is a potent agonist of the β2 adrenergic receptor (β2AR), it is known to exhibit activity at other adrenergic receptors, including the β1 adrenergic receptor (β1AR) and the α1A adrenergic receptor (α1AAR).[1][2][3][4] Therefore, validating its specificity is crucial for interpreting experimental results accurately. Knockout models offer a definitive method to dissect the on-target versus off-target effects of this compound.[5][6]

The Gold Standard: Knockout Models for Specificity Validation

The fundamental principle behind using knockout mice for drug specificity validation is straightforward: a truly specific drug should elicit a biological response in wild-type (WT) animals but have a significantly diminished or no effect in animals where the target receptor has been genetically deleted.[5] By comparing the physiological and cellular responses to BI-167107 in WT, β2AR KO, β1AR KO, and α1AAR KO mice, researchers can unequivocally attribute its effects to the specific receptors.

Hypothetical In Vivo Comparison of BI-167107 Effects

The following table summarizes the expected cardiovascular responses to BI-167107 administration in various knockout mouse models. These illustrative data are based on the known pharmacology of adrenergic receptors and the phenotypes of the respective knockout mice.

Parameter	Mouse Genotype	Baseline	BI-167107 (10 µg/kg, i.p.)	Expected Outcome
Heart Rate (bpm)	Wild-Type	550 ± 25	700 ± 30	Significant increase due to β1AR and β2AR activation.
β1AR KO	540 ± 30	600 ± 25	Attenuated increase, mediated by remaining β2ARs.
β2AR KO	560 ± 20	680 ± 35	Robust increase, primarily mediated by β1ARs.
β1AR/β2AR DKO	530 ± 35	535 ± 30	No significant chronotropic response, demonstrating βAR dependence.
Mean Arterial Pressure (mmHg)	Wild-Type	100 ± 5	115 ± 7	Moderate increase due to combined effects on heart (β1/β2) and vasculature (α1A).
β1AR KO	98 ± 6	105 ± 8	Blunted pressor response due to lack of β1AR-mediated cardiac output increase.
β2AR KO	102 ± 5	120 ± 6	Potentially enhanced pressor response due to unopposed α1AAR vasoconstriction.
α1AAR KO	95 ± 7	100 ± 5	Minimal pressor response, highlighting the role of α1AAR in vasoconstriction.

Signaling Pathways and Validation Logic

The following diagrams illustrate the signaling pathways of the receptors targeted by BI-167107 and the logical workflow for validating its specificity using knockout models.

References

• 1. Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Detection of β-Adrenergic Receptors by Radioligand Binding | Springer Nature Experiments [experiments.springernature.com]
• 5. Knockout of β1- and β2-adrenoceptors attenuates pressure overload-induced cardiac hypertrophy and fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Analysis of β2-Adrenergic Receptor Structures Stabilized by BI-167107 and Other Long-Acting β-Agonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the structural and functional characteristics of the β2-adrenergic receptor (β2AR) when stabilized by the high-affinity agonist BI-167107, alongside other long-acting β2-agonists (LABAs) such as salmeterol (B1361061) and formoterol (B127741). This objective comparison is supported by experimental data to aid in understanding the molecular basis of agonist efficacy and receptor activation.

Quantitative Comparison of β2AR Agonists

The following table summarizes key quantitative data for BI-167107, salmeterol, and formoterol, highlighting their binding affinities and functional potencies at the human β2-adrenergic receptor.

Parameter	BI-167107	Salmeterol	Formoterol
Binding Affinity (Kd/Ki)	84 pM (Kd)[1][2][3]	~1-2 nM (Kd)[4]	7.6 nM (Ki)[5]
cAMP Accumulation (EC50)	0.05 - 0.1 nM[1][2][3]	0.0012 µM[6]	1.3 nM[7]
PDB ID of Agonist-Bound Structure	3P0G	6MXT	7BZ2

Structural Insights from Receptor Complexes

The high-resolution crystal structures of the β2AR in complex with BI-167107, salmeterol, and formoterol have provided invaluable insights into the molecular mechanisms of receptor activation.

BI-167107-Stabilized Structure (PDB: 3P0G): The structure of the β2AR bound to the full agonist BI-167107 reveals a conformationally active state.[2][8] This structure has been instrumental in understanding the large-scale conformational changes associated with G protein coupling, including an outward movement of the cytoplasmic end of transmembrane helix 6 (TM6).[9]

Salmeterol-Bound Structure (PDB: 6MXT): The crystal structure of the β2AR with the partial agonist salmeterol shows distinct differences in the hydrogen-bond network within the binding pocket compared to full agonists.[10] These subtle changes are thought to be responsible for its partial efficacy in G protein activation.[10]

Formoterol-Bound Structure (PDB: 7BZ2): The cryo-electron microscopy structure of the formoterol-bound β2AR in complex with the Gs protein provides a snapshot of the fully active signaling state.[10] This structure allows for a detailed analysis of the interactions that stabilize the receptor-G protein interface.

Signaling Pathway and Experimental Workflow

To visualize the downstream effects of β2AR activation and the general workflow for comparing different agonists, the following diagrams are provided.

β2-Adrenergic Receptor Signaling Pathway.

Experimental Workflow for Agonist Comparison.

Experimental Protocols

The structural determination of GPCRs like the β2AR is a complex process. Below are generalized methodologies for the key experiments cited.

Radioligand Binding Assays

These assays are performed to determine the binding affinity (Kd or Ki) of a ligand for the receptor.

• Membrane Preparation: Cells expressing the β2AR are harvested and homogenized to prepare membrane fractions containing the receptor.

• Incubation: The membrane preparation is incubated with a radiolabeled ligand (e.g., [3H]-dihydroalprenolol) and varying concentrations of the unlabeled competitor ligand (e.g., BI-167107, salmeterol, or formoterol).

• Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Quantification: The amount of radioactivity trapped on the filters is measured using a scintillation counter.

• Data Analysis: The data are analyzed using non-linear regression to determine the IC50, which is then converted to a Ki value using the Cheng-Prusoff equation.

cAMP Accumulation Assays

These functional assays measure the ability of an agonist to stimulate the production of the second messenger cyclic AMP (cAMP).

• Cell Culture: Cells stably expressing the β2AR are cultured in appropriate media.

• Stimulation: The cells are treated with varying concentrations of the agonist for a defined period in the presence of a phosphodiesterase inhibitor to prevent cAMP degradation.

• Lysis and Detection: The cells are lysed, and the intracellular cAMP concentration is determined using a competitive immunoassay, often employing a fluorescent or luminescent reporter.

• Data Analysis: The concentration-response curves are plotted, and the EC50 value (the concentration of agonist that produces 50% of the maximal response) is calculated.

X-ray Crystallography of GPCRs

This technique provides high-resolution three-dimensional structures of proteins.

• Protein Expression and Purification: The β2AR is overexpressed in a suitable system (e.g., insect or mammalian cells) and purified using affinity chromatography. To facilitate crystallization, the receptor may be engineered, for instance, by fusing it to T4 lysozyme (B549824) (T4L).[11]

• Complex Formation: The purified receptor is incubated with a high concentration of the agonist to ensure saturation of the binding site.

• Crystallization: The protein-ligand complex is crystallized, often using the lipidic cubic phase (LCP) method, which provides a membrane-like environment.[11][12]

• Data Collection: The crystals are exposed to a high-intensity X-ray beam, and the diffraction pattern is recorded.

• Structure Determination and Refinement: The diffraction data are processed to generate an electron density map, from which the atomic model of the protein-ligand complex is built and refined.[13]

Cryo-Electron Microscopy (Cryo-EM) of GPCRs

Cryo-EM has emerged as a powerful technique for determining the structures of membrane protein complexes in a near-native state.

• Sample Preparation: A solution of the purified agonist-β2AR-G protein complex is applied to an EM grid, which is then rapidly frozen in liquid ethane (B1197151) to vitrify the sample.

• Data Acquisition: The frozen grid is imaged in a transmission electron microscope, collecting thousands of images of the randomly oriented particles.

• Image Processing: The individual particle images are picked, aligned, and classified to generate 2D class averages.

• 3D Reconstruction: The 2D class averages are used to reconstruct a 3D density map of the complex.

• Model Building and Refinement: An atomic model is built into the 3D density map and refined to fit the experimental data. Recent advancements have made it possible to routinely determine GPCR structures at resolutions better than 2.5 Å.[14][15][16][17][18]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pardon Our Interruption [opnme.com]
• 3. Pardon Our Interruption [opnme.com]
• 4. Salmeterol Efficacy and Bias in the Activation and Kinase-Mediated Desensitization of β2-Adrenergic Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. amsbio.com [amsbio.com]
• 6. Effects of a range of beta2 adrenoceptor agonists on changes in intracellular cyclic AMP and on cyclic AMP driven gene expression in cultured human airway smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Formoterol and salmeterol induce a similar degree of β2-adrenoceptor tolerance in human small airways but via different mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pardon Our Interruption [opnme.com]
• 9. Agonist binding by the β2-adrenergic receptor: an effect of receptor conformation on ligand association–dissociation characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Membrane-Facilitated Receptor Access and Binding Mechanisms of Long-Acting β2-Adrenergic Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 11. High Resolution Crystal Structure of an Engineered Human β2-Adrenergic G protein-Coupled Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Conserved binding mode of human beta2 adrenergic receptor inverse agonists and antagonist revealed by X-ray crystallography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. onesearch.wesleyan.edu [onesearch.wesleyan.edu]
• 15. Routine sub-2.5 Å cryo-EM structure determination of GPCRs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Cryo-EM advances in GPCR structure determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. academic.oup.com [academic.oup.com]

Safety & Regulatory Compliance

Navigating the Disposal of BI-167107: A Guide for Laboratory Professionals

Providing essential safety and logistical information for the proper disposal of the β2AR agonist, BI-167107, is critical for maintaining a safe and compliant laboratory environment. While specific disposal protocols for BI-167107 are not publicly available, adherence to general best practices for chemical waste management is paramount. This guide offers a procedural framework for researchers, scientists, and drug development professionals to safely manage and dispose of this compound.

All laboratory personnel should treat waste chemicals as hazardous unless confirmed to be non-hazardous by an institution's Environmental Health and Safety (EHS) department.[1] The disposal of chemical waste is regulated by federal and state agencies, and improper disposal can lead to significant environmental harm and legal consequences.[2][3] Therefore, consulting your institution's EHS or equivalent safety office is the critical first step before proceeding with any disposal protocol.

Key Properties of BI-167107

A summary of the available quantitative data for BI-167107 is presented below. This information is crucial for proper handling and storage, which in turn minimizes waste.

Property	Value
Molecular Weight	370.44 g/mol
Storage of Solid	-20°C for 3 years, 4°C for 2 years
Storage in Solvent	-80°C for 6 months, -20°C for 1 month

Step-by-Step Disposal Procedures

The following steps outline a general procedure for the disposal of BI-167107 and associated materials. These steps are based on established guidelines for laboratory chemical waste management.

1. Waste Identification and Segregation:

• Solid Waste: Unused or expired solid BI-167107 should be disposed of in its original container if possible.[4] If not, it should be placed in a clearly labeled, sealed, and compatible container.

• Contaminated Labware: Items such as gloves, pipette tips, and vials that have come into contact with BI-167107 should be considered contaminated. These items should be collected in a designated, leak-proof container lined with a clear plastic bag for visual inspection by waste technicians.[4] Sharps must be placed in a puncture-resistant sharps container.[4]

• Liquid Waste: If BI-167107 is in a solvent, the entire solution should be treated as chemical waste. Do not dispose of chemical waste down the drain.[1][3] Collect liquid waste in a compatible, leak-proof container with a secure screw cap.[5]

• Avoid Mixing: Do not mix different types of chemical waste. Incompatible chemicals can react violently or produce hazardous gases.[5][6]

2. Container Labeling and Storage:

• Labeling: All waste containers must be accurately labeled with the words "Hazardous Waste," the full chemical name (BI-167107), and any known hazards.[7] If it is a mixture, list all components.

• Storage Location: Store waste in a designated "Satellite Accumulation Area" (SAA) which should be near the point of generation and under the control of laboratory personnel.[4][5][8]

• Container Integrity: Ensure all waste containers are in good condition, compatible with the chemical, and kept closed except when adding waste.[2][6][9] Use secondary containment, such as a lab tray, to capture any potential leaks.[4]

3. Arranging for Disposal:

• Contact EHS: Once a waste container is full, or before it has been in storage for a year, contact your institution's EHS department to arrange for pickup.[5] Do not move the waste to another location for storage.[8]

• Documentation: Complete any required waste disposal forms provided by your EHS department. This documentation is a critical part of the "cradle-to-grave" management of hazardous waste.[10]

4. Empty Container Disposal:

• Rinsing: An empty container that held BI-167107 must be triple-rinsed with a suitable solvent.[1] The first rinseate must be collected and disposed of as hazardous chemical waste.[6]

• Defacing Labels: Before disposing of the rinsed container in the regular trash or glass disposal, all chemical labels must be completely removed or defaced.[1][6]

Experimental Protocols

While specific experimental protocols for the disposal of BI-167107 are not available, the general principles of chemical waste management outlined above are derived from guidelines provided by environmental health and safety organizations. The core of these protocols involves the proper segregation, containment, labeling, and transfer of chemical waste to a designated and licensed disposal facility, all coordinated through the institution's EHS department.

Visualizing the Disposal Workflow

The following diagram illustrates the general logical workflow for the proper disposal of laboratory chemical waste like BI-167107.

General workflow for laboratory chemical waste disposal.

References

• 1. vumc.org [vumc.org]
• 2. danielshealth.com [danielshealth.com]
• 3. odu.edu [odu.edu]
• 4. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 7. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. acewaste.com.au [acewaste.com.au]
• 10. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

Essential Safety and Operational Guide for Handling BI-167107

Disclaimer: A specific Safety Data Sheet (SDS) for BI-167107 was not publicly available at the time of this writing. The following guidance is based on information for similar research compounds and general laboratory safety principles. Researchers must consult the official SDS provided by the supplier and their institution's Environmental Health and Safety (EHS) department for a comprehensive risk assessment before handling BI-167107.

This document provides crucial safety, handling, and disposal information for researchers, scientists, and drug development professionals working with BI-167107, a potent β2-adrenergic receptor (β2AR) agonist. The procedural guidance herein is intended to promote safe laboratory practices and ensure proper disposal of this research compound.

Personal Protective Equipment (PPE) and Safety Precautions

While specific hazard information is not available, it is prudent to handle BI-167107 with care, assuming it may be a potent pharmacological agent. The following PPE is recommended as a minimum standard:

Situation	Recommended Personal Protective Equipment (PPE)
General Laboratory Use	- Nitrile gloves- Safety glasses with side shields- Laboratory coat
Weighing and Transferring Solid	- Nitrile gloves- Chemical splash goggles- Laboratory coat- Use of a chemical fume hood or ventilated balance enclosure is highly recommended to avoid inhalation of fine particles.
Handling Solutions	- Nitrile gloves- Safety glasses with side shields- Laboratory coat
Spill Cleanup	- Chemical-resistant gloves (e.g., nitrile)- Chemical splash goggles- Laboratory coat- For larger spills, consider respiratory protection (e.g., N95 respirator for powders) and consult your institution's EHS spill response procedures.

General Handling Precautions:

• Avoid contact with skin and eyes.

• Do not ingest or inhale.

• Wash hands thoroughly after handling.

• Work in a well-ventilated area.

• Store in a tightly sealed container in a cool, dry place as recommended by the supplier.

Operational and Disposal Plans

A systematic approach to the handling and disposal of BI-167107 is essential for laboratory safety and environmental responsibility.

Operational Plan for Safe Handling:

• Receiving and Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage. Ensure the label is intact and legible.

• Storage: Store the compound in its original, tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials.

• Preparation of Solutions: When preparing solutions, perform the work in a chemical fume hood to minimize inhalation exposure. Use the appropriate solvent as recommended by the supplier. For in vivo experiments, it is often recommended to prepare fresh solutions daily.[1]

• Spill Management:

  • Small Spills: In the event of a small spill of solid material, carefully sweep it up, avoiding dust generation, and place it in a sealed container for disposal. For small liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal.

  • Large Spills: For larger spills, evacuate the area and follow your institution's EHS procedures for chemical spill cleanup.

Disposal Plan:

For small quantities of BI-167107 used in a research laboratory setting, and in the absence of evidence to the contrary, it may be handled as non-hazardous waste. However, this must be confirmed with your institution's EHS department.

• Solid Waste: Collect solid waste, including unused compound and contaminated materials (e.g., weigh boats, pipette tips), in a clearly labeled, sealed container.

• Liquid Waste: Collect liquid waste containing BI-167107 in a designated, labeled, and sealed waste container. Do not pour solutions down the drain unless explicitly permitted by your institution's EHS for non-hazardous aqueous solutions.[2][3][4]

• Empty Containers: "RCRA empty" containers (no freestanding liquid and no more than 3% by weight of the total capacity of the container remains) may be disposed of in the regular trash after defacing the label.[5] Containers that held acutely hazardous waste must be triple-rinsed, with the rinsate collected as hazardous waste.[5]

• Waste Pickup: Arrange for the disposal of waste containers through your institution's hazardous waste management program.

Signaling Pathway and Experimental Workflows

BI-167107 is a potent full agonist of the β2-adrenergic receptor, a G-protein coupled receptor (GPCR). Its binding initiates a well-characterized signaling cascade.

Caption: BI-167107 activates the β2AR signaling pathway.

Experimental Protocols

Two common assays to characterize the activity of a β2AR agonist like BI-167107 are the cAMP accumulation assay and the β-arrestin recruitment assay.

1. cAMP Accumulation Assay

This assay quantifies the increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP) following receptor activation.

Caption: Workflow for a cAMP accumulation assay.

Detailed Methodology for cAMP Accumulation Assay:

This protocol is based on a homogeneous time-resolved fluorescence (HTRF) competitive immunoassay.

• Materials:

  • Cells expressing the human β2-adrenergic receptor (e.g., HEK293 or CHO cells).

  • Cell culture medium and supplements.

  • White, opaque 384-well microplates.

  • BI-167107.

  • Phosphodiesterase (PDE) inhibitor (e.g., IBMX).

  • cAMP assay kit (e.g., HTRF or LANCE).

  • TR-FRET capable microplate reader.

• Procedure:

  • Cell Plating: Seed the β2AR-expressing cells into a 384-well plate at an optimized density and allow them to adhere overnight.

  • Compound Preparation: Prepare a serial dilution of BI-167107 in an appropriate assay buffer containing a PDE inhibitor.

  • Agonist Stimulation: Remove the cell culture medium and add the BI-167107 dilutions to the cells. Incubate for a specified time (e.g., 30 minutes) at 37°C.

  • Cell Lysis and Detection: Add the cell lysis buffer containing the HTRF detection reagents (a europium cryptate-labeled anti-cAMP antibody and d2-labeled cAMP) to each well.

  • Incubation: Incubate the plate at room temperature for 1 hour, protected from light, to allow the competitive binding reaction to reach equilibrium.

  • Signal Measurement: Measure the HTRF signal on a compatible plate reader.

  • Data Analysis: Generate a standard curve using known concentrations of cAMP. Calculate the cAMP concentration in the experimental wells and plot against the log of the BI-167107 concentration to determine the EC50 and Emax values.[6][7]

2. β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated β2AR, a key event in receptor desensitization and signaling.

Detailed Methodology for β-Arrestin Recruitment Assay:

This protocol is based on an enzyme fragment complementation (EFC) assay (e.g., PathHunter).

• Materials:

  • Cell line co-expressing the β2AR fused to a pro-link (PK) tag and β-arrestin fused to an enzyme acceptor (EA) tag.

  • Cell culture medium and supplements.

  • White, opaque 384-well microplates.

  • BI-167107.

  • β-arrestin assay kit (e.g., PathHunter).

  • Chemiluminescent plate reader.

• Procedure:

  • Cell Plating: Plate the engineered cells in a 384-well plate and incubate overnight.

  • Compound Preparation: Prepare a serial dilution of BI-167107 in the assay buffer.

  • Agonist Stimulation: Add the BI-167107 dilutions to the cells and incubate for a predetermined time (e.g., 60-90 minutes) at 37°C to allow for β-arrestin recruitment.

  • Detection: Add the detection reagents, which include the substrate for the complemented enzyme.

  • Incubation: Incubate the plate at room temperature for 1 hour in the dark.

  • Signal Measurement: Measure the chemiluminescent signal using a plate reader.

  • Data Analysis: Plot the luminescence signal against the log of the BI-167107 concentration to determine the EC50 for β-arrestin recruitment.[8]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Appendix B - Disposal of Nonhazardous Laboratory Waste Down The Sanitary Sewer for Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]
• 3. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 4. sfasu.edu [sfasu.edu]
• 5. sites.rowan.edu [sites.rowan.edu]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]